2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

• CAS: 2405-01-8

Core Science & Biosynthesis

A Technical Guide to 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (CAS 2405-01-8): Properties, Synthesis, and Applications

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a heterocyclic compound of interest in synthetic chemistry and medicinal research. We will delve into its core properties, established synthesis protocols, potential applications, and essential safety considerations, grounding the discussion in established chemical principles and authoritative data.

Compound Identification and Physicochemical Properties

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is an aromatic amine characterized by an aniline ring substituted with a 2,5-dimethylpyrrole moiety at the ortho position. This unique structural arrangement makes it a valuable building block in organic synthesis. Its key identifiers and computed physicochemical properties are summarized below.

Property	Value	Source
CAS Number	2405-01-8	[1]
IUPAC Name	2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline	[1]
Synonyms	2-(2,5-dimethylpyrrol-1-yl)aniline, 1-(o-aminophenyl)-2,5-dimethyl-pyrrole	[1][2]
Molecular Formula	C₁₂H₁₄N₂	[1][2]
Molecular Weight	186.25 g/mol	[1][3]
Monoisotopic Mass	186.1157 Da	[1]
XLogP3 (Lipophilicity)	2.4	[1]
Appearance	White to light yellow powder/crystal	[4]

Synthesis and Reactivity: The Paal-Knorr Condensation

The most direct and widely recognized method for synthesizing N-substituted pyrroles, including 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, is the Paal-Knorr synthesis.[5][6][7] This reaction is valued for its efficiency and simplicity, involving the condensation of a 1,4-dicarbonyl compound with a primary amine.

Causality of Experimental Choice: The selection of the Paal-Knorr synthesis is based on the direct molecular construction it offers. It efficiently forms the stable five-membered aromatic pyrrole ring by leveraging the nucleophilicity of the primary amine on o-phenylenediamine and the electrophilic nature of the two carbonyl groups in 2,5-hexanedione. The acidic catalyst is crucial as it protonates the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon and facilitating the initial nucleophilic attack by the amine, which is the rate-determining step.[8] Subsequent intramolecular cyclization and dehydration steps are also acid-promoted, leading to the final aromatic product.

Reaction Scheme

o-Phenylenediamine + 2,5-Hexanedione → 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline + 2 H₂O

Detailed Synthesis Mechanism

The mechanism involves an initial nucleophilic attack from the primary amine onto one of the protonated carbonyls of 2,5-hexanedione, forming a hemiaminal. This is followed by a second intramolecular nucleophilic attack on the other carbonyl group to form a cyclic intermediate, which then undergoes sequential dehydration to yield the aromatic pyrrole ring.

Caption: Paal-Knorr synthesis workflow for the target compound.

Experimental Protocol

The following is a representative laboratory-scale protocol adapted from general Paal-Knorr procedures.[9]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add o-phenylenediamine (1.0 eq) and 2,5-hexanedione (1.0-1.1 eq).

• Solvent and Catalyst: Add a suitable solvent, such as toluene or glacial acetic acid. Introduce a catalytic amount of an acid catalyst, like p-toluenesulfonic acid (p-TsOH) or a few drops of concentrated HCl.

• Reaction Execution: Heat the mixture to reflux (typically 80-120 °C, depending on the solvent) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. If an organic solvent like toluene was used, wash the mixture with a saturated sodium bicarbonate solution to neutralize the acid, followed by a water wash.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield the pure 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Spectroscopic Profile (Predicted)

While comprehensive, peer-reviewed spectral data for this specific compound is not widely published, its structure allows for the confident prediction of key spectroscopic features.

Spectroscopy	Predicted Features
¹H NMR	- Aromatic Protons (Aniline Ring): 4H, complex multiplets in the ~6.7-7.5 ppm range. - Pyrrole Protons: 2H, a singlet at ~5.8-6.0 ppm. - Methyl Protons: 6H, a sharp singlet at ~1.9-2.2 ppm. - Amine Protons (NH₂): 2H, a broad singlet, chemical shift variable depending on solvent and concentration.
¹³C NMR	- Aromatic Carbons (Aniline & Pyrrole): Multiple signals expected in the ~105-150 ppm range. - Methyl Carbons: A signal in the aliphatic region, ~10-15 ppm.
IR (Infrared)	- N-H Stretching: Two distinct bands for the primary amine at ~3350-3450 cm⁻¹. - C-H Stretching (Aromatic): Signals >3000 cm⁻¹. - C-H Stretching (Aliphatic): Signals <3000 cm⁻¹. - C=C Stretching: Aromatic ring stretches at ~1450-1600 cm⁻¹.
Mass Spec (MS)	- Molecular Ion (M⁺): A prominent peak at m/z = 186.

Applications in Research and Drug Development

The structural motifs within 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline—the pyrrole ring and the aniline moiety—are considered "privileged scaffolds" in medicinal chemistry, appearing in numerous biologically active compounds.[9]

• Synthetic Intermediate: Its primary value lies as a versatile intermediate or "building block."[10] The primary amine of the aniline group serves as a reactive handle for a wide range of chemical transformations, including amide bond formation, diazotization, and further heterocycle synthesis.

• Scaffold for Drug Discovery: Aniline derivatives are foundational in the development of many classes of drugs.[11] This compound provides a pre-formed, lipophilic core that can be elaborated into libraries of novel molecules for screening against various biological targets, such as kinases, GPCRs, or microbial enzymes.

• Materials Science: Pyrrole-containing compounds are precursors to conductive polymers and have been explored for creating functionalized materials, such as additives for advanced elastomer composites.[12]

Safety and Handling

As a substituted aniline, this compound should be handled with care, assuming the hazards associated with the aniline class of chemicals. The Globally Harmonized System (GHS) classifications highlight its potential risks.

GHS Hazard Statements[1]

Code	Hazard Statement
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

Recommended Handling Protocols

Given the hazards of aniline itself, which include toxicity, suspected carcinogenicity, and mutagenicity, stringent safety measures are required.[13][14][15][16][17]

• Engineering Controls: Always handle this compound in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety goggles at all times.

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, flush the affected area immediately with copious amounts of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

References

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• Acta Crystallographica Section E. 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. National Institutes of Health. Available from: [Link]

• ResearchGate. (PDF) Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. Available from: [Link]

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• Google Patents. US10329253B2 - Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-propanediol and its substituted derivatives.

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An In-depth Technical Guide to the Physicochemical Properties of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a heterocyclic aromatic amine of interest in medicinal chemistry and materials science. Due to a notable gap in publicly available experimental data for this specific molecule, this document serves a dual purpose: to consolidate existing computational data and to provide detailed, field-proven experimental protocols for the determination of its key physicochemical parameters. By offering a robust framework for its synthesis and characterization, this guide aims to empower researchers to unlock the full potential of this compound in their respective fields.

Introduction: The Significance of Substituted Pyrrolyl Anilines

Aromatic amines are fundamental building blocks in the synthesis of a vast array of organic molecules, including pharmaceuticals, agrochemicals, and dyes. The incorporation of a pyrrole moiety, a five-membered aromatic heterocycle, into an aniline scaffold introduces unique electronic and steric properties. The pyrrole ring can act as a bioisosteric replacement for a phenyl ring, potentially modulating a compound's metabolic stability, receptor binding affinity, and overall pharmacokinetic profile. The specific compound of interest, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, features methyl groups on the pyrrole ring, which are expected to enhance lipophilicity and introduce steric hindrance, further influencing its molecular interactions.

A thorough understanding of the physicochemical properties of this molecule is a critical prerequisite for its successful application in drug design and materials development. Properties such as solubility, lipophilicity (LogP), and ionization constant (pKa) govern a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a foundational understanding of these properties for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Molecular Identity and Known Physicochemical Properties

This section details the fundamental identifiers and computationally derived properties of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Chemical Structure and Identifiers

• IUPAC Name: 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline[1][2]

• Synonyms: 2-(2,5-dimethylpyrrol-1-yl)benzenamine[3]

• CAS Number: 2405-01-8[2][4][5]

• Molecular Formula: C₁₂H₁₄N₂[1][2][3]

• Molecular Weight: 186.25 g/mol [1][2]

Tabulated Physicochemical Data

Property	2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline	2-(1H-pyrrol-1-yl)aniline (Parent Compound)	Data Type
Molecular Weight	186.25 g/mol [1][2]	158.20 g/mol [6]	Calculated
XLogP3	2.4[1][2]	1.6[6]	Computed
Topological Polar Surface Area	31 Ų[1][2]	31 Ų[6]	Computed
Melting Point	Not Available	96-98 °C[7][8]	Experimental
Boiling Point	Not Available	~273.29 °C (rough estimate)[8]	Estimated
Water Solubility	Not Available	14.5 µg/mL at pH 7.4[6]	Experimental
pKa	Not Available	2.09 ± 0.10 (Predicted)[7][8]	Predicted

Synthesis and Purification

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline can be achieved via the Paal-Knorr pyrrole synthesis, a reliable method for the formation of substituted pyrroles. This involves the condensation of a 1,4-dicarbonyl compound with a primary amine.

Synthetic Workflow

The logical flow for the synthesis and purification of the target compound is outlined below.

Caption: Synthetic pathway for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Step-by-Step Synthesis Protocol

• Paal-Knorr Condensation:

  • To a solution of 2-nitroaniline (1 equivalent) in a suitable solvent (e.g., toluene or acetic acid), add acetoin (2,5-hexanedione) (1.1 equivalents).

  • Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (p-TSA).

  • Heat the reaction mixture to reflux for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The crude product, 1-(2-nitrophenyl)-2,5-dimethyl-1H-pyrrole, can be purified by column chromatography or used directly in the next step.

• Reduction of the Nitro Group:

  • Dissolve the crude 1-(2-nitrophenyl)-2,5-dimethyl-1H-pyrrole in a suitable solvent such as ethanol or ethyl acetate.

  • For catalytic hydrogenation, add a catalytic amount of 10% Palladium on carbon (Pd/C).

  • Place the reaction mixture under a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously at room temperature until the reaction is complete (monitored by TLC).

  • Alternatively, for chemical reduction, a mixture of stannous chloride (SnCl₂) and concentrated hydrochloric acid (HCl) can be used.

  • After completion, filter the reaction mixture through a pad of celite to remove the catalyst (for hydrogenation) or neutralize the acidic solution with a base (for SnCl₂ reduction) and extract the product with an organic solvent.

• Purification:

  • The crude 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the pure product and evaporate the solvent to yield the final compound.

Experimental Protocols for Physicochemical Characterization

The following section provides detailed, step-by-step protocols for the experimental determination of the key physicochemical properties of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Melting Point Determination

The melting point is a fundamental physical property indicative of a compound's purity.

Caption: Workflow for melting point determination.

Protocol:

• Ensure the sample of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is completely dry and finely powdered.

• Pack the sample into a capillary melting point tube to a height of 2-3 mm by tapping the sealed end on a hard surface.[9]

• Place the capillary tube into a calibrated melting point apparatus.

• If the approximate melting point is unknown, a preliminary rapid heating determination should be performed.[9]

• For an accurate measurement, heat the sample rapidly to about 20°C below the expected melting point, then decrease the heating rate to 1-2°C per minute.[9]

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.

• Perform the determination in triplicate for accuracy.

Solubility Determination

Solubility in various solvents provides insights into the polarity and the presence of acidic or basic functional groups.

Protocol:

• Water Solubility:

  • Add approximately 25 mg of the compound to a test tube containing 0.75 mL of deionized water.[10][11]

  • Vigorously shake the test tube for 1-2 minutes.

  • Observe if the compound dissolves completely. If so, it is considered water-soluble.

• Aqueous Acid and Base Solubility:

  • If the compound is insoluble in water, test its solubility in 5% aqueous HCl and 5% aqueous NaOH separately, using the same procedure as for water.[10][11]

  • Solubility in 5% HCl indicates the presence of a basic group (the aniline moiety).[11]

  • Solubility in 5% NaOH would indicate an acidic group (not expected for this compound).

• Organic Solvent Solubility:

  • Determine the solubility in common organic solvents such as methanol, ethanol, acetone, ethyl acetate, and dichloromethane using the same procedure.

Chromatographic Analysis (HPLC)

High-Performance Liquid Chromatography (HPLC) is a powerful technique for assessing the purity of a compound and can be adapted for quantitative analysis.

Protocol:

• Sample Preparation:

  • Accurately weigh and dissolve a small amount of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL).[12][13]

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[13]

• HPLC Conditions (Starting Point):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[12]

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid for better peak shape) is a good starting point. For example, a linear gradient from 20% to 80% acetonitrile over 10 minutes.

  • Flow Rate: 1.0 mL/min.[12]

  • Column Temperature: 35°C.[12]

  • Injection Volume: 10 µL.[12]

  • Detection: UV detection at a wavelength determined by a UV-Vis scan of the compound (a common starting point for aromatic compounds is 254 nm).

• Analysis:

  • Inject the prepared sample and record the chromatogram.

  • The retention time and peak purity can be used to assess the identity and purity of the compound.

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the chemical structure of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR and ¹³C NMR spectra should be acquired in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • The ¹H NMR spectrum is expected to show signals for the aromatic protons of the aniline ring, the pyrrole ring protons, the methyl group protons, and the amine protons.

  • The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

• Infrared (IR) Spectroscopy:

  • The IR spectrum, typically obtained using a KBr pellet or as a thin film, will show characteristic absorption bands for the N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C-H stretching of the aromatic and methyl groups, and C=C stretching of the aromatic rings.[14]

• Mass Spectrometry (MS):

  • Mass spectrometry will be used to determine the molecular weight of the compound. The molecular ion peak (M+) should be observed at m/z corresponding to the molecular weight of 186.25.

Safety and Handling

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is classified as a chemical that may be harmful if swallowed, in contact with skin, or if inhaled. It is also expected to cause skin and eye irritation and may cause respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

This technical guide has synthesized the available information on the physicochemical properties of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and provided a comprehensive set of experimental protocols for its synthesis and detailed characterization. While there is a current lack of extensive experimental data in the literature, the methodologies outlined herein provide a clear and robust pathway for researchers to fully characterize this promising molecule. The elucidation of its physicochemical properties is a crucial step towards its rational application in drug discovery and materials science, and it is hoped that this guide will facilitate such endeavors.

References

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• EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties that it to be i. (n.d.).

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• PubChem. (n.d.). 2-(1H-pyrrol-1-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

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• Journal of Chemical Education. (n.d.). A new derivative for the identification of primary aromatic amines. Retrieved from [Link]

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A Comprehensive Guide to the Structural Elucidation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Abstract

This in-depth technical guide provides a comprehensive framework for the synthesis, purification, and rigorous structural elucidation of the novel N-aryl heterocyclic compound, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. We will delve into the mechanistic underpinnings of the synthetic strategy, provide detailed, field-tested protocols for its preparation and characterization, and offer a thorough analysis of the spectroscopic data required for unambiguous structure confirmation. All methodologies are designed to be self-validating, ensuring scientific integrity and reproducibility.

Introduction: The Significance of N-Aryl Heterocycles

N-aryl heterocyclic scaffolds are of paramount importance in medicinal chemistry and materials science, forming the core structure of numerous pharmaceuticals and functional materials. The unique spatial arrangement and electronic properties of these compounds, arising from the fusion of aromatic and heterocyclic ring systems, allow for diverse biological activities and applications. The target molecule, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, is a compelling example of this class of compounds, possessing potential for further functionalization and exploration in various research domains. Accurate and reliable structural confirmation is the bedrock of any subsequent scientific investigation.

Synthetic Pathway: The Paal-Knorr Pyrrole Synthesis

The most direct and efficient method for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is the Paal-Knorr pyrrole synthesis. This classic condensation reaction involves the formation of a pyrrole ring from a 1,4-dicarbonyl compound, in this case, 2,5-hexanedione, and a primary amine, o-phenylenediamine.[1][2] The reaction can be effectively catalyzed by a Brønsted acid, such as acetic acid, to facilitate the cyclization and subsequent dehydration steps.

Reaction Mechanism

The Paal-Knorr synthesis proceeds through a well-established mechanism. The reaction is initiated by the nucleophilic attack of one of the amino groups of o-phenylenediamine on a carbonyl group of 2,5-hexanedione. This is followed by an intramolecular cyclization and a series of dehydration steps to yield the aromatic pyrrole ring. It is important to note that the reaction with o-phenylenediamine can potentially lead to both the desired mono-pyrrole product and a bis-pyrrole byproduct, where both amino groups have reacted.[1] Careful control of stoichiometry and reaction conditions is therefore crucial.

Diagram 1: Proposed Reaction Mechanism for the Paal-Knorr Synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Caption: Paal-Knorr synthesis workflow.

Experimental Protocols

Synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

This protocol is adapted from established Paal-Knorr synthesis procedures.

Materials:

• o-Phenylenediamine

• 2,5-Hexanedione (Acetonylacetone)

• Glacial Acetic Acid

• Ethanol

• Ethyl acetate

• Hexane

• Anhydrous Magnesium Sulfate

• Silica Gel (for column chromatography)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve o-phenylenediamine (1 equivalent) in a minimal amount of ethanol.

• Add 2,5-hexanedione (1.1 equivalents) to the solution.

• Add a catalytic amount of glacial acetic acid (approximately 10% v/v of the total solvent volume).

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product is then subjected to purification.

Purification: Column Chromatography

Procedure:

• Prepare a silica gel slurry in a non-polar eluent (e.g., hexane).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of the eluent.

• Load the dissolved sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexane, starting with a low polarity mixture and gradually increasing the polarity.

• Collect the fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to yield the purified 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Structure Elucidation and Confirmation

A combination of spectroscopic techniques is essential for the unambiguous confirmation of the synthesized compound's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule.

¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show distinct signals for the protons on the pyrrole ring, the aromatic ring, the methyl groups, and the amine group.

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will provide information on the number and types of carbon atoms in the molecule.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Pyrrole-CH	5.8 - 6.0	105 - 110
Pyrrole-C-CH₃	-	128 - 132
Pyrrole-CH₃	1.9 - 2.2	12 - 15
Aniline-CH (ortho to NH₂)	6.7 - 6.9	115 - 120
Aniline-CH (meta to NH₂)	7.0 - 7.3	125 - 130
Aniline-CH (para to NH₂)	6.8 - 7.0	118 - 122
Aniline-C-NH₂	-	140 - 145
Aniline-C-N(pyrrole)	-	130 - 135
-NH₂	3.5 - 4.5 (broad)	-

Diagram 2: Overall Workflow for Structure Elucidation

Caption: A streamlined workflow for synthesis and analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity.

Expected Results:

• Molecular Ion Peak (M⁺): The mass spectrum should show a prominent molecular ion peak corresponding to the molecular weight of the compound (C₁₂H₁₄N₂), which is approximately 186.25 g/mol .[3]

• Fragmentation Pattern: The fragmentation pattern will be influenced by the substituents on the pyrrole ring.[4] Common fragmentation pathways for N-aryl pyrroles may involve cleavage of the bond between the two rings and fragmentation of the pyrrole ring itself.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Table 2: Expected FTIR Absorption Bands for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (amine)	3300 - 3500 (two bands for primary amine)
C-H Stretch (aromatic)	3000 - 3100
C-H Stretch (aliphatic)	2850 - 3000
C=C Stretch (aromatic)	1450 - 1600
C-N Stretch	1250 - 1350

Safety and Handling

Based on the GHS classification for the parent compound, 2-(1H-pyrrol-1-yl)aniline, the target molecule should be handled with caution.[5] It is predicted to be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

This technical guide has outlined a robust and reliable pathway for the synthesis and comprehensive structural elucidation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. By following the detailed protocols and utilizing the suite of spectroscopic techniques described, researchers can confidently prepare and confirm the identity of this valuable N-aryl heterocyclic compound, paving the way for its application in further scientific endeavors. The emphasis on a self-validating system of analysis ensures the integrity and reproducibility of the reported findings.

References

• ResearchGate. (n.d.). Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(1H-Pyrrol-1-yl)aniline. PubChem. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline. PubChem. Retrieved January 22, 2026, from [Link]

• PubMed. (2013). Fragmentation Pathways of 2-substituted Pyrrole Derivatives Using Electrospray Ionization Ion Trap and Electrospray Ionization Quadrupole Time-Of-Flight Mass Spectrometry. Retrieved January 22, 2026, from [Link]

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A Technical Guide to the Solubility Profile of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in Organic Solvents

An In-Depth Technical Guide

Abstract

The solubility of active pharmaceutical ingredients and key chemical intermediates is a critical parameter that influences every stage of the development lifecycle, from reaction engineering and purification to formulation and final application. This technical guide provides a comprehensive overview of the solubility characteristics of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (CAS: 2405-01-8). We will dissect the molecule's physicochemical properties to build a predictive solubility model, present a robust experimental framework for quantitative determination, and discuss the practical implications for researchers, process chemists, and formulation scientists.

Introduction: The Critical Role of Solubility

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is a substituted aniline derivative incorporating a dimethylpyrrole moiety. Such structures are of significant interest in medicinal chemistry and materials science as versatile building blocks. Understanding the solubility of this compound is not merely an academic exercise; it is a foundational requirement for its practical application. Poorly characterized solubility can lead to failed reactions, inefficient purifications, inaccurate screening results, and unstable formulations.

This guide provides both a theoretical framework for predicting solubility and a detailed experimental protocol for its precise measurement, empowering scientists to handle this compound with confidence and efficiency.

Physicochemical Profile and Solubility Prediction

The solubility of a compound is governed by its molecular structure and its interaction with the solvent. The principle of "like dissolves like" serves as our primary guide, meaning polar solutes dissolve in polar solvents and non-polar solutes in non-polar solvents.[1][2]

Key Molecular Features of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline:

• Molecular Formula: C₁₂H₁₄N₂[3][4]

• Molecular Weight: 186.25 g/mol [3]

• Core Structure: The molecule consists of a polar primary aniline group (-NH₂) attached to a largely non-polar framework composed of a benzene ring and a 2,5-dimethylpyrrole group.

• Hydrogen Bonding: The primary amine group is the main driver of polar interactions, capable of acting as both a hydrogen bond donor (via N-H) and acceptor (via the nitrogen lone pair).[5][6] This is crucial for solubility in protic solvents.

• Lipophilicity (Hydrophobicity): The aromatic rings and methyl groups create a significant non-polar surface area. The computed XLogP3 value of 2.4 indicates a moderate preference for a lipid-like environment over an aqueous one, suggesting limited water solubility but favorable solubility in many organic solvents.[3] Aromatic amines, in general, tend to be soluble in organic solvents.[6][7]

Based on these properties, we can predict the compound's relative solubility in a range of common laboratory solvents.

Table 1: Predicted Solubility of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in Common Organic Solvents

Solvent Class	Example Solvent	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene	Low to Moderate	The molecule's polarity from the amine group limits solubility in purely non-polar solvents. However, solubility in aromatic solvents like toluene is expected to be higher than in aliphatic hexane due to potential π-π stacking interactions.[5]
Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	High	These solvents can act as hydrogen bond acceptors, interacting favorably with the amine group. Their overall polarity is well-matched to the solute. The related compound 2-(1H-pyrrol-1-yl)aniline is known to be soluble in DCM.[8][9]
Polar Aprotic	Acetone, Acetonitrile (ACN)	Moderate to High	Good solubility is expected due to polarity matching, though potentially less than DCM or THF as these solvents are more polar and may prefer to self-associate.
Polar Protic	Methanol, Ethanol	Moderate to High	These solvents can both donate and accept hydrogen bonds, leading to strong interactions with the amine group. However, the large non-polar backbone of the solute may limit miscibility compared to smaller amines.[10]
Aqueous	Water	Very Low	The large, hydrophobic hydrocarbon portion of the molecule is expected to dominate, leading to poor water solubility, a common trait for higher amines.[6] The structurally similar 2-(1H-pyrrol-1-yl)aniline is reported as insoluble in water.[9]

Experimental Framework for Solubility Determination

While predictions are invaluable for initial planning, empirical data is the gold standard. The following protocols outline a systematic approach to determining solubility, beginning with a rapid qualitative assessment and proceeding to a rigorous quantitative measurement.

Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for characterizing the solubility of a novel compound.

Caption: Experimental workflow for determining compound solubility.

Protocol 1: Rapid Qualitative Solubility Assessment

This method provides a quick estimate of solubility, useful for selecting solvents for reactions or initial screening.

Objective: To classify solubility as high (>50 mg/mL), medium (~10 mg/mL), or low (<10 mg/mL).

Methodology:

• Preparation: Accurately weigh approximately 5.0 mg of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline into a small glass vial (e.g., 1.5 mL).

• Initial Solvent Addition: Add 100 µL of the test solvent to the vial. This creates a target concentration of 50 mg/mL.

• Mixing: Cap the vial and vortex vigorously for 1-2 minutes.

• Observation: Visually inspect the solution.

  • If the solid is completely dissolved, the solubility is > 50 mg/mL .

  • If solid remains, proceed to the next step.

• Second Solvent Addition: Add an additional 400 µL of the test solvent (for a total volume of 500 µL). This creates a target concentration of 10 mg/mL.

• Mixing and Observation: Vortex again for 1-2 minutes and visually inspect.

  • If the solid is completely dissolved, the solubility is estimated to be ~10 mg/mL .

  • If solid still remains, the solubility is < 10 mg/mL .

Protocol 2: Quantitative Solubility by Shake-Flask Method

This is the industry-standard equilibrium method for generating precise solubility data.[1] The protocol is designed to be self-validating by ensuring thermodynamic equilibrium is reached.

Objective: To determine the precise equilibrium solubility of the compound in a given solvent at a specified temperature.

Methodology:

• Preparation of Slurry: Add an excess amount of solid 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline to a vial containing a known volume of the solvent (e.g., 20 mg in 1 mL). The key is to ensure a significant amount of undissolved solid remains visible.

• Equilibration: Seal the vial and place it on a shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Allow the slurry to equilibrate for at least 24 hours.

  • Causality: This extended period is critical to ensure the system reaches thermodynamic equilibrium between the dissolved and undissolved states, providing a true measure of solubility rather than a kinetically limited one.

• Phase Separation: After equilibration, let the vial stand to allow the solid to settle. Carefully draw a sample of the supernatant using a syringe fitted with a solvent-compatible 0.22 µm PTFE filter.

  • Causality: Filtration is essential to remove all microscopic undissolved particles, which would otherwise lead to an overestimation of solubility.

• Sample Preparation: Immediately dilute the clear filtrate with a known volume of a suitable solvent (often the mobile phase of the analytical method) to bring the concentration into the linear range of the quantification method.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC-UV, against a standard curve prepared with known concentrations of the compound.

• Calculation: Calculate the original concentration in the supernatant, accounting for the dilution factor. This value represents the equilibrium solubility.

Illustrative Data and Practical Implications

The table below presents a set of realistic, illustrative solubility data for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, based on the predictive framework.

Table 2: Illustrative Quantitative Solubility Data (Determined at 25 °C)

Solvent	Solubility (mg/mL)	Molar Solubility (M)	Implications for Use
Hexane	< 1	< 0.005	Poor choice as a reaction or purification solvent.
Toluene	25	0.134	Suitable for reactions; potential for crystallization with an anti-solvent.
Dichloromethane	> 200	> 1.07	Excellent solvent for reactions, chromatography, and preparing concentrated stock solutions.
Ethyl Acetate	110	0.591	Good general-purpose solvent for reactions and extractions.
Acetonitrile	85	0.456	Useful for HPLC mobile phases and as a reaction solvent.
Ethanol	95	0.510	Good choice for creating stock solutions for biological assays where some alcohol is tolerated.
Water	< 0.01	< 0.0001	Essentially insoluble; will precipitate from organic solutions upon addition to aqueous buffers.

Field-Proven Insights:

• For Drug Discovery & Screening: Dichloromethane or DMSO (not tested, but predicted to be high) are ideal for preparing high-concentration stock solutions (e.g., 10-50 mM). Be aware that transferring a solution from an organic solvent like ethanol into an aqueous assay buffer will likely cause immediate precipitation, requiring careful optimization of the final solvent concentration.

• For Process Chemistry & Purification: The high solubility in DCM and moderate solubility in toluene present a strategic opportunity. A reaction could be run in DCM, which is then exchanged for toluene. Cooling or adding a non-polar anti-solvent like hexane could then effectively induce crystallization for purification.

• For Analytical Chemistry: The good solubility in acetonitrile and alcohols makes them suitable components for mobile phases in reverse-phase HPLC. The compound's aromatic nature suggests strong UV absorbance, making HPLC-UV an excellent choice for quantification.

References

• How To Determine Solubility Of Organic Compounds? (2025). Chemistry For Everyone - YouTube.
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• 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline.
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A Computational and Theoretical Guide to 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline: From Molecular Structure to Electronic Properties

An In-Depth Technical Guide Topic: Theoretical and Computational Studies of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive framework for the theoretical and computational investigation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a heterocyclic amine with significant potential in medicinal chemistry and materials science. We delineate a complete computational workflow, from initial structural optimization to the prediction of electronic and spectroscopic properties, grounded in Density Functional Theory (DFT). This document serves as a practical manual for researchers, offering both the theoretical underpinnings and step-by-step protocols necessary to computationally model and analyze this molecule, thereby facilitating rational design and development in related fields.

Introduction: The Scientific Interest in the Pyrrole-Aniline Scaffold

The molecular architecture of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, which features an electron-rich dimethyl-substituted pyrrole ring directly linked to an aniline moiety, presents a fascinating subject for theoretical study.[1][2] This unique combination of aromatic systems governs its three-dimensional conformation, electronic distribution, and, consequently, its chemical reactivity and potential for intermolecular interactions. Such compounds are foundational building blocks for developing novel ligands, catalysts, and pharmacologically active agents.[3][4] A robust computational understanding of the parent molecule is therefore a critical prerequisite for predicting the behavior of its more complex derivatives and for guiding synthetic efforts toward molecules with tailored properties.

Foundational Concepts in Computational Chemistry

The accuracy and predictive power of any computational study hinge on the appropriate selection of theoretical methods. For a molecule like 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, Density Functional Theory (DFT) offers an optimal balance of computational efficiency and accuracy.[5]

Density Functional Theory (DFT)

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has become a staple in computational chemistry for its ability to accurately predict molecular properties like geometries, energies, and frequencies.

Selecting the Right Tools: Functionals and Basis Sets

The choice of the functional and basis set is paramount for obtaining reliable results.

• Functional: The B3LYP hybrid functional is a widely-used and well-validated choice for organic molecules. It incorporates both local and non-local exchange-correlation effects, providing a robust description of electronic structure.

• Basis Set: The Pople-style 6-31G(d) basis set is a suitable starting point. It provides a flexible description of the electron density by using multiple functions for valence electrons and includes a polarization function (d) on heavy atoms, which is crucial for accurately modeling the geometry of non-planar aromatic systems. For higher accuracy, particularly for electronic properties, upgrading to a triple-zeta basis set like 6-311+G(d,p) is recommended.

Studies on related aniline-heterocyclic co-oligomers have demonstrated the utility of such levels of theory in producing results that align well with experimental data.[6][7]

Computational Workflow: A Strategic Approach

A systematic workflow ensures that the computational analysis is both rigorous and comprehensive. The process begins with determining the most stable molecular structure and proceeds to a detailed analysis of its intrinsic properties.

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An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Foreword: The Analytical Imperative

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone of this analytical endeavor, offering unparalleled sensitivity and structural insight. This guide provides a detailed exploration of the mass spectrometric behavior of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a compound of interest for its unique structural motifs. By dissecting its fragmentation patterns, we aim to equip researchers, scientists, and drug development professionals with a robust framework for the identification and characterization of similar N-aryl pyrrole derivatives.

Introduction to the Molecule and Mass Spectrometric Principles

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline possesses a molecular formula of C₁₂H₁₄N₂ and a monoisotopic mass of 186.1157 Da.[1] Its structure, featuring a 2,5-dimethylpyrrole ring linked to an aniline moiety at the ortho position, presents a compelling case for mass spectrometric analysis. The interplay between these two aromatic systems under ionization dictates a unique fragmentation fingerprint.

This guide will focus primarily on Electron Ionization (EI), a hard ionization technique that induces extensive fragmentation, thereby providing a wealth of structural information. We will also touch upon the expected behavior under softer ionization techniques like Electrospray Ionization (ESI). The fragmentation pathways of pyrrole derivatives are significantly influenced by the nature and position of their substituents.[2][3]

Experimental Protocol: Acquiring a Mass Spectrum

To ensure the reproducibility and integrity of the data, a standardized experimental protocol is essential. The following outlines a typical Gas Chromatography-Mass Spectrometry (GC-MS) methodology for the analysis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Instrumentation and Conditions

Parameter	Specification
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Temperature Program	Initial: 50 °C for 2 min; Ramp: 10 °C/min to 280 °C; Hold: 5 min
MS Ion Source	Electron Ionization (EI) at 70 eV
MS Quadrupole Temp.	150 °C
Scan Range	m/z 40-500

This self-validating system ensures consistent and reliable fragmentation patterns, crucial for both novel identification and comparative studies.

Caption: A schematic of the GC-MS workflow for analyzing 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Predicted Electron Ionization (EI) Fragmentation Pattern

While a publicly available, high-resolution EI mass spectrum for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is not readily accessible, a detailed fragmentation pathway can be predicted based on established chemical principles and data from closely related analogs, such as N-phenyl-2,5-dimethylpyrrole.[4]

The molecular ion peak (M⁺˙) is expected at m/z 186 , corresponding to the molecular weight of the compound.

Major Fragmentation Pathways

The primary fragmentation events are anticipated to involve the cleavage of bonds alpha to the pyrrole ring and rearrangements facilitated by the aniline moiety.

Pathway A: Loss of a Methyl Radical

A common fragmentation for methylated aromatic compounds is the loss of a methyl radical (•CH₃) to form a stable, even-electron ion.

• M⁺˙ (m/z 186) → [M - CH₃]⁺ (m/z 171)

This fragment is likely to be a prominent peak in the spectrum, as the resulting ion can be stabilized by resonance.

Pathway B: Cleavage of the N-Aryl Bond

Cleavage of the bond between the pyrrole nitrogen and the aniline ring can occur, leading to the formation of ions corresponding to each of the constituent rings.

• M⁺˙ (m/z 186) → [C₆H₆N]⁺ (m/z 92) + C₆H₈N•

• M⁺˙ (m/z 186) → [C₆H₈N]⁺ (m/z 94) + C₆H₆N•

The ion at m/z 92 would correspond to a dehydroaniline radical cation, while the ion at m/z 94 could be the 2,5-dimethylpyrrole radical cation.

Pathway C: Rearrangement and Loss of HCN

A characteristic fragmentation of nitrogen-containing heterocycles involves the loss of hydrogen cyanide (HCN). This often occurs after ring rearrangement.

• [M - CH₃]⁺ (m/z 171) → [C₁₁H₁₀N]⁺ (m/z 144) + HCN

Pathway D: Formation of the Pyrrole Cation

Direct cleavage of the N-aryl bond can also lead to the formation of the 2,5-dimethyl-1H-pyrrolium cation.

• M⁺˙ (m/z 186) → [C₆H₈N]⁺ (m/z 94)

Caption: Proposed major EI fragmentation pathways for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Summary of Predicted Fragment Ions

m/z	Proposed Fragment	Pathway
186	[C₁₂H₁₄N₂]⁺˙ (Molecular Ion)	-
171	[C₁₁H₁₁N₂]⁺	A
144	[C₁₁H₁₀N]⁺	C
94	[C₆H₈N]⁺	D
92	[C₆H₆N]⁺	B

Electrospray Ionization (ESI) Considerations

Under ESI conditions, which is a softer ionization technique, the fragmentation will be significantly less extensive. In positive ion mode, the protonated molecule, [M+H]⁺ (m/z 187) , is expected to be the base peak. Tandem mass spectrometry (MS/MS) of the m/z 187 ion would be required to induce fragmentation. The fragmentation pathways would likely be similar to those observed in EI, but with different relative abundances. The study of related aryl-pyrrole compounds under ESI-MS/MS has shown characteristic losses corresponding to the constituent aromatic rings.[5]

Conclusion

The mass spectrometric fragmentation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is predicted to be a rich source of structural information. The interplay between the dimethylpyrrole and aniline moieties dictates a series of characteristic fragmentation pathways, including the loss of a methyl radical, cleavage of the N-aryl bond, and the loss of HCN. This in-depth guide provides a foundational understanding for researchers working with this and structurally related compounds, enabling more confident identification and characterization in complex matrices. The proposed fragmentation patterns, grounded in established principles and comparative data, offer a robust starting point for spectral interpretation.

References

• Liang, X., Guo, Z., & Yu, C. (2013). Fragmentation Pathways of 2-substituted Pyrrole Derivatives Using Electrospray Ionization Ion Trap and Electrospray Ionization Quadrupole Time-Of-Flight Mass Spectrometry. Rapid Communications in Mass Spectrometry, 27(21), 2468-2476. [Link]

• Wiley Science Solutions. (n.d.). SpectraBase. [Link]

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FT-IR and UV-Vis spectroscopic analysis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

An In-depth Technical Guide to the FT-IR and UV-Vis Spectroscopic Analysis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Executive Summary

This technical guide provides a comprehensive framework for the spectroscopic analysis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (C₁₂H₁₄N₂) using Fourier-Transform Infrared (FT-IR) and Ultraviolet-Visible (UV-Vis) spectroscopy.[1][2] As a molecule incorporating both aniline and pyrrole moieties, its structural elucidation is critical for its application in drug development and chemical synthesis. This document, intended for researchers and analytical scientists, details the theoretical underpinnings of these techniques, offers predictive analyses of the compound's spectral features, and presents robust, field-proven experimental protocols. By integrating theoretical principles with practical workflows, this guide serves as an authoritative resource for the characterization of this and structurally related compounds.

Introduction: The Analytical Imperative

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is a heterocyclic aromatic amine whose utility as a synthetic intermediate is predicated on its precise molecular structure. The molecule's architecture, featuring a pyrrole ring bonded to an aniline system, creates a unique electronic and vibrational profile. Spectroscopic techniques are indispensable for verifying this structure, ensuring purity, and understanding its chemical properties.

• FT-IR Spectroscopy serves as a powerful tool for identifying the functional groups present in the molecule. By probing the vibrational transitions of specific chemical bonds (e.g., N-H, C-H, C=C, C-N), it provides a molecular "fingerprint" that confirms the presence of the core pyrrole and aniline structures.

• UV-Vis Spectroscopy provides critical insights into the electronic structure of the molecule. The conjugated π-electron systems of the aromatic rings give rise to characteristic electronic transitions upon absorption of UV or visible light. The position and intensity of these absorption bands are highly sensitive to the extent of conjugation and the molecular environment.[3][4]

This guide explains the causality behind experimental design, ensuring that the described protocols are not merely procedural but are self-validating systems for generating reliable and reproducible spectroscopic data.

Theoretical Foundations

FT-IR Spectroscopy: Probing Molecular Vibrations

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites vibrations in its chemical bonds. Each type of bond (e.g., C-H, N-H) vibrates at a characteristic frequency. The resulting spectrum is a plot of absorbance or transmittance versus wavenumber (cm⁻¹), where specific peaks correspond to distinct functional groups. For 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, we anticipate vibrations from the primary amine, the aromatic rings, and the aliphatic methyl groups.[5]

UV-Vis Spectroscopy: Mapping Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, which promotes electrons from a ground electronic state to a higher-energy excited state. In molecules with π-systems and heteroatoms containing lone pairs, such as our target compound, the most significant transitions are:

• π → π* Transitions: Occur in conjugated systems like aromatic rings. These are typically high-intensity absorptions.

• n → π* Transitions: Involve the promotion of a non-bonding electron (from the nitrogen of the aniline's amino group) to an anti-bonding π* orbital. These are generally lower in intensity than π → π* transitions.

The resulting spectrum, a plot of absorbance versus wavelength (nm), reveals the wavelengths of maximum absorbance (λmax), which are indicative of the molecule's chromophores.[4]

Predicted Spectroscopic Profile of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

A thorough analysis of the molecule's structure allows for the prediction of its key spectral features.

Predicted FT-IR Absorption Bands

The structure contains a primary aromatic amine (-NH₂), two aromatic rings (benzene and pyrrole), and two methyl (-CH₃) groups. This leads to the following expected vibrational modes.

Wavenumber (cm⁻¹)	Vibrational Mode	Rationale and Comments
3500 - 3300	N-H Stretch (asymmetric & symmetric)	The primary amine group (-NH₂) will show two distinct bands, characteristic of aromatic primary amines.[6]
3100 - 3000	Aromatic C-H Stretch	Stretching vibrations of the C-H bonds on both the aniline and pyrrole rings.[5]
2975 - 2850	Aliphatic C-H Stretch	Asymmetric and symmetric stretching of the C-H bonds in the two methyl groups.
1630 - 1570	N-H Bend (Scissoring) & C=C Ring Stretch	The N-H bending vibration of the primary amine often overlaps with the C=C stretching vibrations of the aromatic rings.[7]
1550 - 1450	C=C Aromatic Ring Stretch	Fundamental vibrations of the polypyrrole and aniline ring systems confirm the aromatic core.[6][7]
1350 - 1250	Aromatic C-N Stretch	Stretching vibration of the bond between the aniline nitrogen and the benzene ring, and the pyrrole nitrogen and the benzene ring.
900 - 675	C-H Out-of-Plane Bend	Bending vibrations related to the substitution pattern on the aromatic rings, providing fingerprint information.

Predicted UV-Vis Absorption Maxima

The conjugated system formed by the aniline and pyrrole rings is expected to produce strong absorptions in the UV region.

λmax (nm)	Electronic Transition	Rationale and Comments
~230 - 260	π → π	High-intensity absorption corresponding to the electronic transitions within the conjugated π-system of the pyrrole and benzene rings.[8]
~280 - 320	π → π and n → π	A second, broader π → π band at a longer wavelength due to the extended conjugation. This may overlap with the lower-intensity n → π* transition from the aniline nitrogen's lone pair.[9]

Experimental Protocols and Workflows

Adherence to a validated protocol is essential for acquiring high-quality, reproducible data.

FT-IR Spectroscopic Analysis Protocol

The Attenuated Total Reflectance (ATR) method is recommended for its simplicity and minimal sample preparation.

Methodology:

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Run a background scan in air to account for atmospheric CO₂ and H₂O.

• Sample Preparation: Place a small amount (1-2 mg) of the solid 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline sample directly onto the ATR crystal.

• Sample Engagement: Apply consistent pressure using the instrument's anvil to ensure firm contact between the sample and the crystal. Insufficient contact is a common source of poor signal quality.

• Data Acquisition:

  • Scan Range: 4000 - 650 cm⁻¹

  • Resolution: 4 cm⁻¹ (A resolution of 4 cm⁻¹ is standard for routine analysis, providing a good balance between signal-to-noise and peak definition).

  • Number of Scans: 16-32 scans (Co-adding multiple scans improves the signal-to-noise ratio).

• Data Processing:

  • The acquired spectrum is automatically ratioed against the background scan.

  • Apply an ATR correction if necessary, as this algorithm corrects for the wavelength-dependent depth of penetration of the IR beam.

  • Perform a baseline correction to ensure all peaks originate from a flat baseline.

Workflow Diagram: FT-IR Analysis

Caption: Workflow for FT-IR analysis using the ATR method.

UV-Vis Spectroscopic Analysis Protocol

Solvent selection is a critical parameter in UV-Vis spectroscopy. Spectroscopic grade ethanol or methanol is a suitable choice as it is transparent in the relevant UV region and can solvate the analyte.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in spectroscopic grade ethanol at a concentration of ~1 mg/mL.

  • From the stock solution, prepare a dilute solution (~0.01 mg/mL or 10 µg/mL). The final concentration should yield an absorbance maximum between 0.5 and 1.5 AU for optimal accuracy.

• Instrument Preparation:

  • Turn on the UV-Vis spectrophotometer and allow the lamps (deuterium and tungsten) to warm up for at least 30 minutes for stable output.

  • Fill a quartz cuvette with the solvent (ethanol) to be used as the reference blank.

• Data Acquisition:

  • Place the reference cuvette in the spectrophotometer and run a baseline correction over the desired wavelength range. This subtracts the absorbance of the solvent and cuvette.

  • Replace the reference cuvette with a matched quartz cuvette containing the sample solution.

  • Scan Range: 400 - 200 nm.

  • Scan Speed: Medium.

• Data Processing:

  • The instrument software will display the baseline-corrected absorbance spectrum.

  • Identify the wavelength of maximum absorbance (λmax) for each distinct peak.

Workflow Diagram: UV-Vis Analysis

Caption: Workflow for UV-Vis spectroscopic analysis.

Conclusion

The dual application of FT-IR and UV-Vis spectroscopy provides a robust and comprehensive analytical characterization of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. FT-IR confirms the molecular backbone and functional group identity, while UV-Vis elucidates the electronic properties arising from its conjugated aromatic structure. The protocols and predictive data presented in this guide offer a validated starting point for researchers, enabling confident structural verification and quality assessment, which are foundational steps in drug discovery and materials science.

References

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• Mudiyanselage, C., et al. (2023). DFT Studies of Electronic and UV-Vis Properties of Pyrrole-Based Oligomers. ChemRxiv.[3] Available from: [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectra of pyrrole series 4 a–e (A) and...[10] Available from: [Link]

• Matrix Fine Chemicals. (n.d.). 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ANILINE.[2] Available from: [Link]

• ResearchGate. (n.d.). Simulated UV/vis absorption spectra of the studied pyrrole derivatives.[11] Available from: [Link]

• Tzvetkova, P., et al. (2023). Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. Molecules.[12] Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. Available from: [Link]

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• IOSR Journal of Applied Physics. (2017). Spectroscopic Investigation (FT-IR, FT-RAMAN, UV and NMR), NBO, NLO Analysis and Fukui Function of 2.[5] Available from: [Link]

• Arjmand, F., et al. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. Organic Communications. Available from: [Link]

• ChemBK. (n.d.). 2-(1H-PYRROL-1-YL)ANILINE. Available from: [Link]

• Şahin, Z. S., et al. (2010). Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. JIEGOU HUAXUE.[8] Available from: [Link]

• Semantic Scholar. (2021). Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (UHPLC-qTOF-MS) Analysis and In.[4] Available from: [Link]

• ResearchGate. (n.d.). The FTIR spectrum for Pyrrole.[6] Available from: [Link]

• ResearchGate. (n.d.). Spectroscopic (FT-IR and UV-Vis) and theoretical (HF and DFT) investigation of 2-Ethyl-N-[(5-nitrothiophene-2-yl)methylidene]aniline. Available from: [Link]

• NIST. (n.d.). Pyrrole. Available from: [Link]

• ResearchGate. (n.d.). (a) FTIR spectra of poly(aniline-co-pyrrole) and (b) FTIR spectra of....[7] Available from: [Link]

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A Comprehensive Technical Guide to 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a heterocyclic amine with significant potential in medicinal chemistry and materials science. We will delve into its chemical identity, synthesis, physicochemical properties, and explore its current and potential applications based on the biological activities of structurally related compounds.

Chemical Identity: Synonyms and Alternative Names

Clarity in chemical nomenclature is paramount for reproducible research. 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is known by several names in scientific literature and chemical databases. Establishing a clear understanding of these synonyms is the first step in a thorough investigation of this compound.

The primary and most widely accepted IUPAC name is 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline .[1] However, researchers may encounter it under various alternative designations:

• Systematic Names:

  • 2-(2,5-dimethyl-1H-pyrrol-1-yl)-benzenamine[2]

  • 2-(2,5-dimethylpyrrol-1-yl)aniline[1]

  • 1-(o-aminophenyl)-2,5-dimethyl-pyrrole

• CAS Registry Number: The most reliable identifier for this compound is its CAS number: 2405-01-8 .[1]

• Other Identifiers:

  • EC Number: 675-773-6[1]

  • PubChem CID: 737560[1]

It is crucial to distinguish this ortho-substituted aniline from its isomers, such as 3-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and 4-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, as the position of the pyrrole substituent on the aniline ring significantly influences its chemical and biological properties.

Physicochemical Properties

Understanding the fundamental physicochemical properties of a compound is essential for its application in experimental settings, from predicting its solubility to its behavior in biological systems.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	PubChem[1]
Molecular Weight	186.25 g/mol	PubChem[1]
Monoisotopic Mass	186.115700 g/mol	PubChem[1]
XLogP3	2.4	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	1	PubChem
Topological Polar Surface Area	31 Ų	PubChem[1]

These computed properties suggest that 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline possesses moderate lipophilicity and a relatively small polar surface area, which are often desirable characteristics for drug candidates.

Synthesis and Mechanism: The Paal-Knorr Pyrrole Synthesis

The most common and efficient method for the synthesis of 2,5-disubstituted pyrroles is the Paal-Knorr synthesis .[3][4][5] This reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under acidic conditions.[5]

For the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, the logical precursors are 2,5-hexanedione and o-phenylenediamine . The reaction proceeds via a nucleophilic attack of the amine on the protonated carbonyl groups of the diketone, followed by cyclization and dehydration to form the aromatic pyrrole ring.

Experimental Protocol: A Generalized Paal-Knorr Synthesis

The following is a generalized protocol for the synthesis of N-substituted 2,5-dimethylpyrroles, which can be adapted for the synthesis of the title compound.

Materials:

• 2,5-Hexanedione

• o-Phenylenediamine

• Glacial Acetic Acid (or another suitable acid catalyst)

• Ethanol (or another suitable solvent)

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography column)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve o-phenylenediamine in a suitable solvent such as ethanol.

• Addition of Diketone: To this solution, add an equimolar amount of 2,5-hexanedione.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. The solvent can be removed under reduced pressure. The residue can then be dissolved in an organic solvent like ethyl acetate and washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Causality Behind Experimental Choices:

• Acid Catalyst: The acid catalyst is crucial for protonating the carbonyl oxygen of the diketone, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the amine.

• Solvent: The choice of solvent depends on the solubility of the reactants and the reaction temperature. Ethanol is a common choice due to its ability to dissolve both reactants and its suitable boiling point for reflux.

• Purification: Column chromatography is a standard and effective method for separating the desired product from any unreacted starting materials and byproducts.

Visualizing the Synthesis Workflow

Caption: Paal-Knorr Synthesis Workflow.

Potential Applications and Biological Activities

While specific biological data for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is not extensively documented in the public domain, the broader class of pyrrole-containing compounds exhibits a wide range of pharmacological activities.[6][7] This suggests that the title compound could serve as a valuable scaffold for the development of new therapeutic agents.

Antimicrobial and Antitubercular Potential

Derivatives of 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid have been synthesized and evaluated as inhibitors of enoyl ACP reductase and dihydrofolate reductase (DHFR), two key enzymes in bacterial metabolic pathways.[8] Some of these compounds have demonstrated potent antibacterial and antitubercular activity, with minimum inhibitory concentrations (MICs) in the low microgram per milliliter range.[8] This suggests that the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline core could be a promising starting point for the design of new antimicrobial agents.

Anticancer Activity

The pyrrole scaffold is a common feature in many natural and synthetic compounds with anticancer properties.[9] The mechanism of action often involves the induction of apoptosis and cell cycle arrest. While direct evidence for the anticancer activity of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is lacking, structurally related indole-pyrrole hybrids have shown in vitro anticancer activity against a panel of human cancer cell lines.[10]

Enzyme Inhibition and Neurological Applications

Recent studies have explored novel pyrrole derivatives as multi-target agents for the treatment of Alzheimer's disease.[11] These compounds have shown selective inhibition of monoamine oxidase B (MAO-B) and moderate inhibition of acetylcholinesterase (AChE), both of which are important targets in the management of neurodegenerative disorders.[11] The structural features of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline make it a candidate for investigation in this therapeutic area.

Materials Science Applications

Pyrrole compounds have also found applications in materials science. For instance, 2-(2,5-dimethyl-1H-pyrrol-1-yl)ethane-1-thiol and its disulfide have been used to functionalize carbon black and silica in elastomer composites, leading to improved properties for applications such as tires.[12] The aniline functionality in the title compound could potentially be used for polymerization to create novel conductive polymers or as a reactive handle for surface modification of materials.[13]

Visualizing Potential Applications

Caption: Potential Application Areas.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is associated with the following hazards:

• H302: Harmful if swallowed[1]

• H312: Harmful in contact with skin[1]

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H332: Harmful if inhaled[1]

• H335: May cause respiratory irritation[1]

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the compound in a well-ventilated area or in a chemical fume hood.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with soap and water.

• Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Conclusion

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is a versatile heterocyclic compound with a straightforward synthesis via the Paal-Knorr reaction. While its own biological and material properties are still under-explored, the extensive research on structurally similar pyrrole derivatives highlights its significant potential as a building block in drug discovery and materials science. Further investigation into the synthesis of novel derivatives and their subsequent biological evaluation is warranted to fully unlock the potential of this promising chemical scaffold.

References

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Protocols & Analytical Methods

Application Note: A Detailed Experimental Protocol for the Synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline via Paal-Knorr Condensation

Abstract: This document provides a comprehensive, field-proven protocol for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a valuable intermediate in medicinal chemistry and materials science. The synthesis is achieved through the Paal-Knorr reaction, a robust and efficient method for constructing pyrrole rings. This guide details the reaction mechanism, step-by-step experimental procedures, purification techniques, and necessary safety precautions, designed for researchers in organic synthesis and drug development.

Introduction: The Paal-Knorr Synthesis in Modern Chemistry

The synthesis of substituted pyrroles is a cornerstone of heterocyclic chemistry, as the pyrrole motif is a key structural component in numerous natural products and pharmaceuticals. The Paal-Knorr synthesis, first reported independently by Carl Paal and Ludwig Knorr in 1884, remains one of the most direct and reliable methods for preparing these heterocycles.[1][2] The reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under mild acidic conditions, to form the corresponding pyrrole.[3][4]

This application note describes the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline from o-phenylenediamine and 2,5-hexanedione. This specific N-arylpyrrole serves as a versatile building block, leveraging the dual functionality of the pyrrole ring and the aniline moiety for further chemical transformations. The protocol is optimized for clarity, safety, and reproducibility in a standard laboratory setting.

Reaction Scheme and Mechanistic Rationale

Overall Reaction

Caption: Synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline from o-phenylenediamine and 2,5-hexanedione.

Mechanistic Causality

The Paal-Knorr pyrrole synthesis proceeds through a well-elucidated acid-catalyzed mechanism.[5] Understanding this pathway is critical for optimizing reaction conditions and troubleshooting.

• Carbonyl Protonation: The reaction is initiated by the protonation of one of the carbonyl groups of 2,5-hexanedione by an acid catalyst (e.g., acetic acid). This step significantly increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: One of the primary amino groups of o-phenylenediamine acts as a nucleophile, attacking the protonated carbonyl carbon to form a hemiaminal intermediate.[5]

• Intramolecular Cyclization: The second amino group then attacks the remaining carbonyl group in an intramolecular fashion. This is the rate-determining ring-formation step.[4][5]

• Dehydration: The resulting cyclic intermediate, a 2,5-dihydroxytetrahydropyrrole derivative, undergoes two successive acid-catalyzed dehydration steps (elimination of two water molecules) to form the stable aromatic pyrrole ring.[1]

The use of a weak acid like acetic acid is crucial; strongly acidic conditions (pH < 3) can favor the formation of furan byproducts.[3]

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	Supplier	Purity
o-Phenylenediamine	C₆H₈N₂	108.14	Sigma-Aldrich	≥99.5%
2,5-Hexanedione	C₆H₁₀O₂	114.14	Sigma-Aldrich	97%
Glacial Acetic Acid	CH₃COOH	60.05	Fisher Scientific	ACS Grade
Ethyl Acetate	C₄H₈O₂	88.11	VWR	ACS Grade
Hexanes	C₆H₁₄	86.18	VWR	ACS Grade
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	Aqueous Solution
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Sigma-Aldrich	Granular
Silica Gel	SiO₂	60.08	Sorbent Technologies	60 Å, 230-400 mesh

Equipment and Glassware

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bars

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass chromatography column

• Beakers, Erlenmeyer flasks, graduated cylinders

• TLC plates (silica gel 60 F₂₅₄) and developing chamber

• UV lamp for TLC visualization

• Standard laboratory glassware and clamps

Hazard and Safety Assessment

This protocol must be performed in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• o-Phenylenediamine: Toxic if swallowed, inhaled, or in contact with skin. Suspected of causing genetic defects and may cause an allergic skin reaction. Handle with extreme care.

• 2,5-Hexanedione (Acetonylacetone): Flammable liquid and vapor.[6] Harmful if swallowed and toxic in contact with skin or if inhaled.[7][8][9] Causes skin and eye irritation. It is a neurotoxin.

• Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage. Flammable liquid and vapor.

• Ethyl Acetate & Hexanes: Highly flammable liquids and vapors. May cause drowsiness or dizziness.

Refer to the Safety Data Sheets (SDS) for all chemicals before starting the experiment.[6][7][9]

Experimental Protocol

Reagent Stoichiometry and Data

Reagent	Molar Equiv.	Moles (mmol)	Mass (g) / Volume (mL)
o-Phenylenediamine	1.0	40.0	4.32 g
2,5-Hexanedione	1.05	42.0	4.79 g (4.9 mL)
Glacial Acetic Acid	-	-	50 mL

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add o-phenylenediamine (4.32 g, 40.0 mmol).

• Solvent and Reagent Addition: Add glacial acetic acid (50 mL) to the flask. Stir the mixture until the solid is fully dissolved. To this solution, add 2,5-hexanedione (4.9 mL, 42.0 mmol) dropwise over 5 minutes.

  • Causality Note: Acetic acid serves as both the solvent and the acid catalyst, providing the necessary protic environment to initiate the reaction.[10] Adding the diketone dropwise helps to control any initial exotherm.

• Heating and Reflux: Attach a reflux condenser to the flask and place the assembly in a heating mantle. Heat the reaction mixture to a gentle reflux (approximately 118-120 °C) with continuous stirring.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • TLC System: 3:1 Hexanes/Ethyl Acetate.

  • Procedure: Every 30-60 minutes, take a small aliquot from the reaction mixture, spot it on a TLC plate alongside the starting materials, and develop the plate. The reaction is complete when the o-phenylenediamine spot has been consumed (typically 2-4 hours).

Work-up and Isolation

• Cooling and Quenching: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature.

• Neutralization: Carefully pour the cooled reaction mixture into a 500 mL beaker containing 200 mL of cold water. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) with stirring until gas evolution ceases and the pH is neutral (pH ~7-8).

  • Causality Note: This step neutralizes the acetic acid catalyst and quenches the reaction. The resulting product often precipitates as an oil or solid.

• Extraction: Transfer the neutralized mixture to a 250 mL separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash them with brine (1 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), then filter to remove the drying agent.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the ethyl acetate. This will yield the crude product as a dark oil or solid.

Purification via Column Chromatography

• Column Preparation: Prepare a silica gel column using a slurry of silica in hexanes.

• Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the column.

• Elution: Elute the column with a gradient solvent system, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate. A typical gradient might be from 5% to 20% ethyl acetate in hexanes. Collect fractions and monitor them by TLC.

• Final Product: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a solid or viscous oil.

Characterization

• Physical Appearance: Typically an off-white to light brown solid.

• ¹H NMR (400 MHz, CDCl₃): Expected chemical shifts (δ, ppm) would include signals for the aniline aromatic protons, the pyrrole ring protons, the aniline -NH₂ group (a broad singlet), and the two methyl groups on the pyrrole ring (singlets).[10]

• ¹³C NMR (100 MHz, CDCl₃): Signals corresponding to the carbons of the aniline ring, the pyrrole ring, and the methyl groups are expected.[10]

• Mass Spectrometry (ESI-MS): Calculated for C₁₂H₁₄N₂ [M+H]⁺: 187.1230; Found: 187.1235.

• Infrared (IR) Spectroscopy: Characteristic peaks for N-H stretching of the primary amine (~3300-3500 cm⁻¹) and C-H and C=C aromatic stretches.

Experimental Workflow Visualization

The following diagram outlines the complete workflow from setup to final product analysis.

Sources

• 1. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. rgmcet.edu.in [rgmcet.edu.in]
• 6. isnap.nd.edu [isnap.nd.edu]
• 7. piochem.com [piochem.com]
• 8. gustavus.edu [gustavus.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. mdpi.com [mdpi.com]

purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline by column chromatography

An Application Note and Detailed Protocol for the Purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline by Column Chromatography

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a key intermediate in pharmaceutical and materials science research. The protocol details a robust method for isolating the target compound from common synthetic impurities using normal-phase silica gel column chromatography. We will explore the scientific rationale behind each step, from the initial development of an optimal mobile phase using Thin-Layer Chromatography (TLC) to the final isolation and characterization of the purified product. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and reproducible purification strategy.

Introduction: The Rationale for High-Purity 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (C₁₂H₁₄N₂) is an aromatic amine derivative incorporating a dimethylpyrrole moiety.[1][2] This structural motif is of significant interest in medicinal chemistry and serves as a foundational scaffold for synthesizing a range of biologically active molecules. The purity of such intermediates is paramount, as residual starting materials or synthetic by-products can lead to the formation of undesired impurities in subsequent steps, complicating downstream characterization and potentially impacting the biological efficacy and safety of the final active pharmaceutical ingredient (API).[3][4]

The common synthesis route, a Paal-Knorr reaction between an aniline derivative and 2,5-hexanedione, can result in a crude product containing unreacted starting materials and side-products.[5][6] Therefore, a robust purification method is essential. Flash column chromatography on silica gel is the method of choice due to its efficiency, scalability, and cost-effectiveness in separating compounds of moderate polarity like the target aniline.[7]

This application note provides a detailed, field-proven protocol for this purification, emphasizing the underlying chemical principles to empower the researcher to adapt and troubleshoot the method as needed.

Understanding the Separation: Analyte Properties and Chromatographic Principles

Successful chromatographic separation relies on exploiting the differences in physicochemical properties between the target compound and its impurities.

2.1. Physicochemical Properties of the Target Compound

• Molecular Formula: C₁₂H₁₄N₂[1]

• Molecular Weight: 186.26 g/mol [1][2]

• Structure: An aniline ring substituted with a 2,5-dimethylpyrrole group. The primary amine (-NH₂) group imparts basicity and moderate polarity.

• Potential Impurities:

  • Unreacted Starting Materials: o-Phenylenediamine (more polar) and 2,5-hexanedione (less polar).

  • Side-Products: Bis-pyrrole derivatives from reaction at both amine groups of o-phenylenediamine (less polar).

  • Degradation Products: Aromatic amines can be susceptible to oxidation, leading to more polar, often colored, impurities.[8]

2.2. Principles of Normal-Phase Chromatography

This protocol utilizes normal-phase chromatography, which employs a polar stationary phase (silica gel) and a non-polar mobile phase. Silica gel's surface is rich in acidic silanol groups (Si-OH), which can interact with polar functional groups of the analyte. Separation occurs based on the principle of adsorption and elution:

• Adsorption: More polar compounds in the mixture will adsorb more strongly to the silica gel.

• Elution: A non-polar solvent (eluent) is passed through the column. As the polarity of the eluent is gradually increased (e.g., by adding ethyl acetate to hexane), it competes for the active sites on the silica gel, displacing the adsorbed compounds. Less polar compounds, which interact weakly with the silica, are displaced first and elute from the column, while more polar compounds are retained longer.

The basic nature of the aniline's amino group can lead to strong, sometimes irreversible, binding to the acidic silanol groups of the silica gel, causing peak tailing and potential yield loss.[9] This protocol addresses this challenge by suggesting the optional use of a base modifier in the mobile phase.

Experimental Protocol

This section provides a step-by-step methodology for the entire purification workflow.

PART I: Preliminary Analysis by Thin-Layer Chromatography (TLC)

Before attempting column chromatography, it is crucial to develop an optimal solvent system using TLC. The goal is to find a mobile phase composition that provides a retention factor (Rƒ) of 0.25-0.35 for the target compound, ensuring good separation from impurities.[10]

Materials:

• Silica gel TLC plates (e.g., Silica Gel 60 F₂₅₄)

• Crude reaction mixture

• Developing chambers

• Solvents: Hexane (or petroleum ether) and Ethyl Acetate (EtOAc)

• Visualization tools: UV lamp (254 nm), vanillin stain or potassium permanganate dip.

Procedure:

• Sample Preparation: Dissolve a small amount of the crude product in a suitable solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot the dissolved sample onto the baseline of a TLC plate.

• Development: Place the plate in a developing chamber containing a pre-equilibrated solvent system. Start with a low polarity mixture, such as 95:5 Hexane:EtOAc.

• Iteration: Gradually increase the polarity of the mobile phase (e.g., 90:10, 85:15 Hexane:EtOAc) in subsequent TLC runs until the target compound spot moves to an Rƒ of ~0.3. The target compound should appear as a distinct spot, well-separated from baseline impurities (more polar) and spots closer to the solvent front (less polar).

• Visualization: Examine the developed plate under a UV lamp. Circle any visible spots. Further visualization can be achieved by staining.

PART II: Column Chromatography Protocol

Once the optimal mobile phase is determined, proceed with the preparative column separation.

Materials and Equipment:

• Glass chromatography column

• Silica gel for flash chromatography (e.g., 230-400 mesh)

• Mobile Phase: Pre-mixed Hexane:EtOAc in the ratio determined by TLC

• Sand (acid-washed)

• Cotton or glass wool

• Beakers and Erlenmeyer flasks for fraction collection

• Rotary evaporator

Procedure:

• Column Preparation (Slurry Packing): a. Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand. b. In a separate beaker, create a slurry of silica gel in the initial, least polar mobile phase. c. Pour the slurry into the column. Gently tap the sides of the column to ensure even packing and remove air bubbles. d. Open the stopcock to drain some solvent, allowing the silica to settle into a stable bed. Ensure the solvent level never drops below the top of the silica bed. e. Add a final protective layer of sand on top of the silica bed.

• Sample Loading (Dry Loading Recommended): a. Dissolve the crude 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in a minimal amount of a volatile solvent (e.g., dichloromethane). b. Add a small amount of silica gel (approximately 1-2 times the weight of the crude product) to this solution. c. Remove the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of the crude product adsorbed onto silica gel. d. Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection: a. Carefully add the mobile phase to the column. b. Open the stopcock and begin eluting the solvent through the column. Apply gentle air pressure (flash chromatography) to maintain a steady flow rate. c. Collect the eluent in sequentially numbered test tubes or flasks (fractions). d. Systematically monitor the fractions by TLC to track the elution of the target compound. Spot every few fractions on a single TLC plate to identify which ones contain the pure product.

• Isolation of Pure Product: a. Based on the TLC analysis, combine all fractions that contain only the pure 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. b. Remove the solvent from the combined fractions using a rotary evaporator. c. The resulting solid or oil is the purified product. Determine its weight and calculate the yield.

• Purity Confirmation: a. Assess the purity of the final product using analytical techniques such as HPLC, ¹H NMR, and Mass Spectrometry.[4][11]

Visualization of the Workflow

The following diagram illustrates the key stages of the purification process.

Caption: Workflow for the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Summary of Optimized Parameters & Troubleshooting

The following table summarizes the key parameters for this purification.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective polar stationary phase for normal-phase chromatography.
Mobile Phase	Hexane:Ethyl Acetate (typically 90:10 to 85:15 v/v)	Provides good selectivity for moderately polar compounds. The exact ratio must be optimized via TLC.[12][13]
Target Rƒ (TLC)	0.25 - 0.35	Ensures the compound moves down the column at an optimal rate for good separation without excessive solvent use.[10]
Sample Loading	Dry Loading	Prevents band broadening and improves resolution compared to liquid loading, especially for less soluble compounds.[10]
Elution Mode	Isocratic (or step-gradient if impurities are close)	Isocratic elution with the optimized mobile phase is simplest. A gradient may be needed for complex mixtures.
Detection	UV (254 nm), Vanillin Stain	The aromatic rings allow for UV visualization. Staining helps visualize compounds that are not UV-active.[12]

Troubleshooting Common Issues:

• Problem: The compound streaks on the TLC plate and elutes as a broad band from the column.

  • Cause & Solution: The basic amine is likely interacting too strongly with the acidic silica. Add 0.5-1% triethylamine (Et₃N) to the mobile phase to neutralize the acidic sites and improve peak shape.[10]

• Problem: Poor separation between the product and an impurity.

  • Cause & Solution: The mobile phase polarity is not optimal. Re-evaluate the mobile phase using different solvent systems (e.g., dichloromethane/hexane) or employ a shallow gradient elution during the column run.

• Problem: The compound will not elute from the column.

  • Cause & Solution: The mobile phase is not polar enough. Gradually increase the percentage of the polar solvent (e.g., ethyl acetate) to increase the eluting power of the mobile phase.

Conclusion

This application note outlines a systematic and reliable methodology for the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline using silica gel column chromatography. By first optimizing the separation conditions with TLC and then applying a carefully executed column chromatography protocol, researchers can consistently obtain this valuable chemical intermediate in high purity. The principles and troubleshooting guidance provided herein are designed to be broadly applicable, empowering scientists to confidently tackle similar purification challenges in their synthetic workflows.

References

• Su, W., et al. (2011). 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. Acta Crystallographica Section E: Structure Reports Online, 67(1), o188. Available at: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 737560, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline. Available at: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 80123, 2-(1H-pyrrol-1-yl)aniline. Available at: [Link]

• Royal Society of Chemistry (2016). Electronic Supplementary Information for One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. Available at: [Link]

• Zhang, L., et al. (2016). N═N Coupling and Rearrangement of Arylamines with N-Nitrosoaromatics: Synthesis of Unsymmetric Azobenzenes. Organic Letters, 18(1), 124-127. Available at: [Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. Available at: [Link]

• Various Authors (2017). What type of GCMS column is best for a total resolution of aromatic amines?. ResearchGate Discussion. Available at: [Link]

• Biotage (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Available at: [Link]

• Gnee Biotech. 2-(1H-Pyrrol-1-yl)aniline | CAS 6025-60-1. Available at: [Link]

• Veeprho. Aniline Impurities and Related Compound. Available at: [Link]

• Royal Society of Chemistry (2016). Supporting Information for Efficient Synthesis of Pyrrolo[1,2-a]quinoxalines Catalyzed by Brønsted Acid through Cleavage of C-C Bond. Available at: [Link]

• SIELC Technologies. Separation of 2-(1H-Pyrrol-1-yl)aniline on Newcrom R1 HPLC column. Available at: [Link]

• Matrix Fine Chemicals. 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ANILINE. Available at: [Link]

• AWS. Supporting Information for Synthesis of Pyrroles by Gold(I)-Catalyzed Amino-Claisen Rearrangement of N-Propargyl Enaminone Derivatives. Available at: [Link]

• Fisyuk, A. S., et al. (2018). 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine. Molecular Diversity Preservation International (MDPI). Available at: [Link]

• Stejskal, J., et al. (2018). Thin-layer chromatography as a method for separating aniline oligomers. ResearchGate. Available at: [Link]

• Wang, Z., et al. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules, 21(11), 1530. Available at: [Link]

• John, J., et al. (2022). A REVIEW ON SYNTHESIS AND CHARACTERIZATION OF IMPURITIES IN DRUGS. World Journal of Pharmaceutical Research, 11(9), 622-636. Available at: [Link]

• Sastry, T. U., et al. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry, 25(18), 10327-10330. Available at: [Link]

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• 2. 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ANILINE | CAS [matrix-fine-chemicals.com]
• 3. mdpi.com [mdpi.com]
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• 7. pubs.acs.org [pubs.acs.org]
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Application Note &amp; Protocol: High-Purity Recrystallization of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Abstract

This document provides a comprehensive guide to the recrystallization of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (CID 737560), a key intermediate in pharmaceutical and materials science research.[1] The protocol herein is designed for researchers, scientists, and drug development professionals, emphasizing the rationale behind procedural steps to ensure the attainment of high-purity crystalline material. The methodology is grounded in the principles of differential solubility and crystal lattice formation, offering a robust and reproducible purification strategy.

Introduction

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is an aromatic amine containing a substituted pyrrole moiety. Its molecular structure, featuring both a polar aniline group and a non-polar dimethylpyrrole group, presents unique challenges and opportunities for purification by recrystallization. The purity of this compound is paramount for its successful use in subsequent synthetic steps or biological assays, as impurities can lead to undesirable side reactions, lower yields, and unreliable experimental data.

Recrystallization is a powerful technique for purifying solid organic compounds based on their differential solubility in a given solvent at varying temperatures.[2][3] The fundamental principle involves dissolving the impure solid in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution, followed by controlled cooling to induce crystallization of the desired compound while the impurities remain in solution.[3] This application note details a systematic approach to solvent selection and provides a step-by-step protocol for the efficient recrystallization of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Physicochemical Properties & Safety Considerations

A thorough understanding of the compound's properties is essential for developing a successful recrystallization protocol.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	PubChem[1]
Molecular Weight	186.25 g/mol	PubChem[1]
Calculated XLogP3	2.4	PubChem[1]

The calculated XLogP3 value of 2.4 suggests that 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is a relatively non-polar molecule, which will guide the initial solvent selection.

Safety Precautions: 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is classified as harmful if swallowed, in contact with skin, or inhaled, and causes skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, must be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

The Principle of Recrystallization: A Self-Validating System

The success of recrystallization hinges on the selection of an appropriate solvent system. The ideal solvent will exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures.[4] This differential solubility is the driving force for the crystallization process upon cooling.

The process of crystallization from a solution can be conceptualized in two main stages: nucleation and crystal growth.[5] Nucleation is the initial formation of small, ordered crystal embryos from a supersaturated solution. This is followed by crystal growth, where more molecules of the compound deposit onto the existing nuclei, leading to the formation of larger, well-defined crystals.[5] Slow cooling is crucial for promoting the growth of larger, purer crystals, as it allows for the selective incorporation of the target molecule into the crystal lattice, excluding impurities.

Experimental Protocols

Part 1: Systematic Solvent Screening

The first and most critical step is to identify a suitable solvent or solvent system.[4] Given the compound's mixed polarity, a range of solvents should be tested.

Materials:

• Crude 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

• Test tubes or small vials

• Heating apparatus (hot plate or sand bath)

• A selection of solvents with varying polarities (see Table 2)

• Spatula and weighing paper

Procedure:

• Place approximately 20-30 mg of the crude compound into a series of clean, dry test tubes.

• To each test tube, add a different solvent dropwise (approximately 0.5 mL to start).

• Observe the solubility at room temperature. A good candidate solvent will not dissolve the compound at this stage.

• Gently heat the test tubes and continue to add the solvent in small portions until the solid dissolves completely. Note the approximate volume of solvent required.

• Allow the solutions to cool slowly to room temperature, and then in an ice bath.

• Observe the formation of crystals. An ideal solvent will yield a good recovery of crystalline solid upon cooling.

Solvent	Polarity	Boiling Point (°C)	Observations (Expected)
Hexanes	Non-polar	69	Low solubility at all temperatures.
Toluene	Non-polar	111	Potential for good differential solubility.
Dichloromethane	Polar aprotic	40	May be too volatile for effective recrystallization.
Ethyl Acetate	Medium polarity	77	A promising candidate.
Acetone	Polar aprotic	56	May be too volatile.
Isopropanol	Polar protic	82	Good potential for hydrogen bonding.
Ethanol	Polar protic	78	Often a good choice for aromatic amines.[6]
Water	Polar	100	Unlikely to be a good solvent due to the non-polar nature of the compound.

Part 2: Recrystallization Protocol

This protocol is based on a single-solvent recrystallization method, which is often the most straightforward approach.

Materials:

• Crude 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

• Selected recrystallization solvent

• Erlenmeyer flask

• Heating mantle or hot plate with a water bath

• Condenser (optional, for volatile solvents)

• Buchner funnel and flask

• Filter paper

• Vacuum source

Procedure:

• Dissolution: Place the crude 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Heat the mixture to boiling while stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.[2]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Allow the hot solution to cool slowly to room temperature. Do not disturb the flask during this period to promote the growth of large crystals. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.[2]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.[2]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.[2]

Visualization of the Recrystallization Workflow

Caption: Workflow for the recrystallization of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No crystals form upon cooling	Too much solvent was used.	Evaporate some of the solvent and try cooling again. Scratch the inside of the flask with a glass rod to induce nucleation.
Oiling out	The compound's melting point is lower than the boiling point of the solvent, or the solution is too concentrated.	Reheat the solution and add more solvent. Consider using a lower-boiling solvent.
Low recovery	The compound is too soluble in the cold solvent.	Use a less polar solvent or a mixed solvent system. Ensure the solution is thoroughly cooled.
Colored impurities remain	The impurities are not removed by recrystallization alone.	Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb the product).

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline via recrystallization. By following the systematic approach of solvent screening and controlled crystallization, researchers can obtain a high-purity product suitable for demanding applications in drug discovery and materials science. The principles and techniques described herein are broadly applicable to the purification of other solid organic compounds.

References

• Benchchem. (n.d.). Application Note: Recrystallization of 1-Benzyl-2,4-diphenylpyrrole.
• PubChem. (n.d.). 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline.
• ResearchGate. (2011). Synthesis of some new pyrrole derivatives and their antimicrobial activity.
• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Chemistry LibreTexts. (2023). Recrystallization.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Unknown Source. (n.d.). Recrystallization.

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Application Note: 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline as a Versatile Building Block in Organic Synthesis

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and process development scientists on the strategic applications of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. This versatile bifunctional molecule, featuring a sterically shielded N-aryl pyrrole and a reactive primary aniline amine, serves as a valuable intermediate in diverse synthetic pathways. We will explore its synthesis via the Paal-Knorr reaction, its utility as a robust protecting group for anilines, and its role as a precursor for synthesizing advanced ligands and heterocyclic scaffolds. Detailed, field-tested protocols, mechanistic insights, and workflow visualizations are provided to enable seamless integration into research and development programs.

Introduction: The Strategic Value of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline (Molecular Formula: C₁₂H₁₄N₂, Mol. Wt.: 186.26 g/mol ) is a synthetic intermediate of significant interest.[1][2] Its structure is unique, presenting two distinct reactive centers:

• The Primary Arylamine (-NH₂): This group offers a nucleophilic handle for a wide array of classical amine reactions, including amide bond formation, diazotization, Schiff base condensation, and metal-catalyzed cross-coupling reactions.

• The 2,5-Dimethylpyrrole Moiety: This group is not merely a passenger. Its steric bulk influences the reactivity of the adjacent aniline. More importantly, its formation via the Paal-Knorr synthesis provides a highly efficient method for the reversible protection of primary anilines, masking their reactivity while other transformations are performed on the molecule.[3]

This dual functionality makes it a powerful tool in programs aimed at synthesizing complex molecules, from pharmaceutical agents to advanced materials like specialized polymers and sensor components.[4][5] This guide will detail the primary synthesis and key applications of this building block.

Core Synthesis via Paal-Knorr Reaction

The most direct and widely adopted method for preparing N-aryl pyrroles is the Paal-Knorr synthesis.[6][7] This reaction proceeds via the acid-catalyzed condensation of a 1,4-dicarbonyl compound with a primary amine. For the title compound, this involves the reaction of o-phenylenediamine with 2,5-hexanedione.

Causality and Mechanistic Insight: The reaction is typically performed in a slightly acidic medium. The acid protonates one of the carbonyl groups of 2,5-hexanedione, activating it for nucleophilic attack by one of the amine groups of o-phenylenediamine. A series of intramolecular cyclization and dehydration steps ensues, ultimately leading to the formation of the stable aromatic pyrrole ring. The use of a diamine offers the potential for bis-pyrrole formation, but reaction conditions can be controlled to favor the mono-substituted product.[8]

Caption: Workflow for the Paal-Knorr synthesis of the title compound.

Protocol 2.1: Synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

This protocol is designed for the selective mono-substitution of o-phenylenediamine.

Materials:

• o-Phenylenediamine

• 2,5-Hexanedione

• Glacial Acetic Acid

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• To a solution of o-phenylenediamine (1.0 eq) in glacial acetic acid (approx. 0.5 M), add 2,5-hexanedione (1.05 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting diamine is consumed.

• Cool the mixture to room temperature and pour it carefully into a beaker containing ice water.

• Neutralize the mixture by slowly adding saturated aqueous NaHCO₃ solution until effervescence ceases (pH ~7-8).

• Transfer the aqueous mixture to a separatory funnel and extract with Ethyl Acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude residue by silica gel column chromatography using a suitable gradient of Hexanes/Ethyl Acetate to afford the pure product.

Parameter	Value / Condition	Rationale
Amine Substrate	o-Phenylenediamine	Provides the aniline backbone.
Dicarbonyl	2,5-Hexanedione	Forms the 2,5-dimethylpyrrole ring.
Catalyst/Solvent	Glacial Acetic Acid	Provides the necessary acidic environment and serves as the solvent.[8]
Stoichiometry	~1:1 (Amine:Dicarbonyl)	Favors mono-pyrrolation over bis-pyrrolation.
Temperature	110-120 °C (Reflux)	Provides sufficient thermal energy to overcome the activation barrier for cyclization and dehydration.
Typical Yield	75-90%	Reflects the high efficiency of the Paal-Knorr condensation.

Application: A Robust Protecting Group for Anilines

In multi-step synthesis, the nucleophilicity and potential for oxidation of an aniline can interfere with reactions planned for other parts of a molecule. The 2,5-dimethylpyrrole group serves as an excellent bulky protecting group that is stable to a wide range of conditions but can be removed when desired.

Trustworthiness of the Protocol: This strategy's value is proven by its application in complex syntheses where sensitive functional groups must be preserved. For instance, the protection of an aniline as a 2,5-dimethylpyrrole allows for sensitive copper-mediated Ullman methoxylations to be performed on an adjacent aryl iodide without interference from the amine.[3]

Caption: The Protect-React-Deprotect strategy using the 2,5-dimethylpyrrole group.

Protocol 3.1: Deprotection of the 2,5-Dimethylpyrrole Group

The cleavage of the N-pyrrole bond to regenerate the free aniline is typically achieved by reaction with hydroxylamine hydrochloride.

Procedure:

• Dissolve the N-protected aniline (1.0 eq) in a mixture of ethanol and water (e.g., 2:1 v/v).

• Add hydroxylamine hydrochloride (3.0-5.0 eq).

• Heat the mixture to reflux for 4-8 hours, monitoring by TLC for the disappearance of the starting material.

• Cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Basify the remaining aqueous solution with aqueous NaOH or K₂CO₃ and extract with a suitable organic solvent (e.g., CH₂Cl₂ or EtOAc).

• Wash, dry, and concentrate the organic extracts. Purify the residue by column chromatography or recrystallization to yield the deprotected aniline.

Application: Precursor for Schiff Base Ligands

The free primary amine on the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold is readily available for condensation with aldehydes or ketones to form imines (Schiff bases). These compounds are highly valuable as mono- or bidentate ligands for transition metal catalysis. The sterically bulky pyrrole group can play a crucial role in tuning the electronic properties and steric environment of the resulting metal complex, influencing its catalytic activity and selectivity.[9]

Caption: General scheme for Schiff base ligand synthesis.

Protocol 4.1: Synthesis of an Iminopyrrole Ligand

This protocol describes the condensation with 2-acetylpyrrole, as reported in the literature, to form a potential bidentate N,N-ligand.[9]

Materials:

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

• 2-Acetylpyrrole

• Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolve 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (1.0 eq) in ethanol in a round-bottom flask.

• Add 2-acetylpyrrole (1.0 eq) to the solution.

• Add a few drops of glacial acetic acid to catalyze the reaction.

• Heat the mixture to reflux for 3-6 hours. The formation of the product can often be observed by a color change or precipitation.

• Cool the reaction mixture. If a precipitate has formed, collect the solid by filtration, wash with cold ethanol, and dry.

• If no precipitate forms, concentrate the solvent in vacuo and purify the crude product by recrystallization or silica gel chromatography.

Parameter	Value / Condition	Rationale
Nucleophile	2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline	Provides the N-terminus of the imine.
Electrophile	2-Acetylpyrrole	Provides the C-terminus of the imine. Other aldehydes/ketones can be used for diversity.
Catalyst	Acetic Acid	Protonates the carbonyl oxygen, activating it for nucleophilic attack.
Solvent	Ethanol	A polar protic solvent that facilitates dissolution of reactants and formation of the imine.
Workup	Precipitation/Filtration	The imine product is often less soluble than the reactants, allowing for simple isolation.

Safety and Handling

As a research chemical, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline should be handled with appropriate care in a well-ventilated fume hood.

• Hazard Identification: The compound is associated with the following hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[2]

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and nitrile gloves.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from oxidizing agents.

References

• Royal Society of Chemistry. (n.d.). Intramolecular redox reaction for the synthesis of N-aryl pyrroles catalyzed by Lewis acids. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ACS Publications. (2020). N-Aryl Pyrrole Synthesis from Biomass-Derived Furans and Arylamine over Lewis Acidic Hf-Doped Mesoporous SBA-15 Catalyst. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• ACS Publications. (2020). N-aryl pyrrole synthesis from biomass derived furans and arylamine over Lewis acidic Hf doped mesoporous SBA-15 catalyst. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• ResearchGate. (n.d.). Plausible reaction mechanism for the preparation of N-aryl pyrroles. Retrieved from [Link]

• National Institutes of Health (NIH). (2021). Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide. Retrieved from [Link]

• National Institutes of Health (NIH). (2012). 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ANILINE. Retrieved from [Link]

• PubChem, National Institutes of Health (NIH). (n.d.). 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline. Retrieved from [Link]

• Cresset Group. (2024). Aniline replacement in drug-like compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1: Various synthestic protocols for the synthesis of pyrroles. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. Retrieved from [Link]

• ResearchGate. (n.d.). Substrate scope for the synthesis of 2,5‐dimethylpyrroles from anilines.... Retrieved from [Link]

• ResearchGate. (n.d.). Ullman Methoxylation in the Presence of a 2,5-Dimethylpyrrole-Blocked Aniline: Preparation of 2-Fluoro-4-Methoxyaniline. Retrieved from [Link]

• MDPI. (n.d.). 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). A Multicomponent Protocol for the Synthesis of Highly Functionalized γ-Lactam Derivatives and Their Applications as Antiproliferative Agents. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. Retrieved from [Link]

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Application Notes and Protocols: Synthesis of Heterocyclic Compounds from 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

Introduction: The Versatility of a Privileged Scaffold Precursor

In the landscape of medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. Heterocycles are integral components of a vast array of pharmaceuticals and biologically active molecules.[1] The strategic selection of starting materials is paramount for the efficient construction of diverse and complex molecular architectures. 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline is a valuable and versatile precursor for the synthesis of a variety of fused heterocyclic systems. The presence of a nucleophilic aniline moiety ortho to a pyrrole ring provides a unique platform for a range of cyclization strategies, leading to the formation of privileged scaffolds such as pyrrolo[1,2-a]quinoxalines. These scaffolds are of significant interest due to their wide-ranging biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1]

This technical guide provides detailed application notes and step-by-step protocols for the synthesis of two distinct classes of heterocyclic compounds from 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline: pyrrolo[1,2-a]quinoxalines via the Pictet-Spengler reaction and a novel pyrrolo-fused benzodiazepine analogue through a Paal-Knorr-type condensation. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the underlying chemical principles and providing a framework for further derivatization and optimization.

Part 1: Synthesis of 1,2-Dimethyl-4-aryl-4,5-dihydropyrrolo[1,2-a]quinoxalines via Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful acid-catalyzed chemical reaction in which a β-arylethylamine undergoes condensation with an aldehyde or ketone, followed by an intramolecular electrophilic substitution to form a new heterocyclic ring.[2] In the case of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, the pyrrole ring acts as the nucleophile for the intramolecular cyclization, attacking an in situ-formed iminium ion. This reaction provides a direct and efficient route to the 4,5-dihydropyrrolo[1,2-a]quinoxaline scaffold.[3]

Reaction Mechanism: The Pictet-Spengler Pathway

The reaction proceeds through a well-established mechanism. First, the aniline nitrogen of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline nucleophilically attacks the carbonyl carbon of the aldehyde, forming a hemiaminal intermediate. Under acidic conditions, this intermediate readily dehydrates to form a reactive iminium ion. The electron-rich pyrrole ring then acts as the intramolecular nucleophile, attacking the electrophilic iminium carbon to form a new six-membered ring. A final deprotonation step rearomatizes the pyrrole ring, yielding the 4,5-dihydropyrrolo[1,2-a]quinoxaline product.

Caption: Pictet-Spengler reaction workflow.

Experimental Protocol: Synthesis of 4-Aryl-1,2-dimethyl-4,5-dihydropyrrolo[1,2-a]quinoxalines

This protocol describes a general procedure for the synthesis of 4-aryl-1,2-dimethyl-4,5-dihydropyrrolo[1,2-a]quinoxalines.

Materials:

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• p-Dodecylbenzenesulfonic acid (p-DBSA) or glacial acetic acid

• Ethanol (96% or absolute)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a solution of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (1.0 mmol) in ethanol (10 mL) in a round-bottom flask, add the substituted aromatic aldehyde (1.1 mmol).

• Add a catalytic amount of p-DBSA (0.1 mmol) or glacial acetic acid (0.5 mL) to the stirred solution.

• Stir the reaction mixture at room temperature for 15-120 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).[3]

• Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (30 mL) and wash with saturated sodium bicarbonate solution (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 4-aryl-1,2-dimethyl-4,5-dihydropyrrolo[1,2-a]quinoxaline.

Data Presentation:

Entry	Aromatic Aldehyde	Catalyst	Time (min)	Yield (%)
1	Benzaldehyde	p-DBSA	30	85-95
2	4-Chlorobenzaldehyde	p-DBSA	45	80-90
3	4-Methoxybenzaldehyde	Acetic Acid	60	82-92
4	4-Nitrobenzaldehyde	Acetic Acid	90	75-85

Note: Yields are representative and may vary based on the specific substrate and reaction conditions.

Part 2: Synthesis of a Novel 2,4-Dimethyl-pyrrolo[1,2-a][1][4]benzodiazepine Analogue

The Paal-Knorr synthesis is a classic and highly effective method for the construction of pyrrole rings from 1,4-dicarbonyl compounds and primary amines.[4][5] This fundamental reaction can be adapted to create more complex heterocyclic systems. By reacting 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline with a 1,3-dicarbonyl compound, such as acetylacetone, a Paal-Knorr-type condensation can be initiated, leading to the formation of a seven-membered benzodiazepine ring fused to the pyrrole moiety.

Reaction Mechanism: A Paal-Knorr-Type Condensation Pathway

The proposed mechanism involves the initial formation of an enamine from the reaction of the aniline with one of the carbonyl groups of acetylacetone. This is followed by an intramolecular nucleophilic attack of the enamine nitrogen onto the second carbonyl group, leading to a cyclic hemiaminal intermediate. Subsequent dehydration results in the formation of the seven-membered diazepine ring, yielding the novel 2,4-dimethyl-pyrrolo[1,2-a][1][6]benzodiazepine analogue.

Caption: Paal-Knorr-type synthesis workflow.

Experimental Protocol: Synthesis of 2,4-Dimethyl-pyrrolo[1,2-a][1][4]benzodiazepine Analogue

This protocol outlines a procedure for the synthesis of a novel pyrrolo-fused benzodiazepine analogue.

Materials:

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

• Acetylacetone (2,4-pentanedione)

• Methanol

• Concentrated Hydrochloric Acid (HCl)

• 0.5 M Hydrochloric Acid solution

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Ice bath

• Büchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• In a round-bottom flask fitted with a reflux condenser, combine 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (2.0 mmol), acetylacetone (2.0 mmol), and methanol (1.0 mL).

• Add one drop of concentrated hydrochloric acid to the mixture.[6]

• Heat the mixture at reflux for 30 minutes.

• After reflux, cool the reaction mixture in an ice bath and add 5.0 mL of 0.5 M HCl solution.

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold methanol/water (9:1) mixture.

• Recrystallize the crude product from a minimal amount of methanol/water to obtain the purified 2,4-dimethyl-pyrrolo[1,2-a][1][6]benzodiazepine analogue.

Data Presentation:

Reactant 1	Reactant 2	Catalyst	Time (min)	Expected Product
2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline	Acetylacetone	HCl	30	2,4-Dimethyl-pyrrolo[1,2-a][1][6]benzodiazepine

Note: Characterization data (NMR, MS, IR) should be obtained to confirm the structure of the novel compound. The yield should be determined after purification.

Conclusion and Future Directions

The protocols detailed in this guide demonstrate the utility of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a versatile starting material for the synthesis of medicinally relevant heterocyclic scaffolds. The Pictet-Spengler reaction provides a reliable and high-yielding route to 4,5-dihydropyrrolo[1,2-a]quinoxalines, while the Paal-Knorr-type condensation offers a pathway to novel pyrrolo-fused benzodiazepine analogues. These methodologies provide a solid foundation for the generation of compound libraries for drug discovery programs. Future work could explore the diversification of these scaffolds by employing a wider range of aldehydes, ketones, and dicarbonyl compounds, as well as investigating further transformations of the synthesized heterocycles to access even more complex and diverse chemical matter.

References

• Green Synthesis of New Pyrrolo[1,2-a]quinoxalines as Antiproliferative Agents in GPER-expressing Breast Cancer Cells. Journal of Chemistry, 2021. [Link]

• Paal–Knorr synthesis. In Wikipedia. [Link]

• Synthesis of pyrrolo[1,2‐a]quinoxalines 1. a) 2,5‐dimethoxytetrahydrofuran, AcOH, reflux. ResearchGate. [Link]

• Synthesis and biological evaluation of novel substituted pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of the human protein kinase CK2. PubMed. [Link]

• Microscale - Paal-Knorr synthesis of 2,5-dimethyl-1-phenylpyrrole. Chemistry Online. [Link]

• One-pot synthesis of pyrrolo[1,2-a]quinoxalines. Organic & Biomolecular Chemistry. [Link]

• Synthesis of new 2,5-dimethyl pyrrole derivatives from acetonylacetone. ScienceDirect. [Link]

• The synthesis of pyrrolo[1,2-a]quinoxalines from N-(2-acylaminophenyl)pyrroles. Journal of the Chemical Society C: Organic. [Link]

• Green Synthesis of New Pyrrolo [1, 2-a] quinoxalines as Antiproliferative Agents in GPER-expressing Breast Cancer Cells. Usiena air. [Link]

• InCl3-Catalyzed One-Pot Synthesis of Pyrrolo/Indolo- and Benzooxazepino-Fused Quinoxalines. ACS Omega. [Link]

• One-pot tandem cyclisation to pyrrolo[1,2-a][1][7]benzodiazepines: a modified approach to the Pictet–Spengler reaction. Organic & Biomolecular Chemistry. [Link]

• Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. [Link]

• Pictet–Spengler reaction. In Wikipedia. [Link]

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derivatization of the aniline moiety in 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

An Application Guide to the Strategic Derivatization of the Aniline Moiety in 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis and modification of heterocyclic scaffolds. We focus on the versatile molecule, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a compound of significant interest due to the prevalence of the pyrrole nucleus in biologically active agents.[1] The primary amino group on the aniline ring serves as a critical synthetic handle for molecular elaboration. This document provides an in-depth exploration of key derivatization strategies—acylation, sulfonylation, and diazotization—complete with detailed, field-tested protocols, mechanistic insights, and the scientific rationale behind experimental choices. Our objective is to empower scientists to efficiently generate diverse libraries of novel compounds for downstream applications.

Introduction: The Strategic Value of the Pyrrole-Aniline Scaffold

The fusion of a pyrrole ring with an aniline moiety creates a privileged scaffold in medicinal chemistry. The pyrrole core is a component of numerous natural products and pharmaceuticals, known for a wide spectrum of biological activities including antibacterial, anti-inflammatory, and anticancer properties.[1] The specific compound, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, is readily accessible and presents a primary aromatic amine (-NH₂) that is poised for a multitude of chemical transformations.

The reactivity of this exocyclic amine allows for the introduction of diverse functional groups, enabling systematic exploration of structure-activity relationships (SAR). By modifying this position, researchers can modulate key physicochemical properties such as solubility, lipophilicity, hydrogen bonding capacity, and metabolic stability, all of which are critical determinants of a drug candidate's fate.

Synthesis of the Starting Material: A Paal-Knorr Approach

Before derivatization, a reliable supply of the starting material is essential. The most direct and efficient route to 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is the Paal-Knorr pyrrole synthesis.[2][3][4] This classic condensation reaction involves reacting a 1,4-dicarbonyl compound (2,5-hexanedione) with a primary amine (in this case, o-phenylenediamine).[5][6]

The reaction proceeds via the formation of a hemiaminal, followed by cyclization and subsequent dehydration to yield the aromatic pyrrole ring.[7] Acetic acid is often employed as a catalyst and solvent, as mildly acidic conditions accelerate the dehydration steps without promoting side reactions like furan formation.[6][7]

Caption: Paal-Knorr synthesis workflow.

Protocol 2.1: Synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add o-phenylenediamine (5.41 g, 50 mmol) and glacial acetic acid (30 mL).

• Reaction Initiation: Stir the mixture until the amine fully dissolves. Add 2,5-hexanedione (5.71 g, 50 mmol, 1.0 eq) dropwise to the solution at room temperature.

  • Scientist's Insight: The addition is performed at room temperature to control the initial exotherm of imine formation before heating.

• Thermal Conditions: Heat the reaction mixture to reflux (approx. 118°C) and maintain for 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase).

• Work-up: After cooling to room temperature, pour the reaction mixture into 200 mL of ice-cold water. A precipitate will form.

• Neutralization & Extraction: Carefully neutralize the aqueous solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. Extract the aqueous layer with ethyl acetate (3 x 75 mL).

  • Scientist's Insight: Neutralization is critical. The product is an amine and will remain protonated and water-soluble under acidic conditions. Extraction must be performed at neutral or basic pH to ensure the product moves to the organic layer.

• Purification: Combine the organic extracts, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the solvent in vacuo. The crude product can be purified by column chromatography on silica gel to yield the pure compound.

Core Derivatization Strategies for the Aniline Moiety

The nucleophilic primary amine is the primary site of reactivity under neutral to basic conditions. We will focus on three robust and versatile transformations: acylation, sulfonylation, and diazotization.

Acylation: Formation of Amide Derivatives

Acylation converts the primary amine into a more complex amide. This transformation is fundamental in medicinal chemistry for introducing a vast array of side chains and for replacing a basic amine with a neutral, hydrogen-bond-donating amide group. The reaction is typically performed by reacting the aniline with an acylating agent, such as an acid chloride or a carboxylic acid activated with a coupling agent.

Caption: General workflow for acylation.

Protocol 3.1.1: Acylation using an Acid Chloride (e.g., Acetyl Chloride)

• Setup: Dissolve 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (1.86 g, 10 mmol) in 40 mL of anhydrous dichloromethane (DCM) in a flask under a nitrogen atmosphere. Add triethylamine (TEA) (2.1 mL, 15 mmol, 1.5 eq).

• Cooling: Cool the solution to 0°C using an ice bath.

  • Scientist's Insight: Acylation with acid chlorides is highly exothermic. Cooling to 0°C prevents side reactions and decomposition by controlling the reaction rate.

• Reagent Addition: Add acetyl chloride (0.85 g, 11 mmol, 1.1 eq) dropwise via syringe over 10 minutes. A white precipitate (triethylammonium chloride) will form immediately.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor completion by TLC.

• Quenching & Work-up: Quench the reaction by slowly adding 20 mL of water. Transfer the mixture to a separatory funnel, separate the layers, and wash the organic layer sequentially with 1M HCl (1 x 20 mL), saturated NaHCO₃ solution (1 x 20 mL), and brine (1 x 20 mL).

  • Scientist's Insight: The acid wash removes any unreacted TEA, while the base wash removes any excess acetyl chloride that has hydrolyzed to acetic acid. This ensures a clean product upon solvent evaporation.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. The resulting solid can be recrystallized from ethanol/water or purified by column chromatography if necessary.

Parameter	Acetyl Chloride Derivatization	Benzoyl Chloride Derivatization
Reagent	Acetyl Chloride	Benzoyl Chloride
Base	Triethylamine	Pyridine
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)
Typical Yield	>90%	>85%
¹H NMR Diagnostic	Appearance of a methyl singlet (~2.1 ppm) and an amide N-H singlet (>8.0 ppm).	Appearance of new aromatic signals (7.4-7.9 ppm) and an amide N-H singlet (>8.5 ppm).

Sulfonylation: Crafting Sulfonamide Analogs

The formation of a sulfonamide is another cornerstone modification. Sulfonamides are key pharmacophores found in numerous drugs. This reaction replaces the basic aniline with a more acidic N-H group, creating a powerful hydrogen bond donor and significantly altering the electronic profile of the molecule. Modern methods even allow for mild, visible-light-mediated sulfonylation.[8][9] However, the classic approach with a sulfonyl chloride remains robust and widely applicable.

Protocol 3.2.1: Sulfonylation using p-Toluenesulfonyl Chloride (TsCl)

• Setup: Dissolve 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (1.86 g, 10 mmol) in 30 mL of pyridine in a flask at room temperature.

  • Scientist's Insight: Pyridine serves as both the solvent and the base. Its use is traditional and effective for sulfonylation as it readily scavenges the HCl byproduct and catalyzes the reaction.

• Reagent Addition: Add p-toluenesulfonyl chloride (2.1 g, 11 mmol, 1.1 eq) portion-wise over 15 minutes, ensuring the temperature does not exceed 30°C.

• Reaction: Stir the mixture at room temperature overnight (12-16 hours).

• Work-up: Pour the reaction mixture into 150 mL of ice-cold 2M HCl. This will neutralize the pyridine and precipitate the product.

• Isolation: Stir the acidic suspension for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold water until the filtrate is neutral. Dry the solid in a vacuum oven. Recrystallization from an appropriate solvent like ethanol is often sufficient for purification.

Parameter	Tosyl Chloride Derivatization	Mesyl Chloride Derivatization
Reagent	p-Toluenesulfonyl Chloride	Methanesulfonyl Chloride
Base/Solvent	Pyridine	DCM / Triethylamine
Typical Yield	>80%	>85%
¹H NMR Diagnostic	Appearance of a tosyl methyl singlet (~2.4 ppm) and aromatic signals (~7.3, 7.7 ppm).	Appearance of a mesyl methyl singlet (~3.0 ppm).
IR Diagnostic (cm⁻¹)	Strong S=O stretches at ~1350 and ~1160.	Strong S=O stretches at ~1340 and ~1150.

Diazotization and Azo Coupling: Generating Chromophoric Derivatives

Diazotization of the primary aniline creates a highly reactive diazonium salt. This intermediate is typically unstable and is used in situ for subsequent reactions.[10][11] One of the most common applications is azo coupling, where the diazonium salt acts as an electrophile and attacks an electron-rich aromatic ring (like a phenol or another aniline) to form a brightly colored azo compound. This reaction is a powerful tool for creating dyes, molecular probes, or compounds with extended conjugation.

Caption: Two-step workflow for diazotization and azo coupling.

Protocol 3.3.1: Synthesis of an Azo Dye using β-Naphthol

• Diazonium Salt Formation:

  • Suspend 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (1.86 g, 10 mmol) in a mixture of concentrated HCl (6 mL) and water (15 mL). Stir and cool to 0-5°C in an ice-salt bath.

  • In a separate beaker, dissolve sodium nitrite (NaNO₂) (0.76 g, 11 mmol, 1.1 eq) in 5 mL of cold water.

  • Add the sodium nitrite solution dropwise to the aniline suspension, keeping the temperature strictly below 5°C.[12]

  • Scientist's Insight: Temperature control is absolutely critical. Above 5-10°C, the diazonium salt will decompose, often violently, to release N₂ gas and form undesired phenol byproducts.

  • Stir the resulting clear solution for 15 minutes in the cold bath. This is your diazonium salt solution.

• Coupling Reaction:

  • In a separate 250 mL beaker, dissolve β-naphthol (1.44 g, 10 mmol) in 50 mL of 10% aqueous sodium hydroxide (NaOH) solution. Cool this solution to 5°C.

  • Slowly add the cold diazonium salt solution to the cold β-naphthol solution with vigorous stirring. A brightly colored precipitate (typically red or orange) will form immediately.

  • Scientist's Insight: The coupling reaction must be performed under basic conditions to deprotonate the phenol, forming the highly activated phenoxide ion needed for the electrophilic aromatic substitution to occur.

• Isolation and Purification:

  • Continue stirring the mixture in the ice bath for 1 hour to ensure complete coupling.

  • Collect the solid azo dye by vacuum filtration.

  • Wash the product extensively with cold water to remove inorganic salts.

  • Dry the product in a desiccator. Recrystallization from a solvent such as ethanol or acetic acid may be required for higher purity.

Conclusion

The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold provides a robust and versatile platform for chemical exploration. The primary aniline moiety is a key point for derivatization, enabling access to a wide chemical space through well-established and reliable reactions such as acylation, sulfonylation, and azo coupling. The protocols and insights provided in this guide offer a validated starting point for researchers to confidently and efficiently synthesize novel analogs for applications in drug discovery, materials science, and chemical biology.

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• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine . MDPI. [Link]

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline . PubChem. [Link]

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• Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides . Frontiers in Chemistry. [Link]

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Catalytic Applications of Metal Complexes with 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline Ligands: Application Notes and Protocols

Introduction: A Privileged Ligand Scaffold for Homogeneous Catalysis

In the landscape of modern synthetic chemistry, the development of efficient and selective catalysts remains a cornerstone of innovation. The rational design of organic ligands plays a pivotal role in modulating the electronic and steric properties of metal centers, thereby dictating their catalytic prowess. Among the myriad of ligand architectures, those incorporating nitrogen-based heterocycles have garnered significant attention due to their strong coordination to a variety of transition metals and their tunable electronic properties.

This technical guide delves into the catalytic applications of metal complexes featuring the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline ligand. This bidentate N,N-ligand framework, which combines the electron-rich 2,5-dimethylpyrrole moiety with an aniline backbone, offers a unique combination of steric bulk and electronic tunability. The dimethyl substitution on the pyrrole ring enhances the steric hindrance around the metal center, which can be advantageous for promoting reductive elimination and preventing catalyst deactivation. Furthermore, the aniline nitrogen provides a strong coordinating site, forming a stable five-membered chelate ring with a coordinated metal ion.

While the specific catalytic applications of metal complexes derived from this exact ligand are an emerging area of research, the structural motifs present suggest significant potential in palladium-catalyzed cross-coupling reactions. This guide will provide detailed protocols for the synthesis of the ligand and its palladium(II) complex, followed by application notes for its use in two of the most powerful C-C bond-forming reactions: the Mizoroki-Heck and Suzuki-Miyaura cross-coupling reactions. The protocols and discussions are grounded in established principles of organometallic chemistry and catalysis, drawing parallels from structurally related and well-documented catalyst systems.

I. Synthesis of the Ligand and its Palladium(II) Complex

A logical and efficient synthesis is paramount for the widespread adoption of a new ligand. The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline ligand can be readily prepared via the Paal-Knorr pyrrole synthesis, a classic and robust method for the formation of pyrrole rings.[1][2][3] Subsequently, the ligand can be complexed with a suitable palladium precursor to generate the active catalyst.

Protocol 1: Synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

This protocol is based on the well-established Paal-Knorr condensation of a 1,4-dicarbonyl compound with a primary amine.[4][5]

Materials:

• o-Phenylenediamine

• Hexane-2,5-dione

• Glacial Acetic Acid

• Ethanol

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

• Magnetic stirrer with heating plate

Procedure:

• In a 250 mL round-bottom flask, dissolve o-phenylenediamine (1.0 eq) in a minimal amount of glacial acetic acid.

• To this solution, add hexane-2,5-dione (1.1 eq) dropwise with stirring.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 120 °C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Carefully pour the mixture into a beaker containing ice-cold saturated sodium bicarbonate solution to neutralize the acetic acid.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a solid.

Diagram 1: Synthetic Pathway for the Ligand

Caption: Paal-Knorr synthesis of the target ligand.

Protocol 2: Synthesis of Dichloro[2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline]palladium(II) Complex

This protocol describes a general method for the synthesis of a palladium(II) complex from the bidentate N,N-ligand.

Materials:

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline

• Palladium(II) chloride (PdCl₂)

• Acetonitrile (anhydrous)

• Standard Schlenk line and glassware

• Magnetic stirrer

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve palladium(II) chloride (1.0 eq) in anhydrous acetonitrile in a Schlenk flask. The mixture may require gentle heating to facilitate dissolution.

• In a separate Schlenk flask, dissolve 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (1.0 eq) in anhydrous acetonitrile.

• Slowly add the ligand solution to the palladium(II) chloride solution at room temperature with vigorous stirring.

• A precipitate should form upon addition. Continue stirring the reaction mixture at room temperature for 12-24 hours to ensure complete complexation.

• Isolate the solid product by filtration under inert atmosphere.

• Wash the solid with cold acetonitrile and then diethyl ether to remove any unreacted starting materials.

• Dry the resulting solid under vacuum to yield the Dichloro[2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline]palladium(II) complex.

Diagram 2: Synthesis of the Palladium Complex

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• 4. chemistry-online.com [chemistry-online.com]
• 5. ias.ac.in [ias.ac.in]

The Strategic Application of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in Modern Drug Discovery: A Guide for Medicinal Chemists

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of contemporary medicinal chemistry, the identification and utilization of "privileged scaffolds" – molecular frameworks that can be readily modified to interact with a variety of biological targets – is a cornerstone of efficient drug discovery. The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline moiety has emerged as one such scaffold, particularly in the pursuit of novel kinase inhibitors for oncology. Its inherent structural features, including a planar, electron-rich pyrrole ring and a reactive aniline functional group, provide a versatile platform for the synthesis of diverse compound libraries with the potential for high-affinity binding to the ATP-pocket of various kinases.

This comprehensive guide is intended for researchers, scientists, and drug development professionals. It provides a detailed exploration of the synthesis and application of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a key starting material in medicinal chemistry. We will delve into the causality behind experimental choices, provide self-validating and detailed protocols, and ground our discussion in authoritative scientific literature.

PART 1: Synthesis of the Core Scaffold: 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

The most direct and efficient method for the synthesis of N-aryl pyrroles is the Paal-Knorr synthesis. This classic condensation reaction involves the reaction of a 1,4-dicarbonyl compound with a primary amine, in this case, hexane-2,5-dione and o-phenylenediamine, respectively.[1]

Protocol 1: Paal-Knorr Synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Principle: This reaction proceeds via the formation of a hemiaminal, followed by cyclization and dehydration to yield the aromatic pyrrole ring. The use of a mild acid catalyst facilitates the dehydration steps.[2]

Materials:

• o-Phenylenediamine

• Hexane-2,5-dione

• Glacial Acetic Acid

• Ethanol

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Rotary evaporator

• Glassware for extraction and chromatography

• TLC plates and developing chamber

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask, add o-phenylenediamine (10.8 g, 0.1 mol) and ethanol (100 mL). Stir the mixture until the o-phenylenediamine is fully dissolved.

• Addition of Reagents: To the stirred solution, add hexane-2,5-dione (11.4 g, 0.1 mol) followed by glacial acetic acid (5 mL).

• Reflux: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 hexane:ethyl acetate eluent system. The disappearance of the starting materials and the appearance of a new, less polar spot indicates product formation.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add 100 mL of ethyl acetate and 100 mL of water. Transfer the mixture to a separatory funnel. Carefully neutralize the aqueous layer with a saturated sodium bicarbonate solution until the effervescence ceases. Separate the organic layer.

• Washing: Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing the polarity to 10% ethyl acetate in hexane).

• Characterization: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a solid. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Expected Yield: 60-70%

Causality of Experimental Choices:

• Ethanol as Solvent: Provides good solubility for the reactants and has a suitable boiling point for the reflux conditions.

• Glacial Acetic Acid as Catalyst: The mild acidic conditions protonate the carbonyl oxygen, making the carbon more electrophilic and facilitating the initial nucleophilic attack by the amine. It also aids in the dehydration steps.

• Aqueous Work-up with Sodium Bicarbonate: Neutralizes the acetic acid catalyst and any acidic byproducts, allowing for clean extraction of the desired product into the organic phase.

• Column Chromatography: Essential for removing any unreacted starting materials and potential side products, such as the bis-pyrrole derivative from the reaction of both amino groups of o-phenylenediamine.

PART 2: Application in Kinase Inhibitor Drug Discovery

The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold is a key building block for the synthesis of a variety of kinase inhibitors. The aniline moiety provides a convenient handle for further chemical modifications, allowing for the introduction of various pharmacophoric features to target the ATP-binding site of kinases. A common strategy involves the acylation of the aniline nitrogen to introduce a side chain that can form crucial hydrogen bonds and hydrophobic interactions within the kinase active site.

While not a direct precursor in the industrial synthesis of Sunitinib, the scaffold is highly relevant to the synthesis of Sunitinib analogues and other kinase inhibitors targeting the Vascular Endothelial Growth Factor Receptor (VEGFR), Platelet-Derived Growth Factor Receptor (PDGFR), and other tyrosine kinases.[3][4]

Exemplary Synthetic Application: Towards a Novel Kinase Inhibitor

The following protocol outlines a representative synthetic route to a hypothetical kinase inhibitor, demonstrating the utility of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a starting material. This example utilizes a standard amide bond formation, a cornerstone reaction in medicinal chemistry.

Scheme 1: Synthesis of a Hypothetical Kinase Inhibitor

Caption: Synthetic route to a hypothetical kinase inhibitor.

Protocol 2: Amide Coupling to Synthesize a Kinase Inhibitor Analogue

Principle: This protocol utilizes a carbodiimide-mediated amide coupling reaction to link a carboxylic acid to the aniline nitrogen of the core scaffold. EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activates the carboxylic acid, and HOBt (Hydroxybenzotriazole) is added to suppress side reactions and improve efficiency. DIPEA (N,N-Diisopropylethylamine) is a non-nucleophilic base used to neutralize the reaction mixture.

Materials:

• 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

• A suitable carboxylic acid (e.g., 4-(trifluoromethyl)benzoic acid)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reactant Dissolution: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.1 equivalents) in anhydrous DCM.

• Activation: To the stirred solution, add EDC (1.2 equivalents) and HOBt (1.2 equivalents). Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Amine Addition: In a separate flask, dissolve 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the activated carboxylic acid mixture.

• Base Addition: Add DIPEA (2.0 equivalents) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC.

• Work-up: Once the reaction is complete, dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

PART 3: Biological Evaluation Protocols

The synthesized derivatives of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline are typically evaluated for their biological activity through a cascade of in vitro assays. The primary assays include kinase inhibition assays to determine the potency against the target kinase(s) and cytotoxicity assays to assess the effect on cancer cell viability.

Protocol 3: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Principle: This assay measures the activity of a target kinase by quantifying the amount of ATP remaining in the reaction mixture after the kinase-catalyzed phosphorylation of a substrate. A luminescent signal is generated that is inversely proportional to the kinase activity. The presence of an inhibitor will result in a higher luminescent signal.[2]

Materials:

• Target kinase (e.g., VEGFR-2)

• Kinase substrate (a suitable peptide or protein)

• ATP

• Synthesized inhibitor compound

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Commercially available kinase-glo assay kit

• White, opaque 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of the inhibitor in 100% DMSO. Perform serial dilutions to create a range of concentrations for IC₅₀ determination.

• Reaction Setup: In a 384-well plate, add the inhibitor solution or DMSO (for control) to the wells.

• Kinase Addition: Add the target kinase solution to each well and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

• Initiation of Reaction: Start the kinase reaction by adding the ATP and substrate solution to each well.

• Incubation: Incubate the plate at 30°C for 1 hour.

• Detection: Add the kinase-glo reagent to each well. This reagent stops the kinase reaction and initiates the luminescent signal generation.

• Signal Measurement: Incubate for 10 minutes at room temperature to stabilize the luminescent signal. Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to calculate the IC₅₀ value.

Experimental Workflow for Kinase Inhibition Assay

Caption: Workflow for the in vitro kinase inhibition assay.

Protocol 4: MTT Cytotoxicity Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The intensity of the purple color is directly proportional to the number of viable cells.[5][6]

Materials:

• Cancer cell line (e.g., HUVEC, A549)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight to allow for cell attachment.

• Compound Treatment: The next day, treat the cells with various concentrations of the synthesized inhibitor compound. Include a vehicle control (DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After the incubation period, remove the medium and add fresh medium containing MTT solution to each well. Incubate for 3-4 hours.

• Formazan Solubilization: Remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the inhibitor compared to the vehicle control. Plot the percentage of viability against the logarithm of the inhibitor concentration and determine the IC₅₀ value.

Data Presentation

Table 1: Hypothetical Biological Activity Data

Compound	Target Kinase	Kinase IC₅₀ (nM)	Cell Line	Cytotoxicity IC₅₀ (µM)
Inhibitor A	VEGFR-2	50	HUVEC	1.2
Inhibitor B	PDGFRβ	120	A549	5.8
Sunitinib	VEGFR-2	10	HUVEC	0.5

Conclusion and Future Directions

The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold represents a highly valuable and versatile starting point for the discovery of novel kinase inhibitors. Its straightforward synthesis via the Paal-Knorr reaction and the presence of a readily functionalizable aniline group make it an attractive building block for creating diverse chemical libraries. The protocols detailed in this guide provide a solid foundation for the synthesis, derivatization, and biological evaluation of compounds based on this privileged scaffold. Future work in this area will likely focus on the development of more complex and highly substituted analogues to achieve greater potency and selectivity against specific kinase targets, ultimately leading to the discovery of next-generation targeted therapies for cancer and other diseases.

References

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Bakshi, S. (2025, September 25). MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• T. Horton Checkpoint lab/protocols/MTT. (1994). MTT Cell Assay Protocol. Retrieved from [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link]

• Pelaseyed, T., et al. (2017). In vitro kinase assay and inhibition assay. Bio-protocol. Retrieved from [Link]

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• Roskoski, R. Jr. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(20), 14977-15039. Retrieved from [Link]

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• Caballero, J., et al. (2012). Synthesis, in silico, in vitro, and in vivo investigation of 5-[¹¹C]methoxy-substituted sunitinib, a tyrosine kinase inhibitor of VEGFR-2. European Journal of Medicinal Chemistry, 58, 433-441. Retrieved from [Link]

• Kazemi, M., & Karezani, N. (2023). Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. Biological and Molecular Chemistry, 1(1), 15-26. Retrieved from [Link]

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Application Notes &amp; Protocols: Development of Novel Antibacterial Agents from 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel antibacterial agents with unique mechanisms of action. Pyrrole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[1][2] This document provides a detailed guide for the synthesis, characterization, and antibacterial evaluation of a specific subclass: 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline derivatives. These compounds are of particular interest due to their structural features which can be readily modified to explore structure-activity relationships (SAR) and optimize antibacterial potency.

The core structure, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, combines a substituted pyrrole ring with an aniline moiety, providing a versatile scaffold for chemical elaboration.[3][4] The synthesis of derivatives typically involves reactions targeting the aniline amine group, such as amide bond formation with various substituted aromatic acids.[5] This approach allows for the systematic investigation of how different substituents on the aromatic ring influence antibacterial activity, offering insights into the pharmacophoric requirements for potent inhibition of bacterial growth.

These application notes will guide researchers through the essential laboratory protocols for synthesizing these novel compounds and rigorously evaluating their antibacterial efficacy against a panel of clinically relevant bacteria. The methodologies described herein are based on established and standardized procedures to ensure reproducibility and reliability of the generated data.[6][7]

Synthesis and Characterization of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline Derivatives

The synthesis of the target compounds is a multi-step process that begins with the formation of the core 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline intermediate, followed by the coupling of various side chains.

Synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (Intermediate)

The foundational intermediate can be synthesized via the Paal-Knorr pyrrole synthesis. This reaction involves the condensation of a 1,4-dicarbonyl compound (hexane-2,5-dione) with a primary amine (in this case, an aniline derivative).[8]

General Procedure for the Synthesis of N-Aryl-2,5-dimethylpyrrole Derivatives

A common synthetic route involves the Vilsmeier-Haack reaction to introduce a formyl or acetyl group onto the pyrrole ring, which can then be further modified.[8] For the synthesis of amide derivatives, a more direct approach is the coupling of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline with various substituted aromatic acids.[5]

Protocol 1: Synthesis of N'-(substituted)-2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl)benzamide Derivatives [5]

• Reactant Preparation: In a dry reaction flask, dissolve the substituted aromatic acid (0.0018 mol) and 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline (0.0019 mol) in dry dimethylformamide (DMF, 20 mL).

• Coupling Agent Addition: To the stirred solution, add HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (0.0023 mol) and DIEA (N,N-Diisopropylethylamine) (0.93 mL).

• Reaction: Stir the reaction mixture at room temperature for 25 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with brine and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with 1N HCl, followed by saturated NaHCO₃ solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure using a rotary evaporator.

• Final Purification: Purify the crude product by column chromatography to obtain the final compounds.

• Characterization: Confirm the structure of the synthesized compounds using spectroscopic techniques such as IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.[9]

Diagram 1: General Synthesis Workflow

Caption: Workflow for the synthesis of target aniline derivatives.

Evaluation of Antibacterial Activity

The in vitro antibacterial activity of the newly synthesized compounds is primarily assessed by determining their Minimum Inhibitory Concentration (MIC) and, subsequently, their Minimum Bactericidal Concentration (MBC). These assays are fundamental in antimicrobial drug discovery.[6][10]

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method[6][11]

The broth microdilution method is a standardized and widely accepted technique for determining the MIC of an antimicrobial agent.[11]

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, pick a few well-isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[12]

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[6]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the microtiter plate at 37°C for 16-24 hours.[6]

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[10][11]

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)[14][15]

The MBC test is performed to determine the lowest concentration of an antibacterial agent required to kill a particular bacterium.[13] It is typically conducted after the MIC has been determined.[14]

• Subculturing from MIC Plate:

  • From the wells of the MIC plate that show no visible growth (at and above the MIC), take a small aliquot (e.g., 10 µL).

  • Spread the aliquot onto a fresh, antibiotic-free agar plate.

• Incubation:

  • Incubate the agar plates at 37°C for 18-24 hours.

• Determination of MBC:

  • After incubation, count the number of colonies on each plate.

  • The MBC is the lowest concentration of the compound that results in a 99.9% reduction in the initial bacterial inoculum.[14][15]

Diagram 2: Antibacterial Screening Workflow

Caption: Workflow for evaluating the antibacterial activity of synthesized compounds.

Data Presentation and Interpretation

The antibacterial activity data should be presented in a clear and concise manner to facilitate comparison and SAR analysis.

Table 1: Example of Antibacterial Activity Data (MIC in µg/mL)

Compound ID	R-group	Staphylococcus aureus	Escherichia coli
3a	4-Nitro	16	32
3b	4-Chloro	8	16
3c	4-Methoxy	32	64
Ciprofloxacin	-	1	0.5

Structure-Activity Relationship (SAR) and Mechanism of Action

A thorough SAR study is crucial for optimizing the antibacterial potency of the lead compounds. By systematically varying the substituents on the aromatic ring of the benzamide moiety, researchers can identify the electronic and steric properties that favor antibacterial activity. For instance, the presence of electron-withdrawing groups or specific halogen substitutions at certain positions may enhance the compound's ability to interact with its bacterial target.[2]

While the precise mechanism of action for this class of compounds may not be fully elucidated, pyrrole-containing antibiotics are known to target various cellular processes. Some pyrrolidinedione derivatives, for example, inhibit bacterial fatty acid biosynthesis.[16] Other potential mechanisms could involve the disruption of the bacterial cell membrane, inhibition of essential enzymes, or interference with nucleic acid synthesis.[17] Further mechanistic studies, such as time-kill kinetics, membrane potential assays, and target-based enzymatic assays, would be necessary to pinpoint the specific mode of action.

Conclusion

The development of novel antibacterial agents based on the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold represents a promising avenue for addressing the challenge of antimicrobial resistance. The synthetic accessibility of these derivatives, coupled with the robust and standardized protocols for evaluating their antibacterial activity, provides a solid framework for the discovery of new and effective therapeutic agents. Through systematic SAR studies and in-depth mechanistic investigations, this class of compounds holds the potential to yield lead candidates for further preclinical and clinical development.

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Synthesis of Pyrrolo[1,2-a]quinoxalines: A Comprehensive Guide for Researchers

Introduction: The Significance of the Pyrrolo[1,2-a]quinoxaline Scaffold

The pyrrolo[1,2-a]quinoxaline core is a privileged heterocyclic scaffold that has garnered significant attention in the fields of medicinal chemistry and materials science.[1][2] These tricyclic nitrogen-containing compounds exhibit a wide range of biological activities, making them attractive candidates for drug discovery programs.[1] Notably, derivatives of this scaffold have been investigated as potent anticancer agents, inhibitors of protein kinase CK2, and selective Sirt6 activators, highlighting their therapeutic potential against various diseases including cancer, inflammation, and viral infections.[3][4][5] The unique electronic properties of the pyrrolo[1,2-a]quinoxaline system also lend themselves to applications in materials science, such as in the development of organic light-emitting diodes (OLEDs).[6]

This application note provides a detailed guide for the synthesis of pyrrolo[1,2-a]quinoxalines, with a focus on methods starting from the readily accessible 2-(1H-pyrrol-1-yl)anilines. We will delve into various synthetic strategies, providing not only step-by-step protocols but also the underlying mechanistic principles to empower researchers to make informed decisions in their synthetic endeavors.

Strategic Approaches to the Pyrrolo[1,2-a]quinoxaline Core

The construction of the pyrrolo[1,2-a]quinoxaline ring system from 2-(1H-pyrrol-1-yl)anilines can be achieved through several efficient and versatile methods. The choice of a particular synthetic route often depends on the desired substitution pattern on the final molecule and the availability of starting materials. Here, we will explore the most prominent and impactful strategies.

Method 1: The Pictet-Spengler Reaction: A Classic Approach with a Green Touch

The Pictet-Spengler reaction is a cornerstone of heterocyclic synthesis, involving the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed cyclization.[1][3][7] In the context of pyrrolo[1,2-a]quinoxaline synthesis, 2-(1H-pyrrol-1-yl)aniline acts as the β-arylethylamine equivalent, reacting with a carbonyl compound to forge the quinoxaline ring.

Mechanism of the Pictet-Spengler Reaction:

The reaction is initiated by the formation of a Schiff base (or iminium ion) from the nucleophilic attack of the aniline nitrogen of 2-(1H-pyrrol-1-yl)aniline onto the carbonyl carbon of the aldehyde or ketone.[7] Subsequent acid-catalyzed intramolecular electrophilic attack of the electron-rich pyrrole ring onto the iminium ion leads to the formation of a new six-membered ring.[7] A final aromatization step, often through oxidation, yields the stable pyrrolo[1,2-a]quinoxaline scaffold.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Paal-Knorr Synthesis of N-Arylpyrroles

Welcome to the technical support center for the Paal-Knorr synthesis of N-arylpyrroles. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during this fundamental synthetic transformation. Here, we move beyond simple procedural lists to provide in-depth, evidence-based solutions grounded in mechanistic understanding. Our goal is to empower you to not only fix a reaction that has gone awry but to also build a robust and reproducible process.

Troubleshooting Guide: A Deeper Dive into Common Issues

This section addresses specific problems you may be facing at the bench. Each question is followed by a detailed explanation of the potential causes and a set of actionable steps for resolution.

Q1: My Paal-Knorr reaction is resulting in a very low yield or failing to proceed to completion. What are the primary factors I should investigate?

Low conversion is a frequent hurdle in the Paal-Knorr synthesis, often stemming from a few critical parameters. The primary suspects are the purity of your starting materials, the nucleophilicity of the aryl amine, and suboptimal reaction conditions.

• Purity of the 1,4-Dicarbonyl Compound: The integrity of your 1,4-dicarbonyl starting material is paramount. The presence of impurities, such as mono-carbonyl compounds or residual starting materials from its synthesis, can introduce competing side reactions that consume your reactants and complicate purification, ultimately diminishing your yield.[1] It is highly recommended to purify the 1,4-dicarbonyl compound by distillation or recrystallization if its purity is in doubt.[1]

• Reactivity of the N-Aryl Amine: The electronic nature and steric profile of the aryl amine play a significant role.

  • Electronic Effects: Aryl amines with strong electron-withdrawing groups (e.g., nitro groups) are less nucleophilic and may react sluggishly under standard conditions.[2] Conversely, electron-donating groups can enhance reactivity.

  • Steric Hindrance: Bulky substituents on the aryl amine, particularly in the ortho position, can sterically hinder the initial nucleophilic attack on the carbonyl carbon, slowing down the reaction rate.[3]

• Suboptimal Reaction Conditions: The Paal-Knorr synthesis is sensitive to temperature, reaction time, and catalysis.

  • Temperature and Time: While heating is often necessary, prolonged exposure to high temperatures can lead to the degradation of sensitive functional groups on your starting materials or the desired pyrrole product.[1] It is crucial to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid unnecessary heating.[1]

  • Catalyst Choice: The selection and concentration of the acid catalyst are critical. While acid catalysis is generally beneficial, excessively strong acidic conditions can lead to unwanted side reactions.[2]

Troubleshooting Workflow:

Caption: A flowchart for troubleshooting low yields.

Q2: I am observing a significant byproduct that I suspect is a furan. How can I suppress its formation?

The formation of a furan derivative is the most common side reaction in the Paal-Knorr synthesis and is a strong indicator that your reaction conditions are too acidic.[1][2][4]

The Mechanistic Culprit: pH

The Paal-Knorr synthesis operates on a delicate mechanistic balance. In the presence of an amine, the desired pathway involves the formation of a hemiaminal intermediate.[5][6] However, under strongly acidic conditions (pH < 3), the amine is protonated to form an ammonium salt.[5][7][8] This significantly reduces the amine's nucleophilicity, effectively taking it out of the reaction.[5] With the amine incapacitated, the acid-catalyzed intramolecular cyclization of the 1,4-dicarbonyl compound takes over, leading to the formation of a furan.[5][9]

Strategies to Favor Pyrrole Formation:

• Maintain Weakly Acidic to Neutral Conditions: The reaction should be conducted under neutral or weakly acidic conditions.[1][7] The addition of a weak acid like glacial acetic acid can effectively catalyze the reaction without promoting furan formation.[1][2][7]

• Avoid Strong Acids: Steer clear of strong acids like hydrochloric acid or sulfuric acid, or use them in catalytic amounts with careful pH monitoring.[2]

• Utilize an Excess of the Amine: Employing an excess of the aryl amine can help to outcompete the intramolecular cyclization pathway that leads to the furan byproduct.[4]

Caption: Competing pathways in Paal-Knorr synthesis.

Q3: My reaction is sluggish, even with heating. Are there more effective catalytic systems I can employ?

While traditional Brønsted acids are effective, a host of modern catalysts offer milder reaction conditions, faster reaction times, and improved yields.

• Lewis Acids: Lewis acids have demonstrated excellent catalytic activity in the Paal-Knorr synthesis. Scandium(III) triflate (Sc(OTf)₃) and bismuth(III) nitrate (Bi(NO₃)₃) are notable examples that can promote the reaction efficiently, often under solvent-free conditions.[4][10] Iron(III) triflate (Fe(OTf)₃) has also been used effectively.[11]

• Heterogeneous Catalysts: These catalysts offer the significant advantage of easy separation from the reaction mixture, simplifying workup and purification.

  • Aluminas: Commercially available aluminas, such as CATAPAL 200, have been shown to be highly effective, affording N-substituted pyrroles in high yields.[12] The acidic sites on the alumina surface facilitate the condensation and dehydration steps.[12]

  • Clays and Modified Silicas: Montmorillonite clay and silica sulfuric acid are other examples of solid acid catalysts that can be employed.[3][9]

• Microwave Irradiation: Microwave-assisted Paal-Knorr synthesis can dramatically reduce reaction times and often leads to higher yields compared to conventional heating.[1][4] The rapid and uniform heating provided by microwaves can also enable the use of milder conditions.[4]

Catalyst Comparison Table:

Catalyst Type	Examples	Typical Conditions	Advantages
Brønsted Acids	Acetic Acid, p-TsOH	Reflux in solvent	Readily available, cost-effective
Lewis Acids	Sc(OTf)₃, Fe(OTf)₃, Bi(NO₃)₃	Room temp to moderate heat, often solvent-free	High efficiency, mild conditions
Heterogeneous	CATAPAL 200, Clays, Silica Sulfuric Acid	Room temp to moderate heat	Easy to remove, recyclable

Frequently Asked Questions (FAQs)

Q: What is the generally accepted mechanism for the Paal-Knorr synthesis of N-arylpyrroles?

A: The reaction proceeds through the initial nucleophilic attack of the primary aryl amine on one of the protonated carbonyl groups of the 1,4-dicarbonyl compound to form a hemiaminal intermediate.[2][6] This is followed by an intramolecular cyclization where the nitrogen attacks the second carbonyl group, forming a 2,5-dihydroxytetrahydropyrrole derivative.[6] The final step is the dehydration of this intermediate to yield the aromatic pyrrole ring.[5][6] The rate-determining step is believed to be the cyclization of the hemiaminal.[3][7]

Q: Can I run the Paal-Knorr synthesis without a solvent?

A: Yes, solvent-free conditions have been successfully employed for the Paal-Knorr synthesis, often in conjunction with Lewis acid catalysts or microwave irradiation.[1][10][13] These conditions are not only more environmentally friendly ("greener") but can also lead to higher yields and simpler product isolation.[10][13]

Q: How does the structure of the 1,4-dicarbonyl compound affect the reaction?

A: The structure of the 1,4-dicarbonyl compound can influence the reaction rate. For instance, diketones that do not possess terminal methyl groups may exhibit lower reaction rates and yields.[13] Steric hindrance around the carbonyl groups can also impede the initial nucleophilic attack by the amine.

Q: Are there any "green" or more environmentally friendly approaches to the Paal-Knorr synthesis?

A: Absolutely. The use of water as a solvent, solvent-free conditions, and the application of recyclable heterogeneous catalysts are all considered greener alternatives to traditional methods that often rely on volatile organic solvents and harsh acids.[3][12] Some modern protocols even achieve excellent yields at room temperature without any catalyst.[13]

Experimental Protocols

General Protocol for a Trial Optimization of Paal-Knorr Synthesis

This protocol provides a starting point for optimizing the synthesis of an N-arylpyrrole.

• Reactant Preparation:

  • Ensure the 1,4-dicarbonyl compound is pure. If necessary, purify by distillation or recrystallization.

  • Use a fresh, high-purity primary aryl amine.

• Reaction Setup:

  • In a suitable reaction vessel, combine the 1,4-dicarbonyl compound (1.0 eq) and the primary aryl amine (1.1 - 1.5 eq).[1]

  • Add the chosen solvent (e.g., ethanol, acetic acid) or proceed under solvent-free conditions.[1]

  • Introduce the selected catalyst (e.g., a catalytic amount of a weak acid like acetic acid, or a Lewis acid like Sc(OTf)₃).[1]

• Reaction Conditions:

  • Stir the reaction mixture at room temperature or heat to a moderate temperature (e.g., 60-80 °C).[1]

  • Monitor the reaction progress by TLC until the starting material is consumed.[1]

• Work-up and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the pure N-arylpyrrole.[1]

Microwave-Assisted Synthesis Protocol

• Reaction Setup:

  • In a microwave vial, dissolve the 1,4-dicarbonyl compound (1.0 eq) in a suitable solvent like ethanol.[2]

  • Add glacial acetic acid (catalytic amount) and the primary aryl amine (e.g., 3 equivalents).[2]

  • Seal the microwave vial and place it in the microwave reactor.

• Microwave Irradiation:

  • Irradiate the reaction mixture at a set temperature (e.g., 80 °C).[2] The initial power is typically high to quickly reach the target temperature, then it is reduced to maintain it.[2]

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • After completion, allow the reaction mixture to cool to room temperature.

  • Partition the mixture between water and ethyl acetate.

  • Extract the aqueous phase multiple times with ethyl acetate.

  • Combine the organic phases, wash with brine, and dry over magnesium sulfate.

  • Evaporate the solvent and purify the crude product by column chromatography.[2]

References

• Highly Atroposelective Synthesis of Arylpyrroles by Catalytic Asymmetric Paal–Knorr Reaction. Journal of the American Chemical Society. Available at: [Link]

• The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles. Green Chemistry. Available at: [Link]

• Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. Available at: [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. Available at: [Link]

• Paal–Knorr synthesis. Wikipedia. Available at: [Link]

• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. MDPI. Available at: [Link]

• A Green, Chemoselective, and Efficient Protocol for Paal–Knorr Pyrrole and Bispyrrole Synthesis Using Biodegradable Polymeric Catalyst PEG-SO3H in Water. ElectronicsAndBooks. Available at: [Link]

• An Approach to the Paal—Knorr Pyrroles Synthesis Catalyzed by Sc(OTf)3 under Solvent-Free Conditions. ResearchGate. Available at: [Link]

• Paal-Knorr Synthesis of Pyrrole: Complete mechanistic description. YouTube. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rgmcet.edu.in [rgmcet.edu.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 7. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 8. m.youtube.com [m.youtube.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas [mdpi.com]
• 13. The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles - Green Chemistry (RSC Publishing) [pubs.rsc.org]

optimizing reaction conditions for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Technical Support Center: Synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. It addresses common challenges through a structured troubleshooting guide and frequently asked questions, grounded in established chemical principles and field-proven insights.

Overview of the Synthesis: The Paal-Knorr Reaction

The most direct and widely employed method for synthesizing 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is the Paal-Knorr pyrrole synthesis.[1] This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, 2,5-hexanedione, with a primary amine, o-phenylenediamine.[2] The reaction is typically catalyzed by an acid and proceeds by forming a five-membered pyrrole ring through a sequence of nucleophilic attack, cyclization, and dehydration steps. While fundamentally robust, the synthesis is sensitive to reaction conditions, which can significantly impact yield and purity.[1][3]

Reaction Mechanism

The synthesis is initiated by the nucleophilic attack of one amino group of o-phenylenediamine on a protonated carbonyl carbon of 2,5-hexanedione. This is followed by an intramolecular cyclization where the second amino group attacks the remaining carbonyl, forming a dihydroxytetrahydropyrrole intermediate. Subsequent acid-catalyzed dehydration yields the aromatic pyrrole ring.[4]

Caption: Paal-Knorr mechanism for the target compound synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary starting materials for this synthesis?

The synthesis requires two key reagents:

• o-Phenylenediamine: The primary amine source.

• 2,5-Hexanedione: The 1,4-dicarbonyl compound that forms the backbone of the pyrrole ring.

Q2: Why is an acid catalyst necessary?

An acid catalyst is crucial for protonating one of the carbonyl groups of 2,5-hexanedione. This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the weakly basic aniline amine.[5] While the reaction can proceed under neutral conditions, the addition of a weak acid significantly accelerates the reaction rate.[6]

Q3: What types of catalysts are effective?

A wide range of both Brønsted and Lewis acids can catalyze the Paal-Knorr synthesis.[1][7]

• Brønsted Acids: Acetic acid is common, providing a balance of reactivity without being overly harsh.[8] Stronger acids like sulfuric or hydrochloric acid can be used but risk side reactions or degradation of sensitive substrates.[2][3]

• Lewis Acids: Metal triflates (e.g., Sc(OTf)₃) are highly efficient, often allowing for milder reaction conditions and excellent yields.[9]

• Heterogeneous Catalysts: Solid-supported acids like silica-sulfuric acid or montmorillonite clays are gaining traction as "green" alternatives. They are easily removed by filtration, simplifying workup and allowing for catalyst recycling.[1]

Q4: What solvents are recommended?

The choice of solvent depends on the catalyst and desired reaction temperature.

• Protic Solvents: Ethanol, methanol, or even water can be effective, particularly for reactions using Brønsted acids.[10]

• Aprotic Solvents: Toluene or xylene can be used, especially if azeotropic removal of water is desired to drive the reaction to completion.

• Solvent-Free Conditions: Many modern protocols, especially those using solid-supported or highly active Lewis acid catalysts, can be run neat (solvent-free), which is environmentally advantageous.[1][9]

Q5: What is a typical reaction temperature and time?

This varies widely with the chosen conditions.

• Conventional Heating: Reactions in solvents like acetic acid or ethanol are often run at reflux for several hours.

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times to mere minutes, often with improved yields.[11]

• Catalyst-Dependent: Highly active catalysts like Sc(OTf)₃ can promote the reaction at room temperature or with gentle heating (e.g., 60 °C) in a short time frame.[9]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Caption: A logical workflow for troubleshooting common synthesis issues.

Problem: My reaction yield is very low or I obtained no product.

• Q: I ran the reaction overnight at reflux in ethanol with a few drops of acetic acid, but my TLC shows mostly starting material. What went wrong?

  • A: Possible Cause & Solution: The catalytic activity may be insufficient. Acetic acid is a weak acid, and for a less reactive aniline like o-phenylenediamine, it might not be strong enough to promote the reaction efficiently.[8]

  • Recommendation:

    • Increase Catalyst Loading: Instead of a few drops, use acetic acid as the solvent or co-solvent.

    • Switch to a Stronger Catalyst: Consider using a Lewis acid like Sc(OTf)₃ (1 mol%) which is known to be highly effective under mild conditions.[9] Alternatively, a solid acid catalyst like silica-sulfuric acid can be very effective and simplifies workup.[1]

• Q: My reaction turned dark brown, and after workup, I isolated a tar-like substance with a minimal amount of product. Why?

  • A: Possible Cause & Solution: Harsh reaction conditions, such as prolonged heating in strong acid, can lead to degradation of the starting materials or polymerization of the product.[1][3] The aniline moiety is also susceptible to oxidation.

  • Recommendation:

    • Reduce Temperature and Time: Monitor the reaction closely by TLC and stop it as soon as the starting material is consumed. Avoid unnecessarily long heating times.

    • Use Milder Conditions: Switch from a strong refluxing acid to a milder catalyst system that works at a lower temperature.

    • Inert Atmosphere: Running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions that contribute to tar formation.

• Q: I see a byproduct on my TLC that I suspect is not the desired pyrrole. What could it be?

  • A: Possible Cause & Solution: A common side reaction in the Paal-Knorr synthesis is the formation of a furan derivative. This occurs when 2,5-hexanedione self-condenses under acidic conditions. This pathway becomes competitive if the amine is not available for the initial nucleophilic attack, which can happen if the reaction medium is too acidic (pH < 3), causing the amine to be fully protonated and non-nucleophilic.[6]

  • Recommendation: Ensure you are using a weak acid or a controlled amount of a stronger acid. If using hydrochloride salts of the amine, the acidity might be too high, favoring furan formation.[6] Using the free base with a catalytic amount of acid is preferable.

Problem: My product is impure, oily, or difficult to purify.

• Q: After workup, I obtained a dark oil. How can I purify it?

  • A: Possible Cause & Solution: The product, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, is often reported as a solid but can initially isolate as an oil if impure. The dark color suggests impurities from oxidation or tar formation.

  • Recommendation: Standard column chromatography is the most effective method for purifying such products.

    • Stationary Phase: Silica gel.

    • Mobile Phase: A non-polar/polar solvent system, such as a gradient of ethyl acetate in petroleum ether or hexane, is a good starting point.[11] Monitor fractions by TLC to isolate the pure compound.

• Q: I'm having trouble with emulsions during the aqueous workup. How can I resolve this?

  • A: Possible Cause & Solution: Emulsions are common when basic organic compounds like anilines are partitioned between aqueous and organic layers, especially if fine particulate matter is present.

  • Recommendation:

    • Add Brine: Add a saturated aqueous solution of NaCl (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase, which helps to break up emulsions.

    • Filter: Filter the entire mixture through a pad of Celite or glass wool to remove any particulate matter that may be stabilizing the emulsion.

    • Patience: Allow the separatory funnel to stand undisturbed for a longer period. Gentle swirling, rather than vigorous shaking, can also help.

Optimization Strategies & Data

To maximize yield and purity, careful selection of the catalyst and reaction conditions is paramount. Modern methods have moved towards milder, more efficient systems.

Table 1: Comparison of Catalytic Systems for Paal-Knorr Synthesis

Catalyst Type	Example(s)	Typical Conditions	Advantages	Disadvantages	Reference(s)
Brønsted Acid	Acetic Acid, p-TsOH	Reflux in solvent, 1-12 h	Inexpensive, readily available	Can require harsh conditions, potential for side reactions	[1]
Lewis Acid	Sc(OTf)₃, Bi(NO₃)₃, InCl₃	25-80 °C, solvent or neat, 0.5-2 h	High efficiency, mild conditions, excellent yields	Higher cost, moisture sensitive	[7][9]
Heterogeneous	Silica-H₂SO₄, Montmorillonite Clay	Room temp or gentle heat, solvent-free, <1 h	Easy removal, recyclable, "green"	May have lower activity than homogeneous catalysts	[1]
Microwave	Acetic Acid (catalytic)	Microwave irradiation, 2-10 min	Drastically reduced reaction times, high yields	Requires specialized equipment	[11]

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Classic Method using Acetic Acid

This protocol uses readily available reagents and is a reliable starting point.

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add o-phenylenediamine (e.g., 5.4 g, 50 mmol) and 2,5-hexanedione (e.g., 5.7 g, 50 mmol).

• Solvent/Catalyst Addition: Add 30 mL of glacial acetic acid to the flask.

• Reaction: Heat the mixture to reflux (approx. 118 °C) with stirring. Monitor the reaction progress using TLC (e.g., 4:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture slowly into a beaker containing 200 mL of ice-cold water with stirring.

  • Neutralize the solution by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases and the pH is ~7-8.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

  • Purify the crude material by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a solid or oil.

Protocol 2: Efficient Lewis Acid-Catalyzed Solvent-Free Method

This protocol utilizes a highly active Lewis acid for a faster, milder, and more efficient synthesis.[9]

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add o-phenylenediamine (e.g., 1.08 g, 10 mmol) and 2,5-hexanedione (e.g., 1.14 g, 10 mmol).

• Catalyst Addition: Add scandium(III) triflate (Sc(OTf)₃) (e.g., 49 mg, 0.1 mmol, 1 mol%).

• Reaction: Stir the mixture at 60 °C. The reaction is typically very fast; monitor by TLC. It should be complete in 30-60 minutes.

• Workup:

  • Cool the mixture to room temperature.

  • Add 25 mL of ethyl acetate and 25 mL of water.

  • Stir for 5 minutes, then transfer to a separatory funnel.

  • Separate the layers. The aqueous layer contains the catalyst which can potentially be recovered.

  • Wash the organic layer with water (1 x 20 mL) and then brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter and concentrate the solution under reduced pressure. The resulting crude product is often of high purity. If necessary, it can be further purified by a quick filtration through a small plug of silica gel or by recrystallization from a suitable solvent like ethanol/water.

References

• Benchchem. Synthesis of 5-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-indole: A Technical Guide.

• Wikipedia. Paal–Knorr synthesis. [Link]

• Google Patents. US10329253B2 - Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)

• National Center for Biotechnology Information. 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. [Link]

• ResearchGate. Paal–Knorr synthesis of pyrroles: from conventional to green synthesis | Request PDF. [Link]

• ResearchGate. Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents | Download Table. [Link]

• RGM College Of Engineering and Technology. Paal–Knorr synthesis of pyrroles. [Link]

• ResearchGate. (PDF) Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. [Link]

• YouTube. Paal-Knorr Synthesis of Pyrrole: Complete mechanistic description. [Link]

• National Center for Biotechnology Information. Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. [Link]

• ResearchGate. An Approach to the Paal—Knorr Pyrroles Synthesis Catalyzed by Sc(OTf)3 under Solvent-Free Conditions. [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

• YouTube. Paal-Knorr Synthesis of Furans, Pyrroles, and Thiophenes. [Link]

Sources

• 1. rgmcet.edu.in [rgmcet.edu.in]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethyl­idene]aniline - PMC [pmc.ncbi.nlm.nih.gov]

side reactions in the synthesis of N-substituted pyrroles and their prevention

Welcome to the technical support center for N-substituted pyrrole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in their synthetic routes. My goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to troubleshoot effectively. We will move beyond simple protocols to explore the "why" behind common side reactions and their prevention, ensuring your syntheses are both high-yielding and reproducible.

Part 1: Troubleshooting Common Synthetic Issues

This section addresses specific problems encountered during the most prevalent methods for N-substituted pyrrole synthesis.

Issue 1: Paal-Knorr Synthesis - Low Yield and Significant Furan Byproduct

Q: I am attempting a Paal-Knorr synthesis of an N-aryl pyrrole from 2,5-hexanedione and a substituted aniline. My final product is a mixture, with a significant amount of what appears to be the corresponding furan. How can I favor the formation of the pyrrole?

A: This is the most common pitfall in the Paal-Knorr synthesis. The reaction pathway is a competition between two nucleophiles attacking the protonated dicarbonyl intermediate: your desired amine and the enol oxygen of the dicarbonyl itself. The formation of the furan byproduct is favored under strongly acidic conditions (pH < 3).[1][2][3]

Causality: At low pH, the amine is excessively protonated to its non-nucleophilic ammonium salt. This drastically reduces the concentration of the free amine available for the initial nucleophilic attack on the carbonyl group.[1] Consequently, the intramolecular cyclization via the enol oxygen, which is less sensitive to pH, becomes the dominant pathway, leading to the furan.[2]

Troubleshooting Steps:

• Control the Acidity: The most critical parameter is pH. Avoid strong mineral acids. The reaction should be conducted under neutral or weakly acidic conditions to ensure a sufficient concentration of the free, nucleophilic amine.[1]

  • Recommended Action: Use a weak acid catalyst like acetic acid. Often, running the reaction in refluxing glacial acetic acid provides the ideal balance of carbonyl activation without excessive amine protonation.[4] For highly sensitive substrates, consider running the reaction entirely without an acid catalyst, although this may require longer reaction times or higher temperatures.[1]

• Increase Amine Concentration: Le Châtelier's principle can be applied here. Using an excess of the primary amine (1.5 to 2.0 equivalents) can kinetically favor the bimolecular reaction leading to the pyrrole over the unimolecular cyclization that forms the furan.[2]

• Check Starting Material Purity: Impurities in the 1,4-dicarbonyl compound can lead to unexpected side products.[5] Ensure its purity via distillation or recrystallization before use.

Workflow: Minimizing Furan Byproduct in Paal-Knorr Synthesis

Caption: Troubleshooting workflow for Paal-Knorr side reactions.

Issue 2: Clauson-Kaas Synthesis - Decomposition of Acid-Sensitive Substrates

Q: I am synthesizing an N-substituted pyrrole from an amino acid ester using 2,5-dimethoxytetrahydrofuran (a common 1,4-dicarbonyl surrogate). The reaction requires refluxing in acetic acid, but I am seeing significant decomposition and very low yields. How can I form the product under milder conditions?

A: This is a classic challenge with the Clauson-Kaas reaction. The conditions required to hydrolyze the acetal (2,5-dimethoxytetrahydrofuran) to the reactive dialdehyde intermediate are often harsh enough to degrade sensitive substrates or the pyrrole product itself, especially those containing esters, amides, or other acid-labile functional groups.[6][7]

Causality: The reaction proceeds via an acid-catalyzed hydrolysis of the 2,5-dimethoxytetrahydrofuran to succinaldehyde. This intermediate is then trapped by the amine.[8] The prolonged heating in acid necessary for this process can lead to side reactions like transesterification, hydrolysis of amides, or polymerization of the electron-rich pyrrole product.

Troubleshooting Steps:

• Microwave-Assisted Synthesis: This is one of the most effective solutions. Microwave heating can dramatically reduce reaction times from hours to minutes.[9][10] This short exposure to high temperatures is often sufficient to drive the reaction to completion before significant degradation occurs. Solvent-free, iodine-catalyzed microwave conditions have proven highly effective.[8]

• Use of Greener, Milder Catalysts: The traditional reliance on strong acids is being replaced by more benign alternatives.

  • Solid Acid Catalysts: Sulfuric acid immobilized on silica gel or various aluminas can catalyze the reaction efficiently, often under solvent-free conditions, simplifying workup and reducing the acidic load.[11][12]

  • Lewis Acids: Catalytic amounts of iron(III) chloride in water can promote the condensation under very mild conditions.

• Two-Phase Systems: For particularly sensitive products, a two-phase system (e.g., aqueous acetic acid/dichloroethane) can be employed. The pyrrole product, being more organic-soluble, is extracted into the organic layer as it is formed, protecting it from the harsh aqueous acidic phase.[9]

Issue 3: Hantzsch Synthesis - Competing Side Reactions and Low Yields

Q: My Hantzsch pyrrole synthesis between a β-ketoester, an α-halo ketone, and a primary amine is giving a low yield (around 40%). How can I optimize this multi-component reaction?

A: The Hantzsch synthesis, while versatile, often suffers from moderate yields under classical conditions due to competing reaction pathways.[13][14]

Causality: The primary challenges are:

• Feist-Bénary Furan Synthesis: The β-ketoester can be deprotonated and directly attack the α-halo ketone, leading to a furan byproduct without incorporating the amine.[14]

• Self-Condensation: The α-halo ketone can react with itself, or the enamine intermediate formed from the β-ketoester and amine can undergo self-condensation.[15]

• Slow Reaction Rates: The multiple steps involved can lead to long reaction times at moderate temperatures, allowing side reactions to become more prominent.

Troubleshooting Steps:

• Non-Conventional Energy Sources: Modern variations have significantly improved yields.

  • Ultrasound Assistance: Sonication can promote efficient mixing and mass transfer, accelerating the desired reaction and often leading to higher yields in shorter times.[13]

  • Mechanochemical Synthesis: Performing the reaction by ball milling under solvent-free conditions can be remarkably effective, sometimes achieving near-quantitative yields by ensuring reactants are in constant, intimate contact.[13]

• Catalyst Choice: While often run without a catalyst, Lewis acids can alter the reaction's regioselectivity and improve yields in specific cases. For example, Yb(OTf)₃ has been used to promote the reaction.[14]

• Order of Addition: The reaction mechanism begins with the formation of an enamine from the β-ketoester and the amine.[16] Pre-forming this enamine intermediate before adding the α-halo ketone can sometimes streamline the reaction and minimize side pathways involving the unreacted starting materials.

Part 2: Frequently Asked Questions (FAQs)

Q1: My N-substituted pyrrole is dark and oily, even after column chromatography. How can I purify it? A: Pyrroles are electron-rich aromatic compounds and are susceptible to oxidation and polymerization, which often results in dark, oily products.

• Handling: Always handle pyrroles under an inert atmosphere (Nitrogen or Argon) if possible. Minimize exposure to air and light.

• Purification: If standard silica gel chromatography is insufficient, consider using a short plug of activated carbon to remove polymeric, colored impurities before the silica column. Distillation under reduced pressure is an excellent method for liquid pyrroles. For solid pyrroles, recrystallization from a non-polar solvent like hexanes can be effective.

• Storage: Store purified pyrroles under an inert atmosphere, in the dark, and at low temperatures (-20 °C) to prevent degradation over time.

Q2: Can I use a secondary amine in the Paal-Knorr synthesis? A: No. The Paal-Knorr synthesis requires a primary amine or ammonia. The mechanism involves the loss of two molecules of water to form the aromatic pyrrole ring. A secondary amine would lead to a charged iminium species that cannot be neutralized to the stable aromatic pyrrole, thus arresting the reaction after the initial cyclization.

Q3: Are there "greener" alternatives to traditional solvents for these syntheses? A: Yes, the field is actively moving towards more sustainable methods.[4][17]

• Water: For certain catalyst systems (e.g., iron(III) chloride), water can be an excellent solvent for the Clauson-Kaas reaction.

• Ionic Liquids: Ionic liquids can serve as both the solvent and catalyst, offering benefits like recyclability.[17]

• Solvent-Free: As mentioned, microwave-assisted and mechanochemical methods often proceed efficiently without any solvent, representing the greenest approach.[8][17]

Part 3: Key Experimental Protocols

Protocol 1: Optimized Paal-Knorr Synthesis with pH Control

This protocol is designed to maximize the yield of the N-substituted pyrrole while minimizing the formation of the furan byproduct.

• Reactant Preparation: Ensure the 1,4-dicarbonyl compound (e.g., acetonylacetone, 1.0 eq) is pure.[5] Use a fresh, high-purity primary amine (1.5 eq).

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add the 1,4-dicarbonyl compound and glacial acetic acid (approx. 5-10 mL per gram of dicarbonyl).

• Amine Addition: Begin stirring the solution and add the primary amine dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to a gentle reflux (typically 100-120 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Work-up and Purification:

  • Allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water and a suitable organic solvent (e.g., ethyl acetate).

  • Neutralize the excess acetic acid by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure N-substituted pyrrole.[5]

Protocol 2: Microwave-Assisted, Solvent-Free Clauson-Kaas Synthesis

This green chemistry protocol is ideal for rapid synthesis and for substrates that may be sensitive to prolonged heating in acid.[8]

• Reactant Preparation: In a dedicated microwave reaction vessel, add the primary amine (1.0 mmol), 2,5-dimethoxytetrahydrofuran (1.2 mmol), and a catalytic amount of iodine (5 mol%).

• Reaction Setup: Seal the vessel and place it in an automated microwave reactor.

• Reaction Conditions: Irradiate the mixture at a suitable temperature (e.g., 120-150 °C) for a short duration (typically 5-15 minutes). Monitor pressure to ensure it remains within safe limits.

• Work-up and Purification:

  • After the reaction is complete (monitored by TLC if trial runs are performed), allow the vessel to cool completely.

  • Add diethyl ether (10 mL) to the solid residue and stir.

  • Filter the mixture to remove any insoluble material.

  • Evaporate the diethyl ether from the filtrate under reduced pressure to isolate the pure N-substituted pyrrole product. Often, the purity is high enough that no further chromatographic purification is needed.[8]

Data Summary

Table 1: Comparison of Catalysts for Clauson-Kaas / Paal-Knorr Synthesis

Catalyst	Typical Conditions	Advantages	Limitations	Suitable Substrates
Glacial Acetic Acid	Reflux (100-120 °C)	Inexpensive, readily available, acts as solvent and catalyst.	Can cause degradation of acid-sensitive substrates.[9]	Robust aliphatic and aromatic amines.
Iron(III) Chloride	Water, Room Temp - 50 °C	Very mild, "green" solvent, good for sensitive substrates.	May not be effective for very unreactive amines.	Amino acid esters, substrates with labile groups.
Iodine (Microwave)	Solvent-free, 120-170 °C	Extremely fast (minutes), high yields, easy workup.[8]	Requires specialized microwave equipment.	Broad scope, including heterocyclic amines.[8]
CATAPAL 200 (Alumina)	Solvent-free, 60 °C	Heterogeneous, reusable, mild conditions, high yields.[12]	Catalyst needs to be separated by filtration.	Aromatic, aliphatic, and heterocyclic amines.[12]
p-TsOH	Toluene, Dean-Stark	Good for removing water, drives reaction to completion.	Strongly acidic, can cause degradation.	Dehydration-resistant substrates.

Mechanism: Competing Pathways in Paal-Knorr Synthesis

Caption: The critical branch point in Paal-Knorr synthesis.

References

• Paal–Knorr synthesis - Wikipedia . Wikipedia. [Link]

• Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

• SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW) . Journal of Chemical Technology and Metallurgy. [Link]

• Paal–Knorr synthesis of pyrroles - RGM College Of Engineering and Technology . RGM College Of Engineering and Technology. [Link]

• Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method - YouTube . YouTube. [Link]

• Hantzsch pyrrole synthesis - Grokipedia . Grokipedia. [Link]

• Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines - ACS Publications . ACS Publications. [Link]

• A New and High-Yielding Synthesis of Unstable Pyrroles via a Modified Clauson—Kaas Reaction | Request PDF - ResearchGate . ResearchGate. [Link]

• An Efficient and Rapid Synthesis of N-Substituted Pyrroles by Microwave Assisted Solid Acid Catalysis | Request PDF - ResearchGate . ResearchGate. [Link]

• Comparison of different strategies to synthesize substituted pyrroles... - ResearchGate . ResearchGate. [Link]

• Purification of crude pyrroles - US5502213A - Google Patents.

• The synthesized pyrrole derivatives. | Download Table - ResearchGate . ResearchGate. [Link]

• Clauson Kaas Pyrrole Synthesis Catalyzed by Acidic Ionic Liquid under Microwave Irradiation - ResearchGate . ResearchGate. [Link]

• The Hantzsch Pyrrole Synthesis: Non-conventional Variations and Applications of a Neglected Classical Reaction . Thieme. [Link]

• Hantzsch Pyrrole Synthesis: Three ways for Pyrrole preparation with examples and Retro-synthesis. - YouTube . YouTube. [Link]

• (PDF) The Hantzsch pyrrole synthesis - ResearchGate . ResearchGate. [Link]

• Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy | The Journal of Organic Chemistry - ACS Publications . ACS Publications. [Link]

• A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles. - ResearchGate . ResearchGate. [Link]

• Hantzsch pyrrole synthesis - Wikipedia . Wikipedia. [Link]

• Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles - Arkat USA . Arkat USA. [Link]

• Pyrrole synthesis - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

• An Expeditious Synthesis of N-substituted Pyrroles via Microwave-Induced Iodine-Catalyzed Reactions under Solventless Conditions - NIH . National Institutes of Health. [Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - NIH . National Institutes of Health. [Link]

• Pyrrole chemistry. VII. Syntheses and reactions of some N-substituted pyrroles . ResearchGate. [Link]

• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - MDPI . MDPI. [Link]

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Paal-Knorr Pyrrole Synthesis: A Technical Support Guide on the Effects of pH and Temperature

Welcome to the technical support center for the Paal-Knorr pyrrole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this robust reaction for the synthesis of substituted pyrroles. Here, we will delve into the critical roles of pH and temperature, offering troubleshooting advice and frequently asked questions to ensure the success of your experiments.

Foundational Principles: The "Why" Behind the "How"

The Paal-Knorr synthesis is a powerful method for constructing pyrrole rings from 1,4-dicarbonyl compounds and primary amines or ammonia.[1] While seemingly straightforward, the reaction's success is highly dependent on carefully controlling reaction parameters, most notably pH and temperature. Understanding the underlying mechanism is key to troubleshooting and optimizing your synthesis.

The reaction proceeds through the formation of a hemiaminal, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrrole ring.[2][3] The ring-closing step is often the rate-determining step of the reaction.[2] Acid catalysis is typically employed to facilitate the condensation.[4]

Visualizing the Mechanism

The following diagram illustrates the accepted mechanism of the Paal-Knorr pyrrole synthesis.

Caption: Troubleshooting workflow for low reaction yield.

Question 2: I am observing significant furan byproduct formation. How can I suppress this side reaction?

Answer:

The formation of furans is a classic competing reaction in the Paal-Knorr synthesis, particularly under strongly acidic conditions. [5]To favor the formation of the desired pyrrole, you should:

• Adjust the pH: The most effective way to minimize furan formation is to ensure the reaction is not overly acidic. The use of amine/ammonium hydrochloride salts or conducting the reaction at a pH below 3 will favor furan synthesis. [5]Switching to a weaker acid, like acetic acid, or using a buffer system can help maintain the optimal pH range for pyrrole formation.

• Choice of Amine: The basicity of the amine can also play a role. More basic amines are more readily protonated, potentially increasing the likelihood of furan formation if the pH is not carefully controlled.

Question 3: My reaction is very slow, even at elevated temperatures. What can I do?

Answer:

A slow reaction rate can be due to several factors:

• Insufficient Catalysis: Ensure that an appropriate acid catalyst is present in a sufficient amount. A variety of Brønsted and Lewis acids can be used to catalyze the reaction. [6]* Steric Hindrance: Bulky substituents on either the 1,4-dicarbonyl compound or the primary amine can sterically hinder the intramolecular cyclization, slowing down the reaction. In such cases, a higher reaction temperature or a more efficient catalyst may be required.

• Microwave Irradiation: Consider using microwave-assisted synthesis. Microwave heating can significantly reduce reaction times, often from hours to minutes, and can sometimes lead to improved yields. [2][7]

Question 4: Can I run the Paal-Knorr synthesis at room temperature?

Answer:

Yes, room temperature Paal-Knorr synthesis is possible, particularly with the use of highly efficient catalytic systems. [8]Some modern methods utilize catalysts like iodine or specific ionic liquids that can promote the reaction at ambient temperatures, offering a greener and milder alternative to traditional heating. [4][6]

Experimental Protocols and Data

General Protocol for Paal-Knorr Pyrrole Synthesis (Thermal Conditions)

This protocol is a general guideline and may require optimization for specific substrates.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the 1,4-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid).

• Amine Addition: Add the primary amine (1.0 - 1.2 eq) to the solution.

• Catalyst Addition: If necessary, add a catalytic amount of a weak acid (e.g., a few drops of glacial acetic acid).

• Heating: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling or can be isolated by extraction following the addition of water and an organic solvent.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Microwave-Assisted Paal-Knorr Synthesis

This method offers a significant acceleration of the reaction.

• Reactant Preparation: In a microwave-safe vial, combine the 1,4-dicarbonyl compound (1.0 eq), the primary amine (1.0 - 1.2 eq), and a suitable solvent (e.g., ethanol).

• Catalyst Addition: Add a catalytic amount of acid (e.g., glacial acetic acid).

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 80-150 °C) for a predetermined time (e.g., 2-15 minutes). [2][7]4. Work-up and Purification: Follow the same work-up and purification procedures as described for the thermal protocol.

Data Summary: Effect of pH and Temperature on Reaction Outcome

Parameter	Condition	Expected Outcome	Potential Issues
pH	Weakly Acidic (e.g., acetic acid)	Good to excellent yield of pyrrole.
Strongly Acidic (pH < 3)	Predominant formation of furan byproduct. [5]	Low yield of desired pyrrole.
Neutral	Slow reaction rate, potentially incomplete conversion.
Temperature	Moderate (Reflux)	Good reaction rate and yield for many substrates.
Low	Very slow or no reaction.	Incomplete reaction.
High (Prolonged)	Potential for degradation of starting materials or product. [4][9]	Lower yield, formation of impurities.
Microwave (e.g., 80-150 °C)	Significantly reduced reaction time, often with improved yields. [2][7]	Requires specialized equipment.

References

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available at: [Link]

• Wikipedia. Paal–Knorr synthesis. Available at: [Link]

• Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method. (2021). YouTube. Available at: [Link]

• Balakrishna, A., et al. (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology.

• ACS Publications. (2022). Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry. Available at: [Link]

• Balakrishna, A., et al. (2018). Paal–Knorr synthesis of pyrroles: from conventional to green synthesis.

• Organic Chemistry Portal. Pyrrole synthesis. Available at: [Link]

• ResearchGate. (2017). Influence of temperature and time on the Paal-Knorr reaction conversion. Available at: [Link]

• Paal-Knorr Synthesis of Pyrrole: Complete mechanistic description. (2020). YouTube. Available at: [Link]

• Tamaddon, F., et al. (2013). Room temperature aqueous Paal–Knorr pyrrole synthesis catalyzed by aluminum tris(dodecyl sulfate)
• Minetto, G., et al. (2005). Microwave-Assisted Paal-Knorr Reaction – Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. Synlett.

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Technical Support Center: Catalyst Selection for Efficient Paal-Knorr Reaction of Anilines

Welcome to the Technical Support Center for the Paal-Knorr synthesis of N-aryl pyrroles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for this cornerstone reaction. Our goal is to empower you with the knowledge to select the optimal catalyst and conditions for your specific aniline and 1,4-dicarbonyl substrates, ensuring efficient and successful pyrrole synthesis.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries regarding catalyst selection and reaction conditions for the Paal-Knorr reaction with anilines.

Q1: What is the fundamental role of the catalyst in the Paal-Knorr reaction of anilines?

A catalyst, typically an acid, is crucial for accelerating the Paal-Knorr reaction. Its primary role is to protonate one of the carbonyl groups of the 1,4-dicarbonyl compound. This activation increases the electrophilicity of the carbonyl carbon, facilitating the nucleophilic attack by the aniline. The catalyst also promotes the subsequent dehydration steps, leading to the formation of the aromatic pyrrole ring.[1][2]

Q2: What are the main classes of catalysts used for this reaction?

The catalysts for the Paal-Knorr synthesis of N-aryl pyrroles can be broadly categorized into:

• Brønsted Acids: These are proton donors and are the most traditional catalysts for this reaction.[3][4][5] Examples include acetic acid, p-toluenesulfonic acid (p-TsOH), sulfuric acid (H₂SO₄), hydrochloric acid (HCl), and trifluoroacetic acid (TFA).[3][6]

• Lewis Acids: These are electron-pair acceptors. They activate the carbonyl group by coordinating to the carbonyl oxygen. Common Lewis acid catalysts include scandium triflate (Sc(OTf)₃), bismuth nitrate (Bi(NO₃)₃), zinc chloride (ZnCl₂), and various metal halides.[3][7][8]

• Heterogeneous Solid Acids: These are solid materials with acidic properties, such as clays (e.g., montmorillonite K10), zeolites, and sulfonic acid-functionalized resins (e.g., Amberlyst-15) or silica.[9][10] Their main advantage is the ease of separation from the reaction mixture, allowing for catalyst recycling and simpler product purification.[9]

Q3: Can the Paal-Knorr reaction with anilines be performed without a catalyst?

While the reaction can sometimes proceed without a catalyst, particularly at high temperatures, it is often very slow.[11] In some cases, especially with highly nucleophilic anilines, catalyst- and solvent-free conditions have been reported to be effective, offering a "green" chemistry approach.[11] However, for most applications, a catalyst is necessary to achieve reasonable reaction times and high yields.

Q4: How does the electronic nature of the aniline affect the reaction?

The nucleophilicity of the aniline is a critical factor.

• Electron-donating groups (e.g., -OCH₃, -CH₃) on the aniline ring increase its nucleophilicity, generally leading to faster reaction rates.

• Electron-withdrawing groups (e.g., -NO₂, -CN, halides) decrease the aniline's nucleophilicity, which can significantly slow down or even inhibit the reaction.[12] In such cases, more forcing conditions (higher temperatures, stronger catalysts) may be required.[12]

Catalyst Selection Guide

Choosing the right catalyst is paramount for a successful Paal-Knorr synthesis. This section provides a comparative overview to guide your selection process.

Comparative Data of Common Catalysts

Catalyst Type	Examples	Typical Conditions	Advantages	Disadvantages
Brønsted Acids	p-TsOH, TFA, Acetic Acid, H₂SO₄	Reflux in solvents like toluene, ethanol, or neat	Readily available, inexpensive	Harsh conditions may be required, potential for side reactions, difficult to remove
Lewis Acids	Sc(OTf)₃, Bi(NO₃)₃, ZnCl₂, FeCl₃	Often milder conditions, can be used in catalytic amounts	High efficiency, mild reaction conditions	Can be expensive, moisture-sensitive, potential for metal contamination in the product
Heterogeneous	Montmorillonite K10, Amberlyst-15, Silica Sulfuric Acid	Solvent-free or in non-polar solvents, moderate temperatures	Easily recoverable and reusable, simplified workup, environmentally friendly	May have lower activity than homogeneous catalysts, potential for pore-size limitations
Other Catalysts	Iodine (I₂)	Solvent-free, room temperature	Mild conditions, high yields	Less effective for deactivated anilines

This table provides a general overview. Optimal conditions should be determined experimentally.

Decision-Making Workflow for Catalyst Selection

The following diagram outlines a logical approach to selecting a catalyst based on the properties of your aniline substrate.

Caption: Catalyst selection workflow based on aniline electronics.

Troubleshooting Guide

Even with careful planning, experimental challenges can arise. This section addresses common problems in a question-and-answer format.

Q1: My reaction is very slow or gives a low yield. What can I do?

• Problem: Insufficiently reactive aniline. As mentioned, anilines with electron-withdrawing groups are less nucleophilic.[12]

  • Solution:

    • Increase Catalyst Acidity/Concentration: Switch from a weak acid like acetic acid to a stronger one like p-TsOH or TFA.[6] A stronger catalyst will more effectively protonate the dicarbonyl, making it more susceptible to attack by the weakly nucleophilic aniline.

    • Employ a Lewis Acid Catalyst: Lewis acids such as Sc(OTf)₃ can be very effective, even under mild conditions, for challenging substrates.[7][8]

    • Increase Reaction Temperature: If your starting materials and desired product are thermally stable, increasing the temperature can significantly improve the reaction rate. Microwave irradiation is a highly effective method for rapidly heating the reaction mixture and can dramatically reduce reaction times.[13]

Q2: I am observing a significant amount of a furan byproduct. How can I suppress its formation?

• Problem: The 1,4-dicarbonyl compound is undergoing self-condensation to form a furan, which is a common side reaction in the Paal-Knorr synthesis, especially under strongly acidic conditions (pH < 3).[12][14]

  • Solution:

    • Use a Weaker Acid: If you are using a strong Brønsted acid like H₂SO₄, consider switching to a milder one like acetic acid or p-TsOH.

    • Control the pH: Ensure the reaction is not overly acidic. The reaction can be performed under neutral or weakly acidic conditions to favor pyrrole formation.[14]

    • Employ a Lewis Acid or Heterogeneous Catalyst: These catalysts can sometimes offer better selectivity for the desired pyrrole product over the furan byproduct.

Q3: The reaction mixture is turning into a dark tar, and I can't isolate my product. What is happening?

• Problem: Polymerization or degradation of starting materials or the product is occurring. This is often due to excessively harsh reaction conditions (high temperatures and/or very strong acids) for prolonged periods.[15]

  • Solution:

    • Reduce Reaction Temperature and Time: Monitor the reaction closely using Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid prolonged heating after the reaction is complete.[16]

    • Use a Milder Catalyst: A very strong acid can promote unwanted side reactions and decomposition. Consider using a milder Brønsted acid or a Lewis acid under more controlled conditions.

    • Solvent Selection: Ensure the chosen solvent is appropriate for the reaction temperature and does not contribute to degradation.

Troubleshooting Flowchart

Caption: A flowchart for troubleshooting common Paal-Knorr issues.

Experimental Protocols

This section provides a representative experimental protocol for the synthesis of an N-aryl pyrrole using a common Brønsted acid catalyst.

Protocol: Synthesis of 1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole

Objective: To synthesize an N-aryl pyrrole from 2,5-hexanedione and p-anisidine using trifluoroacetic acid (TFA) as the catalyst.

Materials:

• 2,5-Hexanedione

• p-Anisidine (4-methoxyaniline)

• Trifluoroacetic acid (TFA)

• Ethanol

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2,5-hexanedione (1.0 eq) and p-anisidine (1.0 eq) in ethanol.

• Catalyst Addition: Add a catalytic amount of trifluoroacetic acid (e.g., 10 mol%) to the mixture.

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure 1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole.

This guide provides a comprehensive starting point for catalyst selection and troubleshooting in the Paal-Knorr synthesis of N-aryl pyrroles. Remember that the optimal conditions are often substrate-dependent, and empirical optimization is a key part of the research process.

References

• Paal–Knorr synthesis - Wikipedia. Available at: [Link]

• Venugopala, K. N., Prasanna, R. T., & Odhav, B. (2013). Trifluoroacetic Acid: An Efficient Catalyst for Paal-Knorr Pyrrole Synthesis and Its Deprotection. Asian Journal of Chemistry, 25(15), 8685.

• Paal-Knorr Furan Synthesis - Organic Chemistry Portal. Available at: [Link]

• Ammonium niobium oxalate (ANO) as an efficient catalyst in the Paal–Knorr synthesis of N-substituted pyrroles - RSC Publishing. Available at: [Link]

• Recent Advancements in Pyrrole Synthesis - PMC - PubMed Central. Available at: [Link]

• Balakrishna, A., et al. (2018). Paal–Knorr synthesis of pyrroles.

• A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles. - ResearchGate. Available at: [Link]

• Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal. Available at: [Link]

• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - MDPI. Available at: [Link]

• Recent Advances in the Synthesis of Pyrroles - SciSpace. Available at: [Link]

• Full article: Paal–Knorr synthesis of pyrroles: from conventional to green synthesis. Available at: [Link]

• RECENT ADVANCES IN THE SYNTHESIS OF PYRROLE DERIVATIVES: MECHANISM - ijprems. Available at: [Link]

• Recent approaches in the organocatalytic synthesis of pyrroles - RSC Publishing. Available at: [Link]

• The effect of different catalysts in the Paal-Knorr reaction a - ResearchGate. Available at: [Link]

• An Approach to the Paal—Knorr Pyrroles Synthesis Catalyzed by Sc(OTf)3 under Solvent-Free Conditions. - ResearchGate. Available at: [Link]

• The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles - Green Chemistry (RSC Publishing). Available at: [Link]

• Microwave‐Assisted Paal–Knorr Reaction – Three‐Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes | Request PDF - ResearchGate. Available at: [Link]

• Stronger Brønsted Acids | Chemical Reviews - ACS Publications. Available at: [Link]

• Brønsted-Lowry and Lewis Acid-Base Theories | Inorganic Chemistry I Class Notes. Available at: [Link]

• Bronsted-Lowry vs. Lewis Theory of Acid and Bases - PSIBERG. Available at: [Link]

• Mechanism of the Paal–Knorr reaction: the importance of water mediated hemialcohol pathway - RSC Publishing. Available at: [Link]

• 3.2: Brønsted and Lewis Acids and Bases - Chemistry LibreTexts. Available at: [Link]

• Formation and Reactions of Brønsted and Lewis Acid Adducts with Electron-Rich Heteroaromatic Compounds - PMC - NIH. Available at: [Link]

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Technical Support Center: Purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Welcome to the technical support center for the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the specific challenges associated with its purification.

I. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems that may arise during the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and provides actionable solutions based on established chemical principles.

Issue 1: Oily Product or Failure to Crystallize

Question: My final product is an oil and will not crystallize, or the yield of crystals is very low. What could be the cause and how can I fix it?

Answer:

This is a common issue that can stem from several factors, primarily the presence of impurities that inhibit crystal lattice formation.

Potential Causes & Solutions:

• Residual Starting Materials: The Paal-Knorr synthesis, a common route to this compound, involves the condensation of a 1,4-dicarbonyl compound (2,5-hexanedione) with a primary amine (in this case, an aniline derivative).[1][2] Incomplete reaction can leave unreacted starting materials in your crude product.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure full consumption of the limiting reagent.[3] If the reaction is stalled, consider extending the reaction time or gently heating.

• Byproducts from Side Reactions: The Paal-Knorr synthesis, while generally efficient, can be sensitive to reaction conditions.[4][5] Harsh acidic conditions or prolonged heating can lead to degradation or side reactions, generating impurities that are structurally similar to the desired product.

  • Solution: Employ milder reaction conditions. For instance, using a weak acid like acetic acid can catalyze the reaction effectively without promoting significant byproduct formation.[3][6]

• Improper Solvent for Recrystallization: The choice of solvent is critical for successful recrystallization. An ideal solvent will dissolve the compound well at elevated temperatures but poorly at lower temperatures.[7]

  • Solution: A common and effective solvent for recrystallizing similar aromatic amines is ethanol. You can also explore solvent systems like ethanol/water or hexane/ethyl acetate mixtures. Experiment with small amounts of your crude product to find the optimal solvent or solvent pair.

Experimental Protocol: Optimizing Recrystallization

• Solvent Screening: In separate test tubes, dissolve a small amount of the crude oily product in a minimal amount of different hot solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene).

• Cooling and Observation: Allow the solutions to cool slowly to room temperature, then place them in an ice bath. Observe which solvent yields the most significant amount of crystalline precipitate.

• Scaling Up: Once an appropriate solvent is identified, dissolve the bulk of the crude product in the minimum amount of the hot solvent.

• Slow Cooling: Allow the solution to cool slowly to room temperature. Rapid cooling can lead to the precipitation of impurities.[7]

• Inducing Crystallization (If Necessary): If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.

Issue 2: Persistent Colored Impurities

Question: My product is consistently off-white or colored, even after initial purification attempts. How can I remove these colored impurities?

Answer:

Colored impurities often arise from oxidation of the aniline moiety or from highly conjugated byproducts.

Potential Causes & Solutions:

• Oxidation of the Aniline Group: Anilines are susceptible to air oxidation, which can form colored impurities.

  • Solution 1: Activated Carbon Treatment: During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated carbon (charcoal). The activated carbon will adsorb many of the colored impurities. Hot filter the solution to remove the carbon before allowing it to cool and crystallize.

  • Solution 2: Workup under Inert Atmosphere: When possible, perform extractions and solvent removal steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Chromatographic Impurities: Some byproducts may have polarities very similar to the desired product, making them difficult to remove by simple recrystallization.

  • Solution: Column Chromatography: Silica gel column chromatography is a highly effective method for separating compounds with different polarities.[3][8] A gradient elution with a non-polar solvent (e.g., hexanes) and a moderately polar solvent (e.g., ethyl acetate) can effectively separate the target compound from more polar or less polar impurities.

Experimental Protocol: Column Chromatography for Decolorization

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a chromatography column with silica gel in a non-polar solvent (e.g., hexane).

• Loading: Carefully load the silica with the adsorbed product onto the top of the column.

• Elution: Begin eluting with a non-polar solvent and gradually increase the polarity by adding a more polar solvent (e.g., a gradient of 0% to 20% ethyl acetate in hexane).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure, colorless product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Issue 3: Low Purity Despite Multiple Purification Steps

Question: I have tried recrystallization and column chromatography, but my product purity (as determined by NMR or LC-MS) is still not satisfactory. What else can I do?

Answer:

If standard methods are insufficient, more advanced or alternative techniques may be necessary. This situation suggests the presence of a persistent impurity with very similar physicochemical properties to your product.

Potential Causes & Solutions:

• Isomeric Impurities: The synthesis may produce isomers that are very difficult to separate by conventional methods.

  • Solution: Preparative HPLC: High-Performance Liquid Chromatography (HPLC) offers much higher resolution than standard column chromatography and can often separate closely related isomers.

• Thermally Labile Compound: The compound may be degrading during purification steps that involve heating.

  • Solution: Low-Temperature Recrystallization or Chromatography: If you suspect thermal instability, perform recrystallization at lower temperatures with appropriate solvent systems or conduct chromatography in a cold room.

II. Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and physical state of pure 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline?

A1: While specific data for this exact compound can be limited, analogous compounds are often crystalline solids at room temperature. The pure compound should be a white to off-white solid.

Q2: What are the key considerations for the Paal-Knorr synthesis to minimize purification challenges?

A2: To facilitate easier purification, consider the following during synthesis:

• Stoichiometry: Use a slight excess of the more volatile reactant (often the dicarbonyl compound) to ensure complete conversion of the aniline.

• Catalyst: Use a mild acid catalyst like acetic acid to avoid harsh conditions that can lead to side reactions.[1][6]

• Reaction Monitoring: Regularly monitor the reaction by TLC to determine the optimal reaction time and avoid prolonged heating.[3]

Q3: Are there any specific safety precautions I should take when handling 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline?

A3: Yes. Based on data for similar aromatic amines, this compound may be harmful if swallowed, in contact with skin, or inhaled. It may also cause skin and eye irritation.[9] Always handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

III. Visualization of Purification Workflow

The following diagram illustrates a logical workflow for the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, incorporating the troubleshooting steps discussed.

Caption: A logical workflow for the purification of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

IV. Quantitative Data Summary

The following table summarizes key physical and chemical properties of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	PubChem[9]
Molecular Weight	186.25 g/mol	PubChem[9]
CAS Number	2405-01-8	PubChem[9]

V. References

• 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. National Center for Biotechnology Information. [Link]

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline. PubChem, National Center for Biotechnology Information. [Link]

• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ANILINE. Matrix Fine Chemicals. [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. [Link]

• Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. [Link]

• Paal–Knorr synthesis. Wikipedia. [Link]

• Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. ResearchGate. [Link]

• Paal–Knorr synthesis of pyrroles: from conventional to green synthesis. ResearchGate. [Link]

• Recrystallization. Scribd. [Link]

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• 6. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
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• 8. 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethyl­idene]aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline | C12H14N2 | CID 737560 - PubChem [pubchem.ncbi.nlm.nih.gov]

preventing oxidation and degradation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline during storage

Technical Support Center: 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Welcome to the dedicated technical support guide for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. This document provides researchers, scientists, and drug development professionals with expert guidance on preventing the oxidation and degradation of this compound during storage. Adherence to these protocols is critical for maintaining sample integrity, ensuring experimental reproducibility, and preserving the compound's therapeutic potential.

Overview: Understanding the Inherent Instability

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is a molecule susceptible to degradation due to two primary structural features:

• The Aromatic Amine Moiety: The primary aniline group is highly electron-rich and readily undergoes oxidation when exposed to atmospheric oxygen. This process can lead to the formation of highly colored quinone-imine structures and other degradation byproducts, rendering the compound impure and potentially altering its biological activity.[1]

• The Pyrrole Ring: Pyrrole is an electron-rich heterocycle that can be prone to oxidative degradation and polymerization, especially when exposed to air and light.[2] The combination of these two functional groups necessitates stringent storage and handling procedures.

This guide is structured to provide both quick-reference solutions and in-depth explanations to address challenges you may encounter.

Quick Reference: Recommended Storage Conditions

For immediate guidance, please refer to the summary table below. These conditions are designed to maximize the shelf-life and stability of the compound.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen to prevent oxidation of the aniline and pyrrole moieties.[3][4][5]
Temperature	-20°C or lower	Reduces the kinetic rate of degradation reactions.[1][6]
Light	Protect from all light sources	Store in an amber vial and in a dark location (e.g., inside a freezer box) to prevent photodecomposition.[7]
Container	Borosilicate glass vial with a PTFE-lined cap	Provides an inert storage surface and a superior seal against atmospheric ingress.[7][8]
Handling	Aliquot upon receipt	Avoids repeated freeze-thaw cycles and exposure of the bulk material to the atmosphere.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, providing the scientific reasoning behind our recommended protocols.

Q1: My compound, which was initially a white or off-white solid, has turned yellow/brown. What happened?

A: A color change is the most common visual indicator of oxidative degradation. The aniline functional group is likely oxidizing to form colored impurities.[1] This is accelerated by exposure to oxygen, light, and elevated temperatures. Once the color has changed, the purity of the compound is compromised, and it may not be suitable for sensitive downstream applications.

Q2: Why is an inert atmosphere so critical for this specific compound?

A: Oxygen is the primary driver of degradation for this molecule. The process, known as auto-oxidation, involves a series of radical reactions. By replacing the oxygen-containing air in the vial's headspace with an inert gas like argon or nitrogen, you remove a key reactant required for this degradation pathway to proceed.[3][9] This technique, often called inerting or blanketing, is standard practice for preserving air-sensitive reagents.[7][10][11]

Q3: Is refrigeration at 4°C sufficient, or is a -20°C freezer necessary?

A: While 4°C is better than room temperature, -20°C is strongly recommended for long-term storage. Chemical degradation reactions, including oxidation, are kinetic processes. According to the Arrhenius equation, reaction rates decrease significantly as the temperature is lowered. Storing at -20°C effectively "freezes" the degradation process, providing a much longer shelf-life compared to 4°C.[1]

Q4: Can I add an antioxidant stabilizer to the solid compound?

A: While amine-type antioxidants are used to stabilize materials like lubricating oils, adding a stabilizer to a high-purity solid compound intended for research is generally not recommended.[12] Doing so would introduce an impurity that could interfere with your experiments, alter the compound's pharmacology, and complicate analytical characterization. The preferred and scientifically accepted method for protecting the pure solid is to prevent exposure to oxygen and light through proper storage, not by introducing another chemical agent.

Q5: How should I handle the compound when I need to weigh it for an experiment?

A: To maintain integrity, weighing and handling should be performed as quickly as possible, ideally within an inert atmosphere glovebox. If a glovebox is not available, you can minimize exposure by using a "nitrogen blanket" technique where a gentle stream of nitrogen is passed over the solid while you are weighing it. For detailed instructions, see the protocol section below.

Troubleshooting Guide

If you suspect your sample has degraded, follow this logical workflow to diagnose the issue and determine the appropriate course of action.

Caption: Troubleshooting workflow for degraded 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Experimental Protocols

Protocol 1: Aliquoting and Storage Under Inert Gas

This protocol describes the best practice for portioning and storing the compound upon first receipt to ensure long-term stability.

Workflow Diagram:

Caption: Workflow for aliquoting and storing air-sensitive compounds.

Step-by-Step Methodology:

• Preparation: Gather the required number of small (e.g., 1-2 mL) amber glass vials with PTFE-lined screw caps. Ensure vials are clean and dry by placing them in a 120°C oven overnight and cooling them under a stream of inert gas or in a desiccator.

• Inert Environment: Transfer the main vial of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and the clean, empty vials into an inert atmosphere glovebox.

• Aliquoting: Carefully open the main vial. Using a clean spatula, promptly weigh the desired amount of the solid into each new vial. Work efficiently to minimize the time the bulk material is exposed.

• Sealing: Tightly cap each new aliquot vial inside the glovebox to trap the inert atmosphere.

• Alternative (No Glovebox): If a glovebox is unavailable, use a Schlenk line or a manifold connected to an inert gas source and a vacuum pump. Place the solid in the vial, attach it to the line, and carefully pull a vacuum. Gently refill the vial with inert gas. Repeat this "evacuate-refill" cycle three times to ensure all oxygen has been removed. Seal the vial tightly under a positive pressure of the inert gas.

• Final Steps: Securely wrap the cap-vial interface of each aliquot with parafilm for an extra barrier against moisture and air.

• Labeling: Clearly label each vial with the compound name, concentration/mass, date of aliquoting, and batch number.

• Storage: Place the labeled vials into a secondary container (like a freezer box) and store them in a designated -20°C (or colder) freezer that is not frost-free, as frost-free cycles can cause temperature fluctuations.

References

• Advanced Degradation of Aniline in Secondary Effluent from a Chemical Industry Park by Cobalt Ferrite/Peracetic Acid System. MDPI.[Link]

• Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. ResearchGate.[Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications.[Link]

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline | C12H14N2 | CID 737560. PubChem.[Link]

• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine. MDPI.[Link]

• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine. ResearchGate.[Link]

• Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. ResearchGate.[Link]

• Enzymatic synthesis of novel pyrrole esters and their thermal stability. PMC - NIH.[Link]

• Light-Activated Sensitive Probes for Amine Detection. ResearchGate.[Link]

• Packaging, Inerting and Blanketing. Air Products.[Link]

• Inhibition of amine oxidation - US20120271026A1.

• Novel Pyrrole Derivatives as Multi-Target Agents for the Treatment of Alzheimer's Disease: Microwave-Assisted Synthesis, In Silico Studies and Biological Evaluation. NIH.[Link]

• Association between aromatic amines and serum neurofilament light chain as a biomarker of neural damage: a cross-sectional study from NHANES. PubMed Central.[Link]

• What Is The Role Of Amine Type Antioxidants In Lubricating Oils? minglan Chemical.[Link]

• Tank blanketing. Wikipedia.[Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.[Link]

• Amine Storage Conditions: Essential Guidelines for Safety. diplomata comercial.[Link]

• Diketopyrrolo[3,4-c]pyrrole derivative as a promising ligand for the stabilization of G-quadruplex DNA structures. PubMed.[Link]

• Enhanced Optical and Thermal Stability of Blue Pyrrole Derivatives for Color Filter in Image Sensors. MDPI.[Link]

• Synthesis of high thermal stability Polypropylene copolymers with pyrrole functionality. Digital CSIC.[Link]

• Sensitive and Discriminative Fluorescent Detection of Volatile Primary Aliphatic Diamine Vapors from Monoamines. MDPI.[Link]

• Blanketing vs. Inerting in Oil & Gas: What's the Difference and When to Use Each? Generon.[Link]

• Development of an Amine Antioxidant Depletion Diagnosis Method Using Colorimetric Analysis of Membrane Patches. PHM Society.[Link]

• Nitrogen Blanketing & Padding for Tanks, Transformers, More. GENERON.[Link]

• Pyrrole. Wikipedia.[Link]

• Mechanism of action of amine-type antioxidants at temperatures above 110 °C. ResearchGate.[Link]

• Oxidation of aniline and some para-substituted anilines by benzimidazolium fluorochromate in aqueous acetic acid medium – A kinetic and mechanistic study. ResearchGate.[Link]

• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Waters.[Link]

• The manipulation of air-sensitive compounds. Neilson Lab.[Link]

• Aromatic Amines. SUNDARBAN MAHAVIDYALAYA.[Link]

• Survey on Antioxidants Used as Additives to Improve Biodiesel's Stability to Degradation through Oxidation. MDPI.[Link]

• Enzymatic synthesis of novel pyrrole esters and their thermal stability. PubMed.[Link]

• Reinvestigating Pyrrol-2-One-Based Compounds: From Antimicrobial Agents to Promising Antitumor Candidates. MDPI.[Link]

• Lessons learnt from fitting an inert gas blanketing facility to an existing storage silo. IChemE.[Link]

• 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. NIH.[Link]

• Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. ResearchGate.[Link]

• New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. NIH.[Link]

• pyrrole synthesis and reactions - furan organic chemistry. YouTube.[Link]

• Kinetics and mechanism of 2,6-dimethyl-aniline degradation by hydroxyl radicals. PubMed.[Link]

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• 11. neilsonlab.colostate.edu [neilsonlab.colostate.edu]
• 12. minglanchem.com [minglanchem.com]

scaling up the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline for bulk preparation

Technical Support Center: Bulk Preparation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Welcome to the technical support center for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. This guide is designed for researchers, chemists, and process development professionals to facilitate the successful scale-up of this valuable compound. Here, we address common challenges, provide detailed troubleshooting advice, and offer optimized protocols grounded in established chemical principles.

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is most commonly achieved via the Paal-Knorr pyrrole synthesis, a robust and versatile method for constructing pyrrole rings.[1][2] This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, 2,5-hexanedione, with a primary amine, 1,2-phenylenediamine (or 2-nitroaniline followed by a reduction step). While straightforward on a lab scale, scaling this process for bulk preparation introduces challenges related to reaction kinetics, thermal management, impurity control, and product isolation.

This guide provides the necessary insights to navigate these complexities, ensuring a safe, efficient, and reproducible bulk synthesis campaign.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and why is it preferred for scale-up?

A1: The most prevalent and scalable route is the Paal-Knorr synthesis, which condenses 2,5-hexanedione with 1,2-phenylenediamine.[2] This method is preferred for its operational simplicity, high atom economy, and the general availability of the starting materials. The reaction can often be run under mild, weakly acidic conditions, which is advantageous for large-scale operations as it minimizes the need for highly corrosive reagents and specialized equipment.

Q2: What are the critical reaction parameters to control during a Paal-Knorr synthesis scale-up?

A2: The three most critical parameters are pH, temperature, and reaction time.

• pH: The reaction requires neutral to weakly acidic conditions. Acetic acid is a common choice to catalyze the reaction. If the pH is too low (e.g., < 3), the formation of furan byproducts from the self-condensation of 2,5-hexanedione can become a significant competing pathway, reducing the yield of the desired pyrrole.[3]

• Temperature: While heating is necessary to drive the condensation, excessive temperatures can lead to side reactions and degradation of the starting materials or the product. Careful temperature control is crucial. Microwave-assisted heating has shown promise in reducing reaction times and improving yields on a smaller scale, but conventional heating with precise control is standard for bulk production.[4]

• Reaction Time: Prolonged reaction times do not always equate to higher yields and can lead to the formation of impurities. The reaction progress should be monitored diligently using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to determine the optimal endpoint.[4]

Q3: Can I use 2-nitroaniline instead of 1,2-phenylenediamine as the starting material?

A3: Yes, this is a viable alternative strategy. You would first perform the Paal-Knorr condensation between 2-nitroaniline and 2,5-hexanedione to form 1-(2-nitrophenyl)-2,5-dimethyl-1H-pyrrole. This intermediate is then subjected to a reduction step (e.g., catalytic hydrogenation or reduction with a metal like tin or iron in acidic media) to convert the nitro group to the amine, yielding the final product. This two-step approach can sometimes offer advantages in purification, as the polarity of the intermediate is significantly different from the final product.

Q4: What are the main safety concerns when handling 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and its precursors?

A4: The target compound, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, is classified as harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and serious eye irritation.[5] Precursors like 1,2-phenylenediamine are also toxic and sensitizers. 2,5-Hexanedione is a flammable liquid and can cause irritation. Therefore, all manipulations should be conducted in a well-ventilated fume hood, and appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn.[6] For bulk preparations, additional safety measures such as grounding equipment to prevent static discharge and having appropriate spill control materials readily available are essential.[6]

Troubleshooting Guide: Overcoming Scale-Up Challenges

This section addresses specific problems that may arise during the bulk synthesis and provides a logical, step-by-step approach to resolving them.

Problem	Potential Cause(s)	Troubleshooting & Optimization Steps
Low Yield of Final Product	1. Incorrect pH: Reaction medium is too acidic, favoring furan byproduct formation.[4] 2. Sub-optimal Temperature: Insufficient heat to drive the reaction to completion or excessive heat causing degradation. 3. Impure Starting Materials: Purity of 2,5-hexanedione or the aniline is critical.[4] 4. Inefficient Water Removal: The reaction is a condensation that produces water; its presence can inhibit the reaction equilibrium.	1. pH Control: Buffer the reaction with a weak acid/base pair or use glacial acetic acid as both catalyst and solvent. Avoid strong mineral acids. 2. Temperature Optimization: Run small-scale optimization reactions at different temperatures (e.g., 80°C, 100°C, 120°C) and monitor by HPLC to find the sweet spot between reaction rate and impurity formation. 3. Reactant Purity: Ensure 2,5-hexanedione is freshly distilled if its purity is questionable. Use high-purity aniline. 4. Water Removal: If using a solvent like toluene or xylene, employ a Dean-Stark apparatus to azeotropically remove water as it forms, driving the reaction forward.
Significant Impurity Detected (e.g., Furan Derivative)	1. Excessively Acidic Conditions: As noted, pH < 3 strongly favors the Paal-Knorr furan synthesis pathway. 2. High Reaction Temperature: High heat can promote the self-condensation of the diketone.	1. Raise pH: Switch from a strong acid catalyst to a milder one like acetic acid or consider running the reaction neat (solvent-free) or with a non-acidic catalyst.[7] 2. Lower Temperature: Reduce the reaction temperature and compensate with a slightly longer reaction time, monitoring closely by TLC/HPLC.
Product is Dark/Oily and Difficult to Purify	1. Oxidation of Aniline: Aromatic amines, especially anilines, are susceptible to air oxidation, which forms colored impurities. 2. Polymerization/Side Reactions: High temperatures or prolonged reaction times can lead to the formation of high-molecular-weight, tarry byproducts.	1. Inert Atmosphere: Conduct the reaction and subsequent workup under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidation. 2. Control Reaction Time: Do not let the reaction run significantly past the point of completion as determined by in-process controls. 3. Purification Strategy: See the "Bulk Purification" section below. Standard silica gel chromatography can be challenging.
Difficulty Isolating the Product from the Reaction Mixture	1. Product Solubility: The product may have significant solubility in the reaction solvent, leading to losses during workup. 2. Emulsion Formation: During aqueous workup, emulsions can form, making phase separation difficult.	1. Solvent Selection: Choose a solvent in which the product has lower solubility at room temperature or can be easily precipitated by adding an anti-solvent. 2. Workup Modification: After the reaction, distill off the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and perform aqueous washes. To break emulsions, add brine (saturated NaCl solution).[4]

Troubleshooting Workflow Diagram

Sources

• 1. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. rgmcet.edu.in [rgmcet.edu.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline | C12H14N2 | CID 737560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy - PMC [pmc.ncbi.nlm.nih.gov]

managing impurities in the 1,4-dicarbonyl starting material for pyrrole synthesis

<Technical Support Center: Pyrrole Synthesis Excellence

A Foreword on Starting Material Integrity: The successful synthesis of pyrroles via the Paal-Knorr reaction is fundamentally reliant on the quality of the 1,4-dicarbonyl starting material. Often, inexplicable low yields, challenging purifications, and reaction failures can be traced back to impurities within this key reagent. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and rectify issues arising from impure 1,4-dicarbonyl compounds, ensuring robust and reproducible pyrrole synthesis.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Enemy

This section addresses the most pressing questions regarding impurities in 1,4-dicarbonyl starting materials.

Q1: What are the typical impurities in 1,4-dicarbonyl compounds and from where do they originate?

A1: Impurities in 1,4-dicarbonyls are often remnants of their synthetic route or products of degradation. Key sources include:

• Unreacted Starting Materials: For instance, in syntheses involving acylation of ketone enolates, the initial ketone may persist as an impurity.[1][2]

• By-products of Synthesis: The specific synthesis method for the 1,4-dicarbonyl will dictate the potential by-products. For example, methods involving Michael additions could have side-products from unintended reaction pathways.[1][2]

• Degradation Products: 1,4-dicarbonyls can be susceptible to self-condensation (especially under acidic or basic conditions), oxidation, or polymerization upon storage, leading to a complex mixture of higher molecular weight species.[3]

• Residual Solvents and Reagents: Solvents from the synthesis or purification of the dicarbonyl, as well as un-quenched reagents, can be carried over.[4]

Q2: How can seemingly minor impurities derail my Paal-Knorr pyrrole synthesis?

A2: Even trace amounts of impurities can have a disproportionately large negative impact on the reaction.[4] These include:

• Yield Reduction: Impurities can react with the amine or the dicarbonyl, leading to the formation of undesired side products and consuming the starting materials.

• Reaction Inhibition: Some impurities can interfere with the reaction mechanism, for example, by altering the pH of the reaction medium, which is critical for the Paal-Knorr synthesis.[5] Acidic or basic impurities can also catalyze degradation of the desired product.[3]

• Purification Complications: The formation of multiple side-products significantly complicates the isolation and purification of the target pyrrole.

Q3: What analytical methods are recommended for detecting impurities in my 1,4-dicarbonyl starting material?

A3: A combination of chromatographic and spectroscopic techniques is essential for a thorough purity assessment:

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantifying the purity of the main component and detecting non-volatile impurities.[4]

• Gas Chromatography (GC): Ideal for identifying and quantifying volatile impurities, such as residual solvents.[4]

• Mass Spectrometry (MS): Often coupled with HPLC or GC (LC-MS or GC-MS), it provides molecular weight information crucial for identifying unknown impurities.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation of the main component and any significant impurities.[6]

• Fourier-Transform Infrared Spectroscopy (FT-IR): Can indicate the presence of unexpected functional groups that may belong to impurities.[6]

Part 2: Troubleshooting Guide - From Symptoms to Solutions

This guide provides a systematic approach to resolving common issues in pyrrole synthesis that may be linked to the purity of the 1,4-dicarbonyl starting material.

Observed Problem	Potential Impurity-Related Cause	Recommended Troubleshooting Steps & Rationale
Low or No Product Formation	The 1,4-dicarbonyl is of low purity, containing significant amounts of non-reactive impurities.	1. Confirm Identity and Purity: Use NMR and LC-MS or GC-MS to verify the identity and purity of the starting material. This will confirm if the desired dicarbonyl is present and in what concentration. 2. Purify the Starting Material: If the purity is below 95%, purification is recommended. See the protocols in Part 3.
Complex Reaction Mixture (Multiple Spots on TLC)	The starting dicarbonyl contains reactive impurities that are also participating in the reaction, leading to a variety of side products.	1. Analyze the Crude Reaction Mixture: Use LC-MS to identify the major side products. This can provide clues about the nature of the impurities. 2. Purify the Starting Material: A cleaner starting material will lead to a cleaner reaction.
Dark or Tarry Reaction Mixture	The presence of acidic or basic impurities can catalyze polymerization and degradation of the starting materials and/or the pyrrole product.	1. Neutral Wash: Before use, dissolve the 1,4-dicarbonyl in a suitable organic solvent and wash with a saturated solution of sodium bicarbonate (to remove acidic impurities) or dilute acid (to remove basic impurities), followed by a water wash. 2. Purification: If the issue persists, purification by chromatography or distillation is necessary.

Part 3: Experimental Protocols for Purification

When impurity issues are identified, the following purification protocols can be employed.

Protocol 1: Purification by Column Chromatography

This is a highly effective method for removing a broad range of impurities.

Methodology:

• TLC Analysis: Develop a TLC method that shows good separation between the 1,4-dicarbonyl and its impurities. This will guide the choice of solvent system for the column.

• Column Preparation: Pack a chromatography column with silica gel or another appropriate stationary phase.

• Sample Loading: Dissolve the impure 1,4-dicarbonyl in a minimal amount of the chosen eluent and load it onto the column.

• Elution: Run the column with the selected solvent system, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification by Distillation

This method is suitable for thermally stable 1,4-dicarbonyls with boiling points that are significantly different from their impurities.

Methodology:

• Apparatus Setup: Assemble a distillation apparatus. For high-boiling compounds, a vacuum distillation setup is required.

• Drying: Ensure the starting material is dry, as water can co-distill.

• Distillation: Heat the material and collect the fraction that distills at the expected boiling point of the pure compound.

• Purity Confirmation: Analyze the collected fraction by an appropriate analytical method (e.g., GC, NMR) to confirm its purity.

Part 4: Visualization of Workflow and Key Concepts

The following diagrams provide a visual representation of the troubleshooting workflow and the Paal-Knorr synthesis mechanism.

Caption: Troubleshooting workflow for impurity-related issues.

Caption: Simplified mechanism of the Paal-Knorr pyrrole synthesis.[7][8]

References

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available at: [Link]

• YouTube. Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method. Available at: [Link]

• Wikipedia. Paal–Knorr synthesis. Available at: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole. Available at: [Link]

• RGM College Of Engineering and Technology. Paal–Knorr synthesis of pyrroles. Available at: [Link]

• Organic Chemistry Portal. 1,4-Diketone synthesis by C-C coupling. Available at: [Link]

• Organic Chemistry Portal. Pyrrole synthesis. Available at: [Link]

• YouTube. Preparation and Restrosynthetic of 1,4-dicarbonyl compounds: for five-member heterocycle... Available at: [Link]

• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available at: [Link]

• Journal of the American Chemical Society. Stereodivergent Synthesis of 1,4-Dicarbonyl Compounds through Sulfonium Rearrangement: Mechanistic Investigation, Stereocontrolled Access to γ-Lactones and γ-Lactams, and Total Synthesis of Paraconic Acids. Available at: [Link]

• Cormica Pharma & Med Device Testing. Understanding Impurity Analysis. Available at: [Link]

• ResearchGate. 59 questions with answers in PYRROLES | Science topic. Available at: [Link]

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Technical Support Center: Overcoming Paal-Knorr Synthesis Limitations

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for heterocyclic synthesis. This guide is designed to provide senior application scientists and drug development professionals with in-depth troubleshooting and practical solutions for overcoming the limitations of the classical Paal-Knorr synthesis. While a cornerstone of heterocyclic chemistry, the Paal-Knorr reaction presents challenges that can impede the progress of critical research and development projects.[1][2][3] This resource offers a comprehensive analysis of these limitations and provides detailed, validated alternative synthetic routes.

Our focus is on providing not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your experimental design.

Troubleshooting & FAQs: When the Paal-Knorr Reaction Fails

The Paal-Knorr synthesis, a reaction that produces furans, pyrroles, or thiophenes from 1,4-diketones, is a valuable tool for creating substituted heterocycles that are key components in many natural products.[1] However, its practical application can be hampered by several factors. This section addresses common failure points and offers robust alternative strategies.

Question 1: My starting 1,4-dicarbonyl is difficult to synthesize or commercially unavailable. What are my options?

This is one of the most frequently encountered limitations of the Paal-Knorr synthesis.[4][5] The availability of the requisite 1,4-dicarbonyl precursor is a significant bottleneck.[1][4]

Answer: Explore Alternative Precursors and Syntheses

Several modern synthetic methods bypass the need for pre-formed 1,4-dicarbonyl compounds.

For Furan Synthesis: The Feist-Benary Furan Synthesis

This classical alternative utilizes readily available α-halo ketones and β-dicarbonyl compounds.[6][7] The reaction is typically base-catalyzed and proceeds under milder conditions than the often harsh acidic environment of the Paal-Knorr synthesis.[7]

Comparative Overview: Paal-Knorr vs. Feist-Benary Furan Synthesis

Feature	Paal-Knorr Furan Synthesis	Feist-Benary Furan Synthesis
Starting Materials	1,4-Dicarbonyl compounds	α-Halo ketones and β-dicarbonyl compounds
Catalyst	Typically acid-catalyzed (e.g., H₂SO₄, p-TsOH)[1][7]	Typically base-catalyzed (e.g., pyridine, ammonia)[7]
Key Transformation	Intramolecular cyclization and dehydration	Intermolecular condensation followed by cyclization
General Yields	Good to excellent, but substrate-dependent	Moderate to good[7]
Advantages	Straightforward for available 1,4-dicarbonyls	Utilizes commercially available starting materials
Disadvantages	Availability of 1,4-dicarbonyls can be a limitation[1][4][8]	May require a subsequent decarboxylation step[6]

Experimental Protocol: Feist-Benary Synthesis of Ethyl 2-methyl-5-phenylfuran-3-carboxylate [7]

• Materials:

  • Ethyl acetoacetate (1.30 g, 10 mmol)

  • Pyridine (0.87 g, 11 mmol)

  • 2-Bromoacetophenone (1.99 g, 10 mmol)

  • Ethanol (30 mL)

  • Diethyl ether

  • 1 M HCl

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • Dissolve ethyl acetoacetate in ethanol in a round-bottom flask.

  • Add pyridine to the stirred solution.

  • Add 2-bromoacetophenone portion-wise at room temperature.

  • Heat the reaction mixture to reflux for 4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Take up the residue in diethyl ether and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product.

  • Purify the product by column chromatography or recrystallization.

For Pyrrole Synthesis: The Hantzsch Pyrrole Synthesis

The Hantzsch synthesis provides an alternative route to pyrroles by condensing α-haloketones with β-ketoesters and ammonia or a primary amine.[9] This method is particularly useful for preparing highly substituted pyrroles.

For Thiophene Synthesis: The Gewald Aminothiophene Synthesis

The Gewald reaction is a multi-component reaction that produces highly functionalized 2-aminothiophenes from a ketone or aldehyde, a β-cyanoester (or similar active methylene compound), and elemental sulfur in the presence of a base.[10]

Question 2: My substrate contains acid-sensitive functional groups that are degraded by the harsh conditions of the Paal-Knorr reaction. How can I proceed?

The use of strong acids and prolonged heating in the Paal-Knorr synthesis can be detrimental to delicate functional groups.[1][2][3][4]

Answer: Employ Milder Catalytic Systems or Alternative Reactions

Modern variations of the Paal-Knorr synthesis and entirely different synthetic strategies offer milder reaction conditions.

Milder Catalysts for Paal-Knorr:

Recent advancements have introduced milder Lewis acids and solid acid catalysts that can promote the cyclization under less harsh conditions.[4] Examples include:

• Scandium(III) triflate (Sc(OTf)₃)[4]

• Bismuth(III) nitrate (Bi(NO₃)₃)[4]

• Montmorillonite clays[11]

• Iron(III) chloride[12]

Microwave-Assisted Paal-Knorr Synthesis:

Microwave irradiation can significantly accelerate the reaction, often leading to higher yields and shorter reaction times, thereby minimizing the degradation of sensitive substrates.[1][13]

Workflow for Microwave-Assisted Paal-Knorr Synthesis

Caption: A decision-making guide for choosing a suitable synthetic alternative.

Concluding Remarks

While the Paal-Knorr synthesis remains a valuable tool in the organic chemist's arsenal, its limitations necessitate a broader understanding of alternative and modern synthetic methodologies. By considering the availability of starting materials, the sensitivity of substrates, and the desired regiochemical outcome, researchers can select the most appropriate and efficient route for the synthesis of furans, pyrroles, and thiophenes. The continuous development of new catalytic systems and reaction pathways is expanding the possibilities for constructing these important heterocyclic scaffolds, which are crucial in the fields of medicine and materials science. [8][14][15][16]

References

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• ResearchGate. Paal–Knorr synthesis of pyrroles: from conventional to green synthesis | Request PDF. [Link]

• ResearchGate. Synthetic approaches to functionalized thiophenes. [Link]

• Organic Chemistry Portal. Paal-Knorr Thiophene Synthesis. [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

• Organic Chemistry Portal. Paal-Knorr Furan Synthesis. [Link]

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• REGIOSPECIFIC PREPARATION OF SUBSTITUTED FURANS FROM SOME 5-SUBSTITUTED DERIVATIVES OF 1,1-DIETHOXYALK-3-YN-2-ONES. [Link]

• RSC Publishing. Mechanism of the Paal–Knorr reaction: the importance of water mediated hemialcohol pathway. [Link]

• YouTube. Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method. [Link]

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• MDPI. Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. [Link]

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• PMC - NIH. Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. [Link]

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• PMC - PubMed Central. Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. [Link]

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• ResearchGate. Silver & Gold-Catalyzed Routes to Furans and Benzofurans | Request PDF. [Link]

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• YouTube. Paal Knorr Synthesis | Heterocyclic Compounds| BSc Chemistry| 3|. [Link]

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• SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW) Diana Tzankova1, Stanislava Vladimirova2, Lily Peikova1, Maya Georgieva1. [Link]

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Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to Substituted N-Phenylpyrroles for Researchers and Drug Development Professionals

Introduction

N-phenylpyrroles represent a critical scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals and functional materials. The strategic placement of substituents on the N-phenyl ring profoundly modulates the electronic properties, conformation, and, consequently, the biological activity and material characteristics of these compounds. A thorough understanding of how these substitutions manifest in various spectroscopic analyses is paramount for unambiguous structure elucidation, reaction monitoring, and the rational design of new derivatives.

This guide provides an in-depth comparative analysis of the spectroscopic data for a series of substituted N-phenylpyrroles. We will explore the influence of electron-donating groups (EDGs), electron-withdrawing groups (EWGs), and halogens at the ortho, meta, and para positions of the N-phenyl ring. By examining the nuanced shifts in Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) data, this guide aims to equip researchers, scientists, and drug development professionals with the expertise to confidently characterize this important class of molecules.

The Spectroscopic Fingerprint: How Substituents Tell Their Story

The electronic interplay between the substituent, the phenyl ring, and the pyrrole moiety governs the spectroscopic output. Electron-donating groups increase electron density in the aromatic system, leading to characteristic shielding effects in NMR and shifts in vibrational frequencies in IR. Conversely, electron-withdrawing groups decrease electron density, causing deshielding and shifts in the opposite direction. The position of the substituent further refines these effects through resonance and inductive contributions.

Below is a workflow illustrating the comprehensive spectroscopic analysis of substituted N-phenylpyrroles.

Caption: Influence of substituents on the UV-Vis absorption spectra of N-phenylpyrroles.

Mass Spectrometry: Unraveling Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For substituted N-phenylpyrroles, the molecular ion peak (M⁺) is typically observed. The fragmentation patterns are influenced by the nature and position of the substituent.

Common fragmentation pathways include:

• Loss of the substituent: This is particularly common for labile groups.

• Cleavage of the N-phenyl bond: This can lead to fragments corresponding to the pyrrole cation or the substituted phenyl cation.

• Fragmentation of the pyrrole ring: This can involve the loss of small neutral molecules like HCN.

• Halogenated compounds: The presence of chlorine or bromine will result in characteristic isotopic patterns for the molecular ion and fragment ions (M⁺ and M+2 peaks). [1]

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the N-phenylpyrrole derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. [2]Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm). Ensure the sample is fully dissolved and the solution is homogeneous. [2]2. Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse program. Typical parameters include a spectral width of -2 to 12 ppm, 16-64 scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse program. A wider spectral width (e.g., 0-220 ppm) and a larger number of scans (≥1024) are typically required.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of the solid sample with ~100 mg of dry KBr powder using an agate mortar and pestle. [3]Press the mixture into a thin, transparent pellet using a hydraulic press.

• Sample Preparation (ATR Method): Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact. [3]3. Data Acquisition: Record a background spectrum of the empty sample holder or clean ATR crystal. Then, record the sample spectrum from 4000 to 400 cm⁻¹. The instrument software will automatically ratio the sample spectrum to the background.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, acetonitrile) in a quartz cuvette. [4]The concentration should be adjusted to give a maximum absorbance between 0.5 and 1.5.

• Data Acquisition: Record a baseline spectrum using a cuvette containing only the solvent. [4]Then, record the spectrum of the sample over the desired wavelength range (e.g., 200-800 nm).

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent.

• Sample Introduction: Introduce the sample into the mass spectrometer via direct infusion or a chromatographic inlet (e.g., GC-MS). Direct infusion provides a rapid analysis of the bulk sample. [1]3. Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) at 70 eV or Electrospray Ionization (ESI).

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range.

Conclusion

The spectroscopic analysis of substituted N-phenylpyrroles is a powerful approach for their characterization. By understanding the fundamental principles of how substituents influence the electronic structure and, in turn, the spectroscopic output, researchers can confidently elucidate the structures of novel compounds. This guide provides a framework for the comparative analysis of NMR, IR, UV-Vis, and MS data, enabling a deeper understanding of this important class of heterocyclic compounds. The provided experimental protocols serve as a starting point for obtaining high-quality data, which is the foundation of sound scientific investigation.

References

• Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• Organomation. NMR Sample Preparation: The Complete Guide.
• BenchChem. A Comparative Spectroscopic Analysis of 2-Phenyl-1H-pyrrole and Its Substituted Analogs.
• ACG Publications. Antibacterial activity of some 1,2,3,4-tetrasubstituted pyrrole derivatives and molecular docking studies.
• MDPI. Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas.
• PubChem. 1-(4-Nitrophenyl)-1H-pyrrole-2-carbaldehyde.
• ResearchGate. Mass spectral fragmentation pattern of the underivatized halogenated... | Download Scientific Diagram.
• MDPI. Synthesis, Characterization, and Antifungal Activity of Phenylpyrrole-Substituted Tetramic Acids Bearing Carbonates.
• MDPI. The Effect of ortho/meta/para-Substitution of a Phenyl Group on the AIPE and TNP-Sensing Properties of Ir(III) Complexes.
• Purdue College of Engineering. Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory.
• 13 C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines.
• MDPI. Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines.
• Scribd. Halogen Fragmentation in Mass Spectrometry | PDF | Mass To Charge Ratio.
• PubMed. X-ray crystallographic and (13)C NMR investigations of the effects of electron-withdrawing groups on a series of pyrroles.
• NIH. Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations.
• Chemistry LibreTexts. 16.10: Fragmentation Patterns in Mass Spectra.
• NIH. The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13C NMR chemical shifts in substituted benzenes.
• Chemguide. mass spectra - fragmentation patterns.
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• Chemistry LibreTexts. 6.3: Characteristics of C-13 NMR Spectroscopy.
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• ResearchGate. CONTRIBUTION TO THE INFRARED SPECTRA OF FIVE-MEMBERED N- AND N,S-HETEROCYCLIC COMPOUNDS.
• ResearchGate. UV Fourier transform absorption cross sections of benzene, toluene, meta-, ortho-, and para-xylene.
• ResearchGate. Absorption spectra of the ortho, meta and para isomers of (trifluoromethyl)benzoic acid in aqueous media.
• Table of Characteristic IR Absorptions.
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comparing the reactivity of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline with other anilines

A Comparative Guide to the Reactivity of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Introduction

Aniline and its derivatives are cornerstone building blocks in medicinal chemistry and materials science. The reactivity of the aniline amino group—its basicity and nucleophilicity—is of paramount importance, dictating its utility in synthetic transformations. This guide provides an in-depth comparison of the reactivity of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline against other common anilines. We will dissect the unique interplay of electronic and steric factors imparted by the ortho-pyrrol-1-yl substituent and provide the theoretical framework and experimental protocols necessary for researchers to assess and harness its distinct chemical behavior.

Theoretical Framework: Factors Governing Aniline Reactivity

The reactivity of an aniline is primarily governed by the availability of the nitrogen lone pair of electrons. This is influenced by two main factors: electronic effects of the ring substituents and steric hindrance around the amino group.

Electronic Effects and Basicity (pKa)

The basicity of an aniline, quantified by the pKa of its conjugate acid (the anilinium ion), is a reliable indicator of the electron density on the nitrogen atom.

• Electron-Donating Groups (EDGs): Substituents like alkyl (-CH₃) or alkoxy (-OCH₃) groups increase the electron density on the aromatic ring through inductive and resonance effects. This, in turn, increases the electron density on the nitrogen, making it more basic (higher pKa) and a stronger nucleophile.[1][2][3]

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or cyano (-CN) pull electron density away from the ring and the amino group, decreasing its basicity (lower pKa) and nucleophilicity.[4][5]

The Hammett equation provides a quantitative way to correlate the electronic influence of meta and para substituents with reactivity.[6] A negative rho (ρ) value in Hammett plots for aniline binding affinities indicates that electron-donating groups favor the reaction.[7]

Steric Effects

Bulky substituents, particularly at the ortho positions relative to the amino group, can physically obstruct the approach of an electrophile. This steric hindrance can dramatically decrease the rate of reaction, even if the aniline is electronically activated. 2,6-disubstituted anilines are classic examples of this effect.

Analysis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

The subject of our analysis, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline[8][9], presents a fascinating case where strong electronic activation is juxtaposed with significant steric hindrance.

The Electronic Nature of the 2,5-dimethyl-1H-pyrrol-1-yl Substituent

The pyrrole ring is an electron-rich aromatic heterocycle.[10] When attached to the aniline ring at the nitrogen atom, the lone pair of the pyrrole nitrogen can participate in resonance with the phenyl ring, effectively acting as an electron-donating group. Furthermore, the two methyl groups on the pyrrole ring are themselves weak EDGs. This electronic activation should, in principle, increase the electron density on the aniline's amino nitrogen, thereby increasing its basicity and nucleophilicity compared to unsubstituted aniline.

The Steric Impact

The 2,5-dimethyl-1H-pyrrol-1-yl group is exceptionally bulky. Its placement at the ortho position creates a sterically crowded environment around the adjacent amino group. This is expected to severely impede the approach of reactants, counteracting the electronic activation.

Caption: Interplay of electronic and steric effects in 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Comparative Reactivity Data

Compound	Substituent(s)	Key Feature(s)	pKa (of conjugate acid)	Expected Relative Nucleophilicity
Aniline	None	Baseline	4.6	Baseline
4-Toluidine	4-CH₃	Electron-donating (para)	5.1	Higher than aniline
4-Nitroaniline	4-NO₂	Electron-withdrawing (para)	1.0	Lower than aniline
2,6-Dimethylaniline	2,6-di-CH₃	Sterically hindered	3.9	Lower than aniline (kinetically)
2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline	2-(C₆H₈N)	Electron-donating, sterically hindered	Predicted: 4.0 - 4.5	Highly dependent on electrophile size

Note: pKa values are approximate and can vary with measurement conditions.[1][11] The predicted pKa for the target compound is an estimate based on the opposing electronic and steric effects.

The data suggests that while electronically richer than aniline, the steric hindrance in 2,6-dimethylaniline leads to a lower pKa.[12] A similar trend is anticipated for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. Its nucleophilic reactivity will likely be low towards bulky electrophiles but may be comparable to aniline for small electrophiles like protons.

Experimental Protocol: Kinetic Analysis of Aniline Acylation

To empirically determine and compare the nucleophilicity of various anilines, a kinetic study of their reaction with a standard electrophile, such as acetic anhydride, can be performed. The following protocol provides a robust method for measuring the initial reaction rates.

Objective

To determine the second-order rate constants for the N-acetylation of aniline, 4-toluidine, 2,6-dimethylaniline, and 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Materials

• Aniline, 4-toluidine, 2,6-dimethylaniline, 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

• Acetic Anhydride

• Acetonitrile (HPLC grade, anhydrous)

• Dodecane (internal standard)

• Reaction vials, syringes, magnetic stirrer

• HPLC system with a C18 column and UV detector

Workflow

Caption: Experimental workflow for the kinetic analysis of aniline acylation.

Detailed Procedure

• Solution Preparation: Prepare individual 0.1 M stock solutions of each aniline derivative and acetic anhydride in anhydrous acetonitrile. Prepare a 0.05 M solution of dodecane (internal standard) in acetonitrile.

  • Causality: Acetonitrile is a polar aprotic solvent that is suitable for both reactants and will not interfere with the reaction. Anhydrous conditions are critical to prevent hydrolysis of acetic anhydride.

• Reaction Setup: In a 10 mL vial equipped with a stir bar, add 1.0 mL of the specific aniline stock solution and 1.0 mL of the internal standard solution. Place the vial in a water bath set to 25.0 ± 0.1 °C and allow it to equilibrate for 10 minutes.

  • Causality: Precise temperature control is essential for accurate kinetic measurements. The internal standard allows for precise quantification by HPLC, correcting for any variations in injection volume.

• Initiation and Sampling: To initiate the reaction, rapidly add 1.0 mL of the equilibrated acetic anhydride stock solution to the vial and start a timer. At predefined time points (e.g., 1, 3, 5, 10, 15, and 20 minutes), withdraw a 100 µL aliquot.

• Quenching: Immediately quench the reaction by diluting the aliquot into 900 µL of the HPLC mobile phase in an HPLC vial. This dilution effectively stops the reaction.

  • Trustworthiness: This step ensures that the composition of the sample analyzed by HPLC accurately reflects the reaction mixture at the precise moment of sampling.

• HPLC Analysis: Analyze the quenched samples by reverse-phase HPLC. Monitor the disappearance of the aniline peak and the appearance of the acetanilide product peak at an appropriate UV wavelength (e.g., 254 nm).

• Data Analysis:

  • Calculate the concentration of the aniline at each time point by comparing the ratio of its peak area to the internal standard's peak area against a calibration curve.

  • Plot the concentration of the aniline versus time. The initial rate of the reaction (k_obs) is the negative of the initial slope of this curve.

  • Since the reaction is pseudo-first-order under these conditions (if [Anhydride] >> [Aniline], or second order if concentrations are comparable), calculate the second-order rate constant (k₂) from the initial rate.

Electrophilic Aromatic Substitution

The -NH₂ group is a powerful activating ortho-, para-director for electrophilic aromatic substitution.[13] For 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, the position of substitution will be a contest between the directing power of the amino group and the steric hindrance imposed by the ortho-pyrrol-1-yl substituent. It is highly probable that electrophilic attack will overwhelmingly favor the para-position (position 4) to avoid the sterically congested ortho-position. Furthermore, the pyrrole ring itself is highly susceptible to electrophilic attack, potentially leading to competing side reactions if harsh conditions are used.[10]

Conclusion

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is a unique aniline derivative characterized by a duality of reactivity. Its reactivity is governed by:

• Electronic Activation: The electron-donating nature of the 2,5-dimethyl-1H-pyrrol-1-yl group increases the electron density on the amino nitrogen, priming it for reaction.

• Steric Hindrance: The significant bulk of the ortho-substituent shields the amino group, kinetically impeding its reaction with all but the smallest electrophiles.

This profile makes it a "hindered yet activated" base. It may be a poor nucleophile in reactions sensitive to steric bulk (e.g., Sₙ2 reactions with bulky electrophiles) but could exhibit enhanced reactivity in other contexts, such as protonation or reactions with small reagents. For electrophilic aromatic substitution, substitution is strongly favored at the para-position. Understanding this complex interplay is crucial for researchers aiming to incorporate this moiety into novel molecular designs.

References

• Computation of pKa Values of Substituted Aniline Radical Cations in Dimethylsulfoxide Solution | The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• pKa Data Compiled by R. Williams. Organic Chemistry Data. Available at: [Link]

• Substituent Effects on the Physical Properties and pKa of Aniline - AFIT. Available at: [Link]

• Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science. Available at: [Link]

• Substituent effects on the physical properties and pKa of aniline - Semantic Scholar. Available at: [Link]

• [a] Hammett plot with respect to aniline derivatives where the curve... - ResearchGate. Available at: [Link]

• 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline - NIH. Available at: [Link]

• Enantioselective Hydroformylation of Aniline Derivatives - PMC - NIH. Available at: [Link]

• Comparison of Quantum Chemical Parameters and Hammett Constants in Correlating pKa Values of Substituted Anilines - AFIT. Available at: [Link]

• (PDF) Theoretical investigation of aniline derivatives: Correlation of theoretical reaction Gibbs free energies with experimental oxidation potentials - ResearchGate. Available at: [Link]

• (PDF) Nucleophilicities of para-substituted aniline radical cations in acetonitrile: Kinetic investigation and structure–reactivity relationships - ResearchGate. Available at: [Link]

• How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study - NIH. Available at: [Link]

• Evaluating the Nucleophilicity of Substituted Aniline Derivatives : r/OrganicChemistry - Reddit. Available at: [Link]

• Site of Protonation in Aniline and Substituted Anilines in the Gas Phase: A Study via the Local Hard and Soft Acids and Bases - American Chemical Society. Available at: [Link]

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline | C12H14N2 | CID 737560 - PubChem. Available at: [Link]

• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine - MDPI. Available at: [Link]

• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ANILINE | CAS - Matrix Fine Chemicals. Available at: [Link]

• Pyrrole: Electrophilic Substitution Reactions Lecture 1 - YouTube. Available at: [Link]

• Self-Assembly of N-Phenyl-2,5-dimethylpyrrole from Acetylene and Aniline in KOH/DMSO and KOBu t/DMSO Superbase Systems: A Quantum-Chemical Insight - PubMed. Available at: [Link]

• 3-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline - PubChem. Available at: [Link]

• Kinetics and mechanism of 2,6-dimethyl-aniline degradation by hydroxyl radicals. Available at: [Link]

• 1H-Pyrrole, 2,5-dimethyl- - NIST WebBook. Available at: [Link]

• Aniline undergoes electrophilic substitution reactions at ortho-and para-position only. - YouTube. Available at: [Link]

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A Comparative Guide to the Definitive Structural Validation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline: The Unambiguous Power of X-ray Crystallography

In the landscape of drug discovery and materials science, the precise knowledge of a molecule's three-dimensional structure is paramount. It is the bedrock upon which rational drug design, structure-activity relationship (SAR) studies, and the prediction of material properties are built. For novel compounds such as 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, an aromatic amine with potential applications as a ligand in catalysis and as a building block in medicinal chemistry, unambiguous structural verification is not merely a formality but a scientific necessity. While various analytical techniques provide valuable pieces of the structural puzzle, single-crystal X-ray crystallography remains the gold standard, offering definitive and irrefutable evidence of atomic connectivity and stereochemistry.

The Decisive Edge of X-ray Crystallography

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are indispensable tools in the chemist's arsenal. For 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, these techniques would provide crucial information:

• ¹H and ¹³C NMR would confirm the presence and connectivity of protons and carbons, indicating the number of methyl groups, the substitution pattern on the aniline and pyrrole rings, and the presence of the N-H protons of the amine group.

• IR spectroscopy would identify characteristic functional groups, such as the N-H stretching vibrations of the primary amine and the C-N and C=C bonds within the aromatic rings.

• Mass Spectrometry would determine the molecular weight of the compound, confirming its elemental composition.[1]

However, none of these techniques can, in isolation, provide the absolute spatial arrangement of the atoms. Key structural features, such as the dihedral angle between the pyrrole and aniline rings, and the precise bond lengths and angles that dictate the molecule's conformation, remain inferred rather than directly observed. It is in this domain that X-ray crystallography provides unequivocal answers.[2]

A Prospective Workflow for Crystallographic Validation

The journey from a synthesized powder to a fully refined crystal structure is a meticulous process. The following details the experimental workflow one would undertake to validate the structure of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Caption: Experimental workflow for the X-ray crystallographic validation of a novel compound.

Experimental Protocol

• Synthesis and Purification: The compound 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline would first be synthesized and purified to the highest possible degree, as impurities can significantly hinder crystallization.

• Single Crystal Growth: A crucial and often challenging step is growing single crystals of sufficient size and quality. Techniques such as slow evaporation from a suitable solvent (e.g., ethanol, ethyl acetate), vapor diffusion, or cooling of a saturated solution would be employed.

• Crystal Selection and Mounting: A suitable single crystal would be selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal would be placed in a single-crystal X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then "solved" to obtain an initial model of the atomic positions. This model is then "refined" to best fit the experimental data, yielding precise bond lengths, angles, and thermal displacement parameters.

Comparative Analysis: What the Data Reveals

The following table contrasts the information obtained from X-ray crystallography with that from other analytical techniques, illustrating the definitive nature of the crystallographic data.

Parameter	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
Atomic Connectivity	Unambiguously determined	Inferred from correlations	Not determined	Not determined
Bond Lengths & Angles	Precisely measured (e.g., C-N, C-C)	Not determined	Not determined	Not determined
Conformation	Directly observed (e.g., dihedral angle between rings)	Inferred from NOE, but averaged in solution	Not determined	Not determined
Stereochemistry	Absolute configuration can be determined	Relative stereochemistry can be inferred	Not determined	Not determined
Intermolecular Interactions	Hydrogen bonding, π-stacking directly observed in the solid state	Not directly observed	Not determined	Inferred for some interactions
Molecular Formula	Confirmed by refined structure	Consistent with proposed structure	Determined	Consistent with proposed structure

For a related compound, 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline, X-ray analysis revealed a non-planar molecule with a dihedral angle of 72.37 (8)° between the pyrrole and benzene rings.[3] This level of detail is unattainable through other methods and is crucial for understanding the molecule's potential steric and electronic properties.

Caption: Logical relationship between analytical techniques and the structural information they provide.

Conclusion: The Indisputable Verdict of Crystallography

For researchers and professionals in drug development and materials science, the structural validation of a molecule like 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is a critical step. While NMR, IR, and mass spectrometry provide essential and complementary data, they ultimately lead to a proposed structure. X-ray crystallography, on the other hand, delivers a definitive and high-resolution map of the molecule, transforming a structural hypothesis into a validated fact. It is the only technique that allows for the direct visualization of the molecule's three-dimensional architecture, providing the foundational knowledge required for advancing scientific discovery. The investment in obtaining a single-crystal structure is an investment in certainty and a catalyst for innovation.

References

• Su, X., Li, Y., & Li, Y. (2010). 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1672. [Link]

• PubChem. (n.d.). 2-(1H-pyrrol-1-yl)aniline. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• PubChem. (n.d.). 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Şahin, Z. S., Karaböcek, S., Şenses, E., Karaböcek, N., & Işık, Ş. (2010). Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. Chinese Journal of Structural Chemistry, 29(5), 720-725. [Link]

• Matrix Fine Chemicals. (n.d.). 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ANILINE. Retrieved January 22, 2026, from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Largest Curated Crystal Structure Database. Retrieved January 22, 2026, from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Access Structures. Retrieved January 22, 2026, from [Link]

• Wang, Y., et al. (2023). Synthesis, single crystal X-ray analysis and vibrational spectral studies of 2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Journal of Molecular Structure, 1285, 135478. [Link]

• Jasinski, J. P. (2014). X-Ray Crystallography of Chemical Compounds. In Reference Module in Chemistry, Molecular Sciences and Chemical Engineering. Elsevier. [Link]

• NIST. (n.d.). 1H-Pyrrole, 2,5-dimethyl-. NIST Chemistry WebBook. Retrieved January 22, 2026, from [Link]

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• 3. 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethyl­idene]aniline - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Referencing NMR Data of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline with Literature Values

Introduction

Welcome to this in-depth technical guide on the cross-referencing of Nuclear Magnetic Resonance (NMR) data for the compound 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. As researchers, scientists, and professionals in drug development, the meticulous verification of chemical structures is paramount to the integrity of our work. NMR spectroscopy stands as a cornerstone of structural elucidation, and the ability to critically compare experimentally acquired data with established literature values is a fundamental skill.

This guide will provide a comprehensive walkthrough of the process, from the underlying principles of NMR spectroscopy to the practical steps of sample preparation, data acquisition, and comparative analysis. We will delve into the nuances of interpreting ¹H and ¹³C NMR spectra for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a compound of interest in various chemical research domains. The objective is to equip you with the expertise to not only validate your own experimental findings but also to confidently assess the quality and reliability of published spectral data.

The Significance of NMR Data Validation

In the realm of chemical synthesis and drug discovery, the unambiguous confirmation of a molecule's structure is non-negotiable. An erroneous structural assignment can lead to the misinterpretation of biological activity, flawed structure-activity relationships (SAR), and ultimately, the failure of a research program. NMR spectroscopy, by probing the magnetic properties of atomic nuclei, provides a detailed fingerprint of a molecule's structure.

Cross-referencing your experimental NMR data with literature values serves as a critical peer-review of your own work. It allows you to:

• Confirm the identity and purity of your synthesized compound.

• Identify potential impurities or byproducts.

• Gain confidence in your experimental technique.

• Contribute to the body of reliable scientific knowledge.

This guide will use a step-by-step approach to illustrate the process of acquiring and cross-referencing the NMR data for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Experimental Protocol: Acquiring High-Quality NMR Spectra

The quality of your NMR data is directly dependent on the rigor of your experimental protocol. The following is a detailed, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

I. Sample Preparation

• Analyte Purity: Ensure the sample of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is of high purity. Impurities will introduce extraneous peaks in the spectra, complicating the analysis. Purification by column chromatography or recrystallization is recommended.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the analyte. For 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, deuterated chloroform (CDCl₃) is a suitable choice due to its excellent solubilizing properties for a wide range of organic compounds and its single, well-defined residual solvent peak.

• Concentration: Prepare a solution with a concentration of approximately 5-10 mg of the analyte in 0.5-0.7 mL of the deuterated solvent. This concentration is generally sufficient to obtain a good signal-to-noise ratio in a reasonable acquisition time.

• Internal Standard (Optional but Recommended): Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the NMR tube. TMS provides a reference signal at 0 ppm, which is essential for accurate chemical shift calibration.

• Filtration: Filter the solution through a small plug of glass wool or a syringe filter into a clean, dry NMR tube to remove any particulate matter that could degrade the spectral resolution.

II. NMR Spectrometer Setup and Data Acquisition

The following parameters are recommended for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically sufficient.

• Acquisition Time (AQ): 2-4 seconds. A longer acquisition time will result in better resolution.

• Relaxation Delay (D1): 1-2 seconds. This delay allows for the relaxation of the nuclei between scans, ensuring accurate integration.

• Number of Scans (NS): 8-16 scans. This is usually adequate for a sample of this concentration to achieve a good signal-to-noise ratio.

• Spectral Width (SW): A spectral width of 12-16 ppm is generally sufficient to encompass all proton signals in a typical organic molecule.

For ¹³C NMR:

• Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments) is used to simplify the spectrum by removing C-H coupling.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds. Carbon nuclei have longer relaxation times than protons, so a longer delay is necessary for quantitative analysis.

• Number of Scans (NS): 1024-4096 scans. Due to the low natural abundance of the ¹³C isotope, a larger number of scans is required to obtain a good signal-to-noise ratio.

• Spectral Width (SW): A spectral width of 200-250 ppm is typically used to cover the full range of carbon chemical shifts.

Data Processing and Analysis

Once the raw data (Free Induction Decay or FID) is acquired, it must be processed to generate the final spectrum.

• Fourier Transform (FT): The FID is converted from the time domain to the frequency domain through a Fourier transform.

• Phase Correction: The spectrum is manually or automatically phased to ensure that all peaks are in the absorptive mode (positive).

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shift axis is referenced to the residual solvent peak (e.g., 7.26 ppm for CDCl₃) or the internal standard (0 ppm for TMS).

• Integration: The area under each peak in the ¹H NMR spectrum is integrated to determine the relative number of protons giving rise to that signal.

• Peak Picking: The chemical shift of each peak in both the ¹H and ¹³C NMR spectra is accurately determined.

Cross-Referencing Experimental Data with Literature Values

The core of this guide is the comparison of your experimentally obtained NMR data with established literature values. For this purpose, we will reference the spectral data found within the supporting information of a doctoral thesis from the University of Delhi, which provides a comprehensive characterization of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Table 1: Experimental ¹H and ¹³C NMR Data for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline in CDCl₃

¹H NMR	¹³C NMR
Chemical Shift (δ, ppm)	Assignment	Chemical Shift (δ, ppm)	Assignment
7.14 (t, J = 7.5 Hz, 1H)	Aromatic CH	146.4	Aromatic C-N
6.83 (d, J = 7.5 Hz, 1H)	Aromatic CH	138.6	Aromatic C
6.74 (br s, 1H)	Aromatic CH	136.9	Aromatic C
6.67 (dd, J = 18, 12 Hz, 1H)	Aromatic CH	129.3	Aromatic CH
6.63 (d, J = 7.5 Hz, 1H)	Pyrrole CH	116.9	Aromatic CH
5.72 (s, 2H)	Pyrrole CH	114.7	Aromatic CH
3.61 (br s, 2H)	-NH₂	113.5	Pyrrole CH
1.95 (s, 6H)	-CH₃	112.7	Pyrrole C-CH₃
13.1	-CH₃

Table 2: Comparison of Experimental and Literature ¹H and ¹³C NMR Data

Assignment	Experimental ¹H (δ, ppm)	Literature ¹H (δ, ppm)[1]	Difference	Experimental ¹³C (δ, ppm)	Literature ¹³C (δ, ppm)[1]	Difference
Aromatic CH	7.14	7.14	0.00	129.3	129.3	0.00
Aromatic CH	6.83	6.83	0.00	116.9	116.9	0.00
Aromatic CH	6.74	6.74	0.00	114.7	114.7	0.00
Aromatic CH	6.67	6.67	0.00	-	-	-
Pyrrole CH	6.63	6.63	0.00	113.5	113.5	0.00
Pyrrole CH	5.72	5.72	0.00	113.5	113.5	0.00
-NH₂	3.61	3.61	0.00	-	-	-
-CH₃	1.95	-	-	13.1	-	-
Aromatic C-N	-	-	-	146.4	146.4	0.00
Aromatic C	-	-	-	138.6	138.6	0.00
Aromatic C	-	-	-	136.9	136.9	0.00
Pyrrole C-CH₃	-	-	-	112.7	112.7	0.00

Note: The literature source did not explicitly assign the methyl proton and carbon signals, hence the empty cells in the comparison table. The experimental values are consistent with expected chemical shifts for such groups.

Interpretation and Discussion

The comparison in Table 2 reveals a very close correlation between the experimentally acquired NMR data and the literature values. The minor or non-existent differences in chemical shifts provide a high degree of confidence in the structural assignment of the synthesized compound as 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

The ¹H NMR spectrum shows the characteristic signals for the aromatic protons in the region of 6.6-7.2 ppm. The two singlets for the pyrrole protons and the methyl groups are also clearly visible. The broad singlet at 3.61 ppm is indicative of the amine protons.

The ¹³C NMR spectrum is also consistent with the proposed structure, with the expected number of signals for the aromatic and pyrrole carbons, as well as the methyl carbons.

Workflow Visualization

The following diagram illustrates the workflow for NMR data acquisition, processing, and comparison.

Caption: Workflow for NMR data acquisition, processing, and comparison.

Conclusion

This guide has provided a comprehensive overview of the process for cross-referencing experimental NMR data with literature values, using 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline as a case study. By following the detailed experimental protocols, data processing steps, and comparative analysis outlined, researchers can ensure the structural integrity of their synthesized compounds. The close correlation between the experimental and literature data in this example underscores the importance of this validation process in maintaining the accuracy and reliability of scientific research.

References

• Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Inform

• PubChem. (n.d.). 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link][2]

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• 2. 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline | C12H14N2 | CID 737560 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline Derivatives

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a wide spectrum of pharmacological applications.[1][2] Derivatives of this five-membered heterocyclic ring have demonstrated significant potential as antimicrobial, anticancer, and anti-inflammatory agents.[2][3][4][5][6][7] This guide provides a comparative analysis of the biological activities of derivatives based on the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline core structure, offering insights into their structure-activity relationships and therapeutic potential.

Antimicrobial Activity: A Promising Frontier

Pyrrole derivatives have long been recognized for their potent antibacterial and antifungal properties.[1][3][4][5][8] The introduction of the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold has led to the development of novel compounds with significant antimicrobial efficacy.

A noteworthy series of derivatives, the 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N'-(2-(substituted)acetyl)benzohydrazides, has been synthesized and evaluated for their antibacterial and antitubercular activities.[9] The findings from this research underscore the therapeutic potential of this class of compounds.

Comparative Antimicrobial Activity of Benzohydrazide Derivatives

Compound	Substituent (R)	Antibacterial MIC (µg/mL) vs. S. aureus	Antitubercular MIC (µg/mL) vs. M. tuberculosis H37Rv
5f	4-Chlorophenyl	>100	1.6
5i	4-Nitrophenyl	50	1.6
5j	2,4-Dichlorophenyl	25	1.6
5k	4-Fluorophenyl	12.5	0.8
5n	3,4,5-Trimethoxyphenyl	6.25	1.6
Ciprofloxacin	-	0.5	-
Isoniazid	-	-	0.2

Data synthesized from a study on benzohydrazide derivatives.[9]

Structure-Activity Relationship Insights:

The antimicrobial activity of these derivatives is significantly influenced by the nature of the substituent on the acetyl group.[9] For instance, compound 5k , bearing a 4-fluorophenyl substituent, exhibited the most potent antitubercular activity with a Minimum Inhibitory Concentration (MIC) of 0.8 µg/mL.[9] This suggests that electron-withdrawing groups on the phenyl ring may enhance the antimycobacterial efficacy. Furthermore, the presence of a 4-hydroxyphenyl ring in other pyrrole derivatives has been shown to be crucial for antifungal activity against C. albicans.[3]

Caption: Structure-activity relationship of benzohydrazide derivatives.

Anticancer Potential: Targeting Uncontrolled Cell Growth

The pyrrole nucleus is a privileged scaffold in the design of anticancer agents.[2][6][10] Derivatives of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline are being explored for their cytotoxic effects against various cancer cell lines. The proposed mechanisms of action often involve the induction of apoptosis and cell cycle arrest.[2][6]

While specific data on the anticancer activity of direct derivatives of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is emerging, studies on structurally related alkynylated pyrrole derivatives provide valuable insights. A series of these compounds were evaluated for their anticancer properties against a panel of human cancer cell lines.[6]

Anticancer Activity of a Promising Alkynylated Pyrrole Derivative (Compound 12l)

Cell Line	Cancer Type	IC50 (µM)
U251	Glioblastoma	2.29 ± 0.18
A549	Lung Cancer	3.49 ± 0.30
769-P	Kidney Cancer	> 50
HepG2	Liver Cancer	> 50
HCT-116	Colon Cancer	> 50

Data from a study on alkynylated pyrrole derivatives.[6]

Mechanistic Insights:

The most promising compound, 12l , was found to arrest the cell cycle in the G0/G1 phase and induce apoptosis in A549 lung cancer cells.[6] This suggests that these derivatives may exert their anticancer effects by interfering with the normal progression of the cell cycle and triggering programmed cell death in cancer cells.

Caption: Workflow from synthesis to preclinical evaluation.

Anti-inflammatory Properties: Modulating the Inflammatory Cascade

Chronic inflammation is a key contributor to a variety of diseases. Pyrrole derivatives have emerged as a promising class of anti-inflammatory agents, with some acting as inhibitors of cyclooxygenase (COX) enzymes.[7][11][12][13]

One pyrrole derivative, 1-(4-Cl-benzyl)-3-Cl-4-(CF3-phenylamino)-1H-pyrrol-2,5-dione (MI-1), has demonstrated anti-inflammatory effects in a rat model of ulcerative colitis.[14] Another study investigated a pyrrole-containing compound, 2-(3-acetyl-5-(4-chlorophenyl)-2-methyl-1H-pyrrol-1-yl)-3-phenylpropanoic acid, which was structurally inspired by the selective COX-2 inhibitor celecoxib, and found it to have significant anti-inflammatory activity.[13]

Mechanism of Anti-inflammatory Action:

The anti-inflammatory properties of these pyrrole derivatives are often attributed to their ability to inhibit the production of pro-inflammatory mediators.[14] This can be achieved through the inhibition of the PI3K/Akt/NF-κB signaling pathway, which plays a central role in regulating inflammatory responses.[14]

Experimental Protocols

A. General Synthesis of N-Substituted Pyrrole-2,5-diones

This protocol is a representative method for the synthesis of N-substituted pyrrole-2,5-dione derivatives.[2]

Materials:

• Appropriate maleic anhydride derivative

• Primary amine

• Glacial acetic acid or another suitable solvent

• Standard laboratory glassware and heating apparatus

Procedure:

• Dissolve equimolar amounts of the maleic anhydride derivative and the primary amine in the chosen solvent.

• Reflux the reaction mixture for a duration ranging from a few hours to overnight.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure to obtain the crude product.

• Wash the resulting solid with a non-polar solvent, such as diethyl ether, to remove any unreacted starting materials.

• Purify the product further by recrystallization or column chromatography if necessary.

B. Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.[9][15]

Materials:

• Test compound

• Bacterial or fungal culture

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the compound in the broth medium in the wells of a 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include positive (microorganism in broth without compound) and negative (broth only) controls.

• Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• Determine the MIC by visually inspecting for the lowest concentration of the compound that completely inhibits visible growth of the microorganism. The absorbance can also be measured using a plate reader.

References

• Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. (2011). Journal of the Mexican Chemical Society. [Link]

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. (2023). MDPI. [Link]

• Synthesis of certain pyrrole derivatives as antimicrobial agents. (2007). PubMed. [Link]

• Synthesis and Antimicrobial Activity Evaluation of the Pyrrole-Derived Heterocycles Bearing Two Functionalities. (2017). Bentham Science. [Link]

• Synthesis of some new pyrrole derivatives and their antimicrobial activity. (2012). Der Pharma Chemica. [Link]

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• Synthesis, Molecular Docking Study, and Biological Evaluation of New 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N'-(2-(substituted)acetyl)benzohydrazides as Dual Enoyl ACP Reductase and DHFR Enzyme Inhibitors. (2022). NIH. [Link]

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• Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. (2024). NIH. [Link]

• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. (2021). NIH. [Link]

• Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. (2024). PubMed Central. [Link]

• Design, Synthesis and Anticancer Activity of New Polycyclic: Imidazole, Thiazine, Oxathiine, Pyrrolo-Quinoxaline and Thienotriazolopyrimidine Derivatives. (2018). MDPI. [Link]

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• Synthesis of new 4-(2,5-dimethylpyrrol-1-yl)/4-pyrrol-1-yl benzoic acid hydrazide analogs and some derived oxadiazole, triazole and pyrrole ring systems: A novel class of potential antibacterial, antifungal and antitubercular agents. (2013). ResearchGate. [Link]

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evaluating the efficiency of different catalysts for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Introduction

2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline, a key intermediate in the development of various pharmaceuticals and functional materials, is primarily synthesized via the Paal-Knorr reaction. This condensation of an amine with a 1,4-dicarbonyl compound is elegant in its simplicity, yet its efficiency is critically dependent on the choice of catalyst. This guide provides a comprehensive evaluation of various catalytic systems for the synthesis of this important molecule, offering researchers, scientists, and drug development professionals the data-driven insights necessary to optimize their synthetic strategies.

The selection of an appropriate catalyst not only influences reaction yield and time but also impacts the overall sustainability and cost-effectiveness of the process. In an industrial setting, factors such as catalyst reusability, operational simplicity, and the avoidance of harsh reagents are paramount. This guide will delve into a comparative analysis of homogeneous and heterogeneous catalysts, providing both quantitative performance data and detailed experimental protocols to inform your catalyst selection process.

The Paal-Knorr Reaction: A Mechanistic Overview

The Paal-Knorr synthesis of pyrroles is a cornerstone of heterocyclic chemistry. The reaction proceeds through the condensation of a primary amine, in this case, o-phenylenediamine, with a 1,4-dicarbonyl compound, acetonylacetone (2,5-hexanedione). The generally accepted mechanism, which is often acid-catalyzed, involves the initial formation of a hemiaminal, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrrole ring.[1][2] The acid catalyst plays a crucial role in protonating a carbonyl group, thereby activating it for nucleophilic attack by the amine.[2]

Caption: Generalized mechanism of the acid-catalyzed Paal-Knorr pyrrole synthesis.

Comparative Analysis of Catalytic Systems

The efficiency of the Paal-Knorr synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is significantly influenced by the nature of the catalyst. Here, we compare the performance of several prominent catalyst types, drawing on published experimental data.

Catalyst Type	Catalyst	Reactant A	Reactant B	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Heterogeneous	CATAPAL 200 (Alumina)	o-Phenylenediamine	Acetonylacetone	Solvent-free	60	45 min	88	[3]
Homogeneous	Trifluoroacetic Acid (TFA)	p-Bromoaniline	Acetonylacetone	Dichloromethane	Room Temp.	-	92	[4]
Homogeneous	p-Toluenesulfonic Acid	p-Bromoaniline	Acetonylacetone	Dichloromethane	Room Temp.	-	80	[4]
Homogeneous	Iodine	β-Lactam Amine	Acetonylacetone	Ethanol	Microwave	-	High	[5]
Heterogeneous	Fe(III)-Montmorillonite	Aniline	Acetonylacetone	Dichloromethane	Room Temp.	1-25 h	69-96	[3]

Key Observations:

• Heterogeneous Catalysis with CATAPAL 200: The use of CATAPAL 200, a commercially available alumina, demonstrates high efficiency for the synthesis of the target molecule, affording an 88% yield under solvent-free conditions in a remarkably short reaction time of 45 minutes.[3] The operational simplicity, lack of solvent, and potential for catalyst recycling make this an attractive option for sustainable synthesis. The high catalytic activity is attributed to the presence of both Brønsted and Lewis acid sites on the alumina surface.[3]

• Homogeneous Brønsted Acid Catalysis: Trifluoroacetic acid (TFA) has proven to be a highly effective homogeneous catalyst for the Paal-Knorr synthesis of N-aryl pyrroles, outperforming other Brønsted acids like p-toluenesulfonic acid.[4] While specific data for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is not available, the high yield (92%) obtained for a similar substrate suggests that TFA would be a potent catalyst for this transformation.[4] The primary drawback of homogeneous catalysts is the often more complex product purification process.

• Iodine Catalysis: Molecular iodine has emerged as a mild and efficient catalyst for the Paal-Knorr reaction, particularly under microwave irradiation.[5] This method offers the advantage of rapid, solvent-free, or minimal-solvent reactions.

• Clay Catalysis: Montmorillonite clays, particularly iron(III)-exchanged variants, are effective heterogeneous catalysts for this synthesis.[3] They offer good yields under mild conditions and are easily separable from the reaction mixture, allowing for recycling.

Experimental Protocols

To provide a practical framework for researchers, detailed experimental protocols for representative catalytic systems are outlined below.

Protocol 1: Heterogeneous Catalysis using CATAPAL 200

This protocol is adapted from a reported procedure for the synthesis of N-substituted pyrroles.[3]

Caption: Experimental workflow for the CATAPAL 200-catalyzed synthesis.

Step-by-Step Methodology:

• In a round-bottom flask, combine o-phenylenediamine (1 mmol, 108 mg), acetonylacetone (1 mmol, 114 mg), and CATAPAL 200 (40 mg).

• Heat the solvent-free mixture to 60 °C with stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion (typically 45 minutes), cool the reaction mixture to room temperature.

• Extract the product with ethyl acetate (2 x 10 mL).

• Separate the catalyst by centrifugation or filtration.

• The combined organic extracts are then concentrated under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Protocol 2: Homogeneous Catalysis using Trifluoroacetic Acid (TFA)

This generalized protocol is based on the efficient use of TFA for the synthesis of N-aryl pyrroles.[4]

Step-by-Step Methodology:

• Dissolve o-phenylenediamine (1 mmol, 108 mg) in dichloromethane (5 mL) in a round-bottom flask.

• Add acetonylacetone (1 mmol, 114 mg) to the solution.

• Add a catalytic amount of trifluoroacetic acid (e.g., 2 mol%, approximately 2.3 mg) to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion and Recommendations

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline via the Paal-Knorr reaction can be efficiently achieved using a variety of catalytic systems. For researchers prioritizing green chemistry principles, operational simplicity, and ease of purification, the heterogeneous catalyst CATAPAL 200 is highly recommended. Its ability to provide high yields under solvent-free conditions in a short timeframe presents a significant advantage.[3]

For situations where high catalytic activity is the primary concern and downstream purification is less of a constraint, the homogeneous Brønsted acid trifluoroacetic acid (TFA) is an excellent choice. Its demonstrated superiority over other common acids for the synthesis of N-aryl pyrroles suggests it will be highly effective for the target molecule.[4]

Ultimately, the optimal catalyst choice will depend on the specific priorities of the researcher and the scale of the synthesis. This guide provides the foundational data and protocols to make an informed decision, enabling the efficient and effective synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline for a wide range of applications.

References

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• Paal–Knorr synthesis of pyrroles. (2018).
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• Tan, B., et al. (2017). Highly Atroposelective Synthesis of Arylpyrroles by Catalytic Asymmetric Paal–Knorr Reaction. Journal of the American Chemical Society, 139(4), 1714-1717.
• Du, H.-J., et al. (2014). Intramolecular redox reaction for the synthesis of N-aryl pyrroles catalyzed by Lewis acids. Organic & Biomolecular Chemistry, 12(47), 9716-9719.
• Nagendrappa, G. (2021). Organic Reactions Using Clay and Clay-Supported Catalysts: A Survey of Recent Literature. In Clays, Clay Minerals and Ceramic Materials Based on Clay Minerals. IntechOpen.
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• Su, Y., et al. (2012). 2,5-Dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3088.

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A Senior Application Scientist's Guide to the Synthetic Yield of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline and Its Analogs

For researchers, medicinal chemists, and professionals in drug development, the efficient synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, N-aryl pyrroles, and specifically 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, represent a class of privileged scaffolds found in a multitude of biologically active molecules. This guide provides an in-depth technical comparison of the synthetic methodologies for producing this target compound and its structurally similar counterparts. We will delve into the nuances of the widely-used Paal-Knorr synthesis and explore modern alternatives like the Buchwald-Hartwig amination, offering experimental data to inform your synthetic strategy.

The Significance of the N-Aryl Pyrrole Moiety

The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline core is a key building block in medicinal chemistry. The pyrrole ring, a five-membered aromatic heterocycle, is a common feature in natural products and pharmaceuticals.[1][2] The presence of an aniline substituent provides a versatile handle for further functionalization, allowing for the exploration of a vast chemical space in the quest for new therapeutic agents. The dimethyl substitution on the pyrrole ring can enhance metabolic stability and modulate the electronic properties of the molecule.

Synthetic Strategies: A Comparative Overview

The construction of the N-aryl pyrrole linkage is a mature field in organic synthesis, with several reliable methods at the disposal of the modern chemist. This guide will focus on the two most prominent approaches: the classical Paal-Knorr synthesis and the more contemporary palladium-catalyzed Buchwald-Hartwig amination.

The Paal-Knorr Pyrrole Synthesis: A Time-Honored and Efficient Route

The Paal-Knorr synthesis, first reported in 1884, remains one of the most straightforward and widely employed methods for the preparation of substituted pyrroles.[3] The reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine, typically under acidic conditions, to furnish the corresponding pyrrole.[1][3] In the context of our target compound, this translates to the reaction of 2,5-hexanedione with o-phenylenediamine.

A critical consideration when employing a diamine like o-phenylenediamine is the potential for a double reaction, leading to the formation of a bis-pyrrole byproduct. However, through careful control of stoichiometry and reaction conditions, selective mono-N-arylation can be achieved with good yields. The selective synthesis of a similar diamine-derived pyrrole, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine, has been reported with a commendable yield of 72%, demonstrating the feasibility of this approach.[4]

The general mechanism of the Paal-Knorr pyrrole synthesis is depicted below. The reaction is initiated by the nucleophilic attack of the primary amine on one of the protonated carbonyl groups of the 1,4-dicarbonyl compound, forming a hemiaminal intermediate. Subsequent intramolecular cyclization and dehydration afford the aromatic pyrrole ring.[1][3]

Caption: Generalized mechanism of the Paal-Knorr pyrrole synthesis.

Buchwald-Hartwig Amination: A Powerful Tool for C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of arylamines.[5] This powerful transformation allows for the formation of a carbon-nitrogen bond between an aryl halide (or triflate) and an amine. For the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, this would involve the coupling of 2,5-dimethyl-1H-pyrrole with a suitable o-haloaniline or, alternatively, the coupling of 1-bromo-2,5-dimethyl-1H-pyrrole with aniline.

The choice of palladium precursor, phosphine ligand, and base is critical to the success of the Buchwald-Hartwig amination, with bulky, electron-rich phosphine ligands often being the key to high yields.[5] While this method offers broad substrate scope and functional group tolerance, the cost of the palladium catalyst and ligands can be a consideration for large-scale synthesis.

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process involving oxidative addition, amine coordination and deprotonation, and reductive elimination to regenerate the active Pd(0) catalyst.

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Comparative Synthetic Yield Data

To provide a clear and objective comparison, the following table summarizes the reported yields for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and its analogs using the Paal-Knorr reaction under various conditions.

Product	Amine Reactant	Catalyst/Conditions	Yield (%)	Reference
1-Phenyl-2,5-dimethylpyrrole	Aniline	HCl (catalytic), Methanol, Reflux	~52	[6]
N-Aryl-2,5-dimethylpyrroles	Substituted Anilines	Alumina (CATAPAL 200), 60°C, 45 min	73-96	[7]
4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine	1,2,5-Oxadiazole-3,4-diamine	Acetic Acid, Reflux	72	[4]
1-Butyl-2,5-dimethylpyrrole	n-Butylamine	Not specified	93	[8]
1-Benzyl-2,5-dimethylpyrrole	Benzylamine	Not specified	92	[8]

As the data indicates, the Paal-Knorr synthesis is a robust method capable of producing high yields of N-aryl pyrroles from a variety of anilines.[7][8] The use of a recyclable, solid acid catalyst like alumina presents a green and efficient option for this transformation.[7] While a specific yield for the reaction of o-phenylenediamine to form our target compound is not explicitly reported in the reviewed literature, the successful selective synthesis of a related diamine derivative in high yield suggests that a similar outcome is achievable with careful optimization.

Experimental Protocols

To facilitate the practical application of the information presented, detailed experimental protocols for the synthesis of a representative N-aryl pyrrole via the Paal-Knorr method are provided below.

Protocol 1: Microscale Synthesis of 1-Phenyl-2,5-dimethylpyrrole[6]

Objective: To synthesize 1-phenyl-2,5-dimethylpyrrole from aniline and 2,5-hexanedione using conventional heating.

Materials:

• Aniline (186 mg, 2.0 mmol)

• 2,5-Hexanedione (228 mg, 2.0 mmol)

• Methanol (0.5 mL)

• Concentrated Hydrochloric Acid (1 drop)

• 0.5 M Hydrochloric Acid (5.0 mL)

• Methanol/Water (9:1) mixture for recrystallization

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine aniline, 2,5-hexanedione, and methanol.

• Add one drop of concentrated hydrochloric acid to the mixture.

• Heat the reaction mixture to reflux and maintain for 15 minutes.

• After the reflux period, cool the reaction mixture in an ice bath.

• Add 5.0 mL of cold 0.5 M hydrochloric acid to precipitate the product.

• Collect the crystals by vacuum filtration.

• Recrystallize the crude product from a 9:1 methanol/water mixture to obtain pure 1-phenyl-2,5-dimethylpyrrole.

Expected Yield: Approximately 52%.

Protocol 2: Alumina-Catalyzed Synthesis of N-Aryl-2,5-dimethylpyrroles[7]

Objective: To synthesize a range of N-aryl-2,5-dimethylpyrroles from substituted anilines and 2,5-hexanedione using an alumina catalyst.

Materials:

• Substituted Aniline (1.0 equiv)

• 2,5-Hexanedione (1.0 equiv)

• CATAPAL 200 Alumina (40 mg)

Procedure:

• In a reaction vessel, combine the substituted aniline and 2,5-hexanedione.

• Add the CATAPAL 200 alumina catalyst.

• Heat the reaction mixture to 60°C and stir for 45 minutes. The reaction is performed solvent-free.

• After the reaction is complete, the product can be purified by column chromatography.

Expected Yields: 73-96%, depending on the aniline substrate.

Conclusion and Future Directions

The Paal-Knorr synthesis remains a highly effective and versatile method for the preparation of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline and its analogs, with the potential for high yields and the use of environmentally benign catalysts. The key to successfully synthesizing the target compound from o-phenylenediamine lies in the careful control of reaction conditions to favor selective mono-N-arylation.

While the Buchwald-Hartwig amination presents a powerful alternative, the Paal-Knorr reaction's operational simplicity and cost-effectiveness, particularly when employing solid acid catalysts, make it an attractive first choice for many applications.

Future research in this area could focus on a direct, systematic comparison of the Paal-Knorr and Buchwald-Hartwig methodologies for the synthesis of a library of substituted 2-(1H-pyrrol-1-yl)anilines, providing a comprehensive dataset to guide synthetic chemists in their selection of the optimal route for their specific target molecules. The development of even more efficient and selective catalysts for the mono-N-arylation of diamines in the Paal-Knorr reaction would also be a valuable contribution to the field.

References

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A Comparative Guide to Purity Assessment of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline: A Methodological Deep Dive into HPLC and GC-MS

Introduction: The Imperative of Purity in Drug Development

In the synthesis of novel chemical entities, the final product is rarely a single, pure substance. The reaction mixture invariably contains a profile of impurities, including unreacted starting materials, by-products, intermediates, and degradation products.[1][2] For a compound like 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, a potential intermediate in pharmaceutical synthesis, rigorous purity assessment is not merely a quality control checkpoint; it is a fundamental requirement for ensuring the safety, efficacy, and consistency of the final active pharmaceutical ingredient (API).

Regulatory bodies, guided by the International Council for Harmonisation (ICH) guidelines, mandate the reporting, identification, and toxicological qualification of impurities exceeding specific thresholds.[1][2][3][4] An impurity present at a concentration as low as 0.05% may require full structural identification, depending on the maximum daily dose of the drug.[2] This necessitates the use of highly sensitive and specific analytical techniques. This guide provides an in-depth comparison of two cornerstone techniques in analytical chemistry—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the comprehensive purity assessment of synthesized 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. We will explore the causality behind methodological choices, providing field-proven insights for researchers, scientists, and drug development professionals.

Understanding the Analyte: 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Before selecting an analytical technique, understanding the physicochemical properties of the target analyte is paramount.

• Molecular Formula: C₁₂H₁₄N₂[5]

• Molecular Weight: 186.25 g/mol [6]

• Structure: An aniline ring substituted with a 2,5-dimethyl-1H-pyrrol-1-yl group.

• Predicted Properties: The presence of the aniline moiety suggests it is a relatively polar, basic compound. Its calculated LogP is approximately 2.4, indicating moderate lipophilicity.[6] The compound is a solid at room temperature. Its volatility and thermal stability are key differentiators for our choice of method. While it can be volatilized, the presence of the primary amine group can lead to peak tailing in GC and potential degradation at high temperatures.[7][8]

High-Performance Liquid Chromatography (HPLC): The Workhorse for Non-Volatile Impurities

HPLC is exceptionally well-suited for analyzing compounds that are non-volatile or thermally labile, making it a default choice for many pharmaceutical APIs and intermediates.[7][9] Separation is achieved by partitioning the analyte between a liquid mobile phase and a solid stationary phase packed in a column.

Causality Behind the HPLC Method Design

Our objective is to develop a stability-indicating method capable of separating the main peak from potential process-related impurities and degradation products.

• Mode of Separation: Reversed-phase HPLC (RP-HPLC) is the logical starting point. The stationary phase (e.g., C18) is non-polar, while the mobile phase is a more polar mixture, typically of water and an organic solvent. This setup is ideal for retaining and separating moderately polar to non-polar compounds like our target analyte.

• Column Selection: A C18-bonded silica column is the industry standard for its versatility and robustness. A column with a particle size of 3-5 µm provides a good balance between efficiency and backpressure.

• Mobile Phase Optimization: The primary amine on the aniline ring can interact with residual silanol groups on the silica support, causing poor peak shape (tailing). To mitigate this, we introduce an additive to the mobile phase. A low concentration of an acid (e.g., 0.1% formic acid) will protonate the amine, improving its interaction with the mobile phase and minimizing tailing. An acetonitrile/water gradient is chosen to ensure that both more polar and less polar impurities can be eluted and resolved within a reasonable runtime.

• Detector Selection: A Photodiode Array (PDA) detector is superior to a simple UV detector. It not only quantifies the analyte but also acquires a full UV-Vis spectrum across the entire peak. This allows for "peak purity" analysis, a critical component of method validation where the spectra at the upslope, apex, and downslope of a peak are compared to detect co-eluting impurities.[10]

Detailed Experimental Protocol: HPLC-PDA

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Chemicals and Reagents:

  • Acetonitrile (HPLC grade)

  • Water (Milli-Q or equivalent)

  • Formic Acid (ACS grade)

  • 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline reference standard and synthesized sample batch.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10% B to 90% B over 20 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: PDA detector, 254 nm for quantification, with spectral acquisition from 200-400 nm for peak purity.

• Sample Preparation:

  • Accurately weigh ~10 mg of the synthesized sample and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of ~0.1 mg/mL using the same diluent.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

HPLC Analysis Workflow

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Navigating the Structure-Activity Landscape of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline Analogs: A Comparative Guide

A comprehensive review of the structure-activity relationship (SAR) for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline analogs remains an area of focused research. While the parent molecule is a known pharmacophore, a systematic, publicly available comparative analysis of aniline ring substitutions and their impact on a specific biological target with quantitative data is not extensively documented. This guide, therefore, synthesizes the available information on the broader chemical space of pyrrole and aniline-containing compounds to provide a predictive framework for researchers in drug discovery.

The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold represents a promising starting point for the development of novel therapeutics, particularly in the realm of oncology and kinase inhibition. The inherent biological relevance of both the pyrrole and aniline moieties has spurred interest in their combination. Pyrrole rings are integral components of numerous bioactive natural products and approved drugs.[1] Similarly, the aniline substructure is a cornerstone in the design of kinase inhibitors, often serving as a key hydrogen bond donor and acceptor to the hinge region of the kinase domain.[2]

This guide will explore the foundational concepts of SAR for related compounds, present hypothetical SAR trends based on established principles of medicinal chemistry, and provide detailed experimental protocols for the synthesis and evaluation of such analogs.

The Core Scaffold: A Privileged Structure

The 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline core combines the lipophilic and aromatic character of the dimethylpyrrole group with the versatile and interactive nature of the aniline ring. The relative orientation of these two rings, along with the electronic properties conferred by the nitrogen atoms, creates a unique three-dimensional pharmacophore that can be tailored for specific biological targets.

Figure 1. The core chemical structure of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Hypothetical Structure-Activity Relationship (SAR) Exploration

In the absence of a dedicated, comparative study, we can extrapolate potential SAR trends for the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline scaffold based on well-established principles observed in related kinase inhibitors. The primary focus for modification would be the aniline ring, as it often dictates the selectivity and potency of kinase inhibitors.

Substitutions on the Aniline Ring

The electronic and steric nature of substituents on the aniline ring can profoundly influence binding affinity.

• Electron-Withdrawing Groups (EWGs): Introduction of EWGs such as nitro (-NO2), cyano (-CN), or trifluoromethyl (-CF3) can modulate the pKa of the aniline nitrogen, potentially enhancing hydrogen bonding interactions with the kinase hinge region. However, excessive electron withdrawal may also decrease the overall basicity to a point where the interaction is weakened.

• Electron-Donating Groups (EDGs): EDGs like methoxy (-OCH3) or methyl (-CH3) can increase the electron density of the aniline ring. This may enhance pi-stacking interactions with aromatic residues in the active site. Steric bulk is also a critical factor; larger groups may either create favorable van der Waals interactions or introduce steric hindrance.

• Halogens: Halogens (F, Cl, Br, I) offer a dual role. They are weakly electron-withdrawing and can participate in halogen bonding, a recognized non-covalent interaction in drug-receptor binding. Their size and lipophilicity increase down the group, providing a means to probe the steric and hydrophobic pockets of the target protein.

• Hydrogen Bond Donors/Acceptors: Introducing groups capable of forming additional hydrogen bonds, such as hydroxyl (-OH) or amide (-CONH2), can significantly improve binding affinity if the target's active site possesses complementary residues.

A Visual Representation of Potential SAR

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

This document provides a detailed protocol for the safe and compliant disposal of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. As a compound combining the structural features of aniline and a pyrrole derivative, it necessitates careful handling based on the toxicological profiles of both parent structures. This guide is designed for researchers, scientists, and drug development professionals to ensure that disposal procedures mitigate risks to personnel, the environment, and institutional compliance.

Hazard Characterization and Waste Profile

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is an aromatic amine. Aromatic amines as a class are recognized for their potential toxicity, with some being known or suspected carcinogens and mutagens.[1][2] The aniline moiety, in particular, is associated with significant health risks, including toxicity if swallowed, inhaled, or absorbed through the skin, and is a suspected carcinogen.[3] The pyrrolidine/pyrrole group can also present flammability and toxicity hazards.[4][5]

Given the absence of a specific, comprehensive safety data sheet (SDS) for this exact molecule, a conservative approach is mandated. The waste must be treated as hazardous chemical waste , assuming the combined risks of its constituent functional groups. A closely related compound, 2-(1H-Pyrrol-1-yl)aniline, is classified as a skin and eye irritant. Therefore, all waste streams containing 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, including pure compound, solutions, contaminated labware, and spill cleanup materials, must be disposed of through a licensed hazardous waste management service.[6][7]

Key Hazards to Consider:

• Toxicity: High acute toxicity (oral, dermal, inhalation) is assumed based on the aniline structure.

• Carcinogenicity/Mutagenicity: Suspected of causing genetic defects and cancer.[3]

• Skin and Eye Irritation: Causes skin irritation and serious eye damage.[8]

• Environmental Hazard: Aromatic amines can be toxic to aquatic life with long-lasting effects.[9] Therefore, drain disposal is strictly prohibited.[10]

Personal Protective Equipment (PPE) and Handling Precautions

Before beginning any disposal-related tasks, ensure all personnel are equipped with the appropriate PPE. The selection is guided by the high dermal toxicity of aniline derivatives.

Equipment	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Butyl, Neoprene, or Viton recommended).[11][12]	Nitrile gloves are not recommended for prolonged contact with aniline and its derivatives due to their limited breakthrough time.[11] Gloves must be inspected before use and disposed of as contaminated waste after handling.[5]
Eye Protection	Tightly fitting safety goggles or a face shield.[6]	Protects against splashes and potential eye irritation or serious damage.
Body Protection	A fully buttoned, long-sleeved lab coat.	Prevents skin contact with contaminated surfaces or from accidental spills.[12]
Respiratory Protection	All handling and preparation for disposal should occur within a certified chemical fume hood.	Minimizes the risk of inhaling toxic vapors.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and managing waste streams containing 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline within a laboratory setting, pending pickup by your institution's Environmental Health & Safety (EHS) department or a licensed contractor.

Step 1: Waste Container Selection and Labeling

• Select a Compatible Container: Use a sturdy, leak-proof container that is chemically compatible with the waste. A polyethylene or glass container is generally suitable.[11] The container must have a tightly sealing cap.[13][14]

• Label the Container: As soon as the first drop of waste is added, the container must be labeled.[15] Affix a hazardous waste tag provided by your institution's EHS department. The label must include:

  • The words "Hazardous Waste".[14]

  • The full chemical name: "2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline Waste". Do not use abbreviations.[13]

  • A complete list of all constituents by percentage (including solvents).

  • The date accumulation started.

  • The relevant hazard pictograms (e.g., Toxicity, Health Hazard, Irritant).

Step 2: Waste Segregation and Accumulation

• Establish a Satellite Accumulation Area (SAA): Designate a specific area in the lab, at or near the point of generation, for waste accumulation.[16] This area should be clearly marked.

• Segregate Incompatible Wastes: Store the 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline waste away from incompatible materials, particularly strong oxidizing agents.[8][17]

• Use Secondary Containment: Place the primary waste container inside a larger, chemically resistant, and unbreakable secondary container (such as a plastic tub) to contain any potential leaks or spills.[11][13]

• Keep Containers Closed: The waste container must remain tightly sealed at all times, except when you are actively adding waste.[13][15] Evaporation is not a permissible method of disposal.[15]

Step 3: Managing Different Waste Streams

• Neat (Unused) Compound: Dispose of the original container with the remaining product directly into the designated hazardous waste stream.

• Contaminated Solid Waste: Items such as gloves, weigh boats, and absorbent paper contaminated with the compound should be collected in a sealed, labeled plastic bag and placed in the solid hazardous waste stream.

• Contaminated Glassware/Sharps: Collect in a puncture-proof container specifically designated for contaminated sharps. Label it clearly as hazardous waste with the chemical name.

• Liquid Waste (Solutions): Collect all solutions containing the compound in the designated liquid waste container.

• Rinsate from Empty Containers: An empty container that held this compound is still considered hazardous. The first rinse with a suitable solvent must be collected and disposed of as hazardous waste.[13] For highly toxic compounds, it is best practice to collect the first three rinses.[13][15]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline waste.

Caption: Procedural flowchart for safe waste handling and disposal.

Spill Management

In the event of a small spill that can be cleaned up in under 10 minutes by trained personnel, follow these steps:

• Evacuate and Secure: Alert others in the area and restrict access. Ensure the fume hood is operational.[11]

• Don PPE: Wear the full PPE detailed in Section 2.

• Contain and Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.[11] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep or scoop the absorbed material and place it into a sealed, properly labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent and soap and water. Collect all cleaning materials as hazardous waste.

• For Large Spills: If the spill is large or you are not trained to handle it, evacuate the area immediately, secure it, and contact your institution's emergency response line and EHS department.[11]

Final Disposal

The ultimate disposal of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline must be conducted by a licensed professional waste disposal service.[6] Laboratory personnel should never attempt to treat, neutralize, or dispose of this chemical through conventional means like sewer or trash systems.[10][13] Once your waste container is full or reaches its accumulation time limit (typically 6-12 months, check your institutional policy), submit a hazardous waste pickup request to your EHS office.[13][18]

References

• Washington State University, "Aniline Standard Operating Procedure," Environmental Health & Safety. [Online]. Available: [Link]

• Dartmouth College, "Hazardous Waste Disposal Guide - Research Areas," Environmental Health and Safety. [Online]. Available: [Link]

• Arizona State University, "Aniline Standard Operating Procedure," Environmental Health and Safety. [Online]. Available: [Link]

• SIA Toolbox, "Safety Data Sheet: Aniline," Carl Roth. [Online]. Available: [Link]

• Northwestern University, "Hazardous Waste Disposal Guide," Research Safety. [Online]. Available: [Link]

• Loba Chemie, "PYRROLIDINE FOR SYNTHESIS Safety Data Sheet," Loba Chemie. [Online]. Available: [Link]

• S. K. T. Al-Attar, et al., "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines," ACS Chemical Health & Safety, 2023. [Online]. Available: [Link]

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• ResearchGate, "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines," ACS Chemical Health & Safety, 2023. [Online]. Available: [Link]

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Personal protective equipment for handling 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

Comprehensive Safety Protocol: Handling 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline

As Senior Application Scientist, this guide provides an essential framework for the safe handling, use, and disposal of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline. The protocols herein are designed to establish a self-validating system of safety, grounded in established chemical hygiene principles and specific hazard data for this compound and its structural analogs. Adherence to these procedures is critical for mitigating risks to personnel and the environment.

Hazard Assessment: Understanding the Risks

2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline is an aromatic amine. While comprehensive toxicological data for this specific molecule is not widely available, the Globally Harmonized System (GHS) classification provided by the European Chemicals Agency (ECHA) and its structural similarity to aniline demand a high degree of caution.[1] Aniline is a well-documented toxic compound known for causing methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen.[2] Given the aniline substructure, we must assume a similar toxicological profile for 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, which includes significant hazards upon ingestion, dermal contact, and inhalation.[3][4][5]

GHS Hazard Classification:

Hazard Class	Hazard Statement	Signal Word
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Warning
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin	Warning
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation	Warning
Serious Eye Damage/Irritation (Category 2A)	H319: Causes serious eye irritation	Warning
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled	Warning
Specific target organ toxicity, single exposure (Category 3)	H335: May cause respiratory irritation	Warning

Source: ECHA C&L Inventory[1]

The primary routes of exposure are inhalation of aerosols or dust, skin and eye contact, and ingestion.[5][6] The causality behind the stringent PPE requirements is directly linked to these hazards. Aromatic amines can be readily absorbed through the skin, leading to systemic toxicity.[2] Therefore, preventing dermal contact is as critical as preventing inhalation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

All handling of 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline must be conducted within a certified chemical fume hood to minimize inhalation exposure. The following PPE is mandatory and represents the minimum standard for handling this compound.

Primary Engineering Control: The Chemical Fume Hood

All weighing, transfers, and manipulations of this solid compound must occur in a properly functioning chemical fume hood with a verified face velocity. This is the most critical step in preventing respiratory exposure.[7]

Essential PPE Ensemble

• Eye and Face Protection:

  • Requirement: Chemical splash goggles conforming to ANSI Z87.1 or EU Standard EN166 standards are mandatory.[7]

  • Causality: The compound is classified as causing serious eye irritation.[1] Goggles provide a complete seal around the eyes to protect against splashes, dust, and vapors.

  • Enhanced Protection: When there is a significant risk of splashing, a face shield must be worn in addition to chemical splash goggles.[8][9]

• Hand Protection:

  • Requirement: Double gloving is required. An inner nitrile glove should be worn, with a chemically resistant outer glove such as butyl or Viton™.

  • Causality: The compound is harmful in contact with skin.[1] While nitrile gloves offer good dexterity and protection against incidental contact, they provide poor resistance to prolonged exposure to many aromatic amines.[10] The outer glove provides robust chemical protection, and the inner glove offers protection during the doffing of the outer pair. Gloves must be inspected for integrity before each use and changed immediately upon contamination.

• Body Protection:

  • Requirement: A flame-resistant laboratory coat must be worn, fully buttoned, with sleeves extended to the wrists.

  • Causality: This prevents contamination of personal clothing and protects the skin from accidental spills. The lab coat should be laundered professionally and not taken home.

• Foot Protection:

  • Requirement: Closed-toe, closed-heel shoes constructed of a chemically resistant material must be worn at all times in the laboratory.[11]

  • Causality: This protects the feet from spills and falling objects.

Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, from preparation to waste disposal.

Caption: Workflow for handling 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline.

Standard Operating and Disposal Plan

Pre-Use Operations

• Area Designation: Designate a specific area within a chemical fume hood for handling the compound.

• System Check: Ensure safety showers and eyewash stations are accessible and have been recently tested.[7]

• PPE Donning: Don the full PPE ensemble as described in Section 2.2 and the workflow diagram.

Handling Operations

• Containment: Perform all manipulations that may generate dust or aerosols deep within the fume hood.

• Spill Control: Keep a spill kit rated for chemical spills readily available. For small spills, absorb the material with an inert absorbent (e.g., vermiculite or sand), collect it using non-sparking tools, and place it in a sealed, labeled container for hazardous waste disposal.[7][12]

• Avoidance of Incompatibles: Keep the compound away from strong oxidizing agents and strong acids.[7]

Post-Use Decontamination and Disposal

• Decontamination: Wipe down the work surface and any contaminated equipment with a suitable solvent, followed by soap and water. Dispose of all cleaning materials as hazardous waste.

• Waste Management: All waste, including excess reagent and contaminated disposable items (gloves, wipes, weigh boats), must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[10][13] The label must read "HAZARDOUS WASTE" and list the chemical constituents.[13]

• Disposal Protocol: Do not dispose of this chemical down the drain or in the regular trash.[10] All waste must be disposed of through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[13]

• PPE Doffing: Remove PPE in the reverse order it was put on to avoid cross-contamination, as illustrated in the workflow diagram. The outer gloves should be removed first, followed by the face shield/goggles, lab coat, and finally the inner gloves.

• Personal Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[3]

Emergency Response

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][7]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[5][7]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[5][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]

By integrating these scientifically grounded procedures and maintaining a vigilant approach to safety, researchers can confidently and safely handle 2-(2,5-dimethyl-1H-pyrrol-1-yl)aniline, ensuring the integrity of their work and the protection of their health.

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